Technical Documentation Center

Cyano(pyridin-3-yl)methyl acetate Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: Cyano(pyridin-3-yl)methyl acetate
  • CAS: 129803-30-1

Core Science & Biosynthesis

Foundational

Cyano(pyridin-3-yl)methyl Acetate: A Comprehensive Technical Guide on Structure, Synthesis, and Biocatalytic Applications

Executive Summary Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1) is an O-acetylated cyanohydrin derivative of nicotinaldehyde. As a highly functionalized heteroaromatic compound, it serves as a pivotal chiral build...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1) is an O-acetylated cyanohydrin derivative of nicotinaldehyde. As a highly functionalized heteroaromatic compound, it serves as a pivotal chiral building block in advanced organic synthesis and drug development. Its primary utility lies in its role as a stable, enantiopure precursor for 3-pyridineglycolonitrile derivatives, which are essential intermediates in the synthesis of M2 selective muscarinic receptor agonists (such as FP-TZTP and xanomeline analogs) utilized in Alzheimer's and schizophrenia research[1].

Molecular Architecture & Physicochemical Profile

The molecular architecture of cyano(pyridin-3-yl)methyl acetate features a pyridine ring conjugated to a cyanomethyl acetate moiety. The strong electron-withdrawing nature of both the pyridine nitrogen and the cyano group renders the α -proton highly acidic. This specific electronic environment facilitates the rapid base-catalyzed racemization of the corresponding cyanohydrin—a property that is ingeniously exploited during biocatalytic dynamic kinetic resolution (DKR).

Table 1: Physicochemical and Structural Properties

PropertyValue
IUPAC Name [Cyano(pyridin-3-yl)methyl] acetate
CAS Registry Number 129803-30-1
Molecular Formula C9H8N2O2
Molecular Weight 176.18 g/mol
Canonical SMILES CC(=O)OC(C#N)C1=CC=CN=C1
Core Structural Motifs Pyridine ring, Cyanohydrin ester

Synthetic Methodologies: The Biocatalytic Paradigm

Traditional chemical cyanosilylation followed by acetylation yields a racemic mixture of the ester, requiring wasteful downstream chiral resolution. To achieve high enantiomeric purity and theoretical yields approaching 100%, modern synthesis employs a Dynamic Kinetic Resolution (DKR) strategy .

Causality in Biocatalyst Engineering: The process utilizes a lipase, such as Candida antarctica Lipase B (CALB). In pure organic solvents, free lipases tend to aggregate, burying their active sites and causing severe mass transfer limitations. To circumvent this, the lipase is immobilized via adsorption onto Celite R-633 , a highly porous diatomaceous earth support. This immobilization induces hydrophobic interactions that stabilize the enzyme's "open lid" active conformation, drastically enhancing both the transesterification rate and enantioselectivity .

Causality in Thermodynamic Control: Thermodynamic water activity ( aw​ ) is a critical parameter. While a completely anhydrous environment strips the enzyme of its essential "molecular lubricant" (leading to denaturation), excess water triggers the thermodynamic hydrolysis of both the acyl donor and the newly formed cyano(pyridin-3-yl)methyl acetate. Maintaining an optimal aw​ (typically around 0.15) ensures the enzyme remains active while suppressing background hydrolysis .

DKR_Workflow A Nicotinaldehyde + HCN B Racemic 3-Pyridineglycolonitrile (Transient Intermediate) A->B Hydrocyanation C Immobilized Lipase (on Celite R-633) B->C Selective Acylation E In Situ Racemization (Base Catalyzed) B->E Unreacted Enantiomer D Enantiopure Cyano(pyridin-3-yl)methyl acetate (Target Product) C->D Irreversible E->B Re-equilibration

Fig 1: Dynamic Kinetic Resolution (DKR) pathway for Cyano(pyridin-3-yl)methyl acetate synthesis.

Experimental Protocol: One-Pot Biocatalytic Synthesis (DKR)

The following protocol details the one-pot synthesis of enantiopure cyano(pyridin-3-yl)methyl acetate. This system is designed to be self-validating : a successful DKR is mathematically proven when the conversion exceeds the 50% threshold of standard kinetic resolution while maintaining >98% enantiomeric excess (e.e.).

Step 1: Biocatalyst Preparation (Immobilization)

  • Suspend 50 mg of CALB in 5 mL of a pH 7.0 phosphate buffer.

  • Add 500 mg of Celite R-633 to the suspension and stir gently at 4 °C for 12 hours.

  • Lyophilize the mixture to achieve a controlled water activity ( aw​≈0.15 ). Rationale: Lyophilization locks the enzyme in its active conformation on the solid support without stripping the tightly bound structural water necessary for catalytic function.

Step 2: Reaction Assembly

  • In a dry 50 mL round-bottom flask, dissolve 10 mmol of nicotinaldehyde in 20 mL of anhydrous diisopropyl ether (DIPE).

  • Add 30 mmol of acetone cyanohydrin (acting as a safe, in situ HCN donor) and 30 mmol of isopropenyl acetate. Rationale: Isopropenyl acetate is chosen as the acyl donor because the acylation byproduct is acetone. Acetone cannot act as an acyl acceptor, rendering the enzymatic transesterification strictly irreversible and driving the reaction to completion.

Step 3: Initiation & DKR

  • Introduce a catalytic amount of a basic anion-exchange resin (e.g., Amberlite IRA-900) to facilitate the continuous racemization of the unreacted cyanohydrin enantiomer.

  • Add the immobilized CALB/Celite R-633 biocatalyst to initiate the selective acylation.

  • Incubate the reaction at 40 °C under orbital shaking (200 rpm).

Step 4: Monitoring (Self-Validation)

  • Withdraw 50 μ L aliquots at 2-hour intervals.

  • Quench the aliquots in cold hexane and analyze via chiral High-Performance Liquid Chromatography (HPLC) using a Daicel Chiralcel OD-H column. Validation Check: If the yield of the target acetate surpasses 50% with an e.e. >98%, the in situ racemization is successfully coupled with the enzymatic acylation, validating the DKR system's efficacy.

Step 5: Isolation

  • Filter the reaction mixture to recover the immobilized enzyme and basic resin (both can be washed and reused).

  • Evaporate the solvent under reduced pressure.

  • Purify the crude product via flash column chromatography (silica gel, hexane/ethyl acetate) to yield pure cyano(pyridin-3-yl)methyl acetate.

Downstream Pharmaceutical Applications

Enantiopure cyano(pyridin-3-yl)methyl acetate is a privileged intermediate. By subjecting the compound to selective reduction or hydrolysis, chemists can generate chiral amines or alcohols that are directly incorporated into the thiadiazole scaffolds of neuroactive drugs. Specifically, these pathways lead to M2 selective muscarinic agonists like FP-TZTP, which are heavily investigated for their potential in noninvasive PET imaging of Alzheimer's disease and as therapeutic agents for schizophrenia .

Downstream_Logic Precursor Cyano(pyridin-3-yl)methyl acetate (Chiral Pool) Intermediate Enantiopure Amines / Thiadiazoles (Building Blocks) Precursor->Intermediate Functionalization API1 FP-TZTP (M2 Muscarinic Agonist) Intermediate->API1 Target Synthesis API2 Xanomeline Analogs (Schizophrenia/Alzheimer's) Intermediate->API2 Target Synthesis

Fig 2: Synthetic divergence of Cyano(pyridin-3-yl)methyl acetate into neuroactive APIs.

References

  • Veum, L., Kanerva, L. T., Halling, P. J., Maschmeyer, T., & Hanefeld, U. (2005). Optimisation of the Enantioselective Synthesis of Cyanohydrin Esters. Advanced Synthesis & Catalysis, 347(7-8), 1015-1021. URL:[Link]

  • Leemans, L., van Langen, L. M., Hollmann, F., & Schallmey, A. (2019). Bienzymatic Cascade for the Synthesis of an Optically Active O-benzoyl Cyanohydrin. Catalysts, 9(6), 522. URL:[Link]

  • LookChem Chemical Database. (n.d.). 3-Pyridineacetonitrile, α -hydroxy- (CAS 17604-74-9) Downstream Products and Pharmaceutical Synthesis. URL:[Link]

Sources

Exploratory

An In-depth Technical Guide to Cyano(pyridin-3-yl)methyl acetate: Properties, Synthesis, and Applications

For Researchers, Scientists, and Drug Development Professionals Abstract Cyano(pyridin-3-yl)methyl acetate, a molecule integrating a pyridine ring, a cyano group, and an acetate ester, represents a compound of significan...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cyano(pyridin-3-yl)methyl acetate, a molecule integrating a pyridine ring, a cyano group, and an acetate ester, represents a compound of significant interest in medicinal chemistry and synthetic organic chemistry. The pyridine moiety is a well-established pharmacophore, known to enhance pharmacological activity and improve pharmacokinetic profiles.[1][2][3] The cyanohydrin acetate functionality serves as a versatile synthetic intermediate, enabling the introduction of various functional groups. This guide provides a comprehensive overview of the known and predicted physical and chemical properties of Cyano(pyridin-3-yl)methyl acetate, alongside a discussion of its synthesis, stability, and potential applications in drug discovery, based on the established chemistry of its constituent functional groups.

Introduction and Molecular Overview

Cyano(pyridin-3-yl)methyl acetate (CAS Number: 129803-30-1) is a heterocyclic compound featuring a pyridine ring substituted at the 3-position with a cyanomethyl acetate group. The strategic combination of these functionalities suggests its potential as a building block in the synthesis of novel therapeutic agents. The pyridine ring can engage in various intermolecular interactions, including hydrogen bonding and π-stacking, which are crucial for molecular recognition at biological targets.[2] The cyanohydrin derivative portion of the molecule offers a reactive handle for further chemical transformations.

Table 1: Core Identifiers for Cyano(pyridin-3-yl)methyl acetate

IdentifierValueSource(s)
IUPAC Name Cyano(pyridin-3-yl)methyl acetate-
CAS Number 129803-30-1Supplier Data
Molecular Formula C₉H₈N₂O₂Supplier Data
Molecular Weight 176.17 g/mol Supplier Data
Synonyms [Cyano(pyridin-3-yl)methyl] acetate, 3-Pyridineacetonitrile, α-(acetyloxy)-Supplier Data

Predicted Physicochemical Properties

2.1. Physical Properties (Predicted)

PropertyPredicted Value/StateRationale
Appearance Colorless to pale yellow solid or oilBased on similar small organic molecules.
Melting Point Expected to be a low-melting solidThe presence of polar groups (cyano, ester, pyridine) would increase intermolecular forces compared to non-polar analogues, suggesting a solid state at room temperature.
Boiling Point Expected to be relatively high (>200 °C) and likely to decompose before boiling at atmospheric pressure.The polarity and molecular weight suggest a high boiling point. Cyanohydrin acetates can be thermally unstable.
Solubility Soluble in polar organic solvents (e.g., DMSO, DMF, acetonitrile, ethyl acetate, acetone). Limited solubility in water and non-polar solvents (e.g., hexanes).The pyridine nitrogen and ester carbonyl can act as hydrogen bond acceptors, while the overall molecule has significant non-polar character.

2.2. Chemical Properties and Reactivity

The chemical behavior of Cyano(pyridin-3-yl)methyl acetate is dictated by the interplay of its three key functional groups: the pyridine ring, the nitrile group, and the acetate ester.

  • Pyridine Ring: The nitrogen atom in the pyridine ring is basic and can be protonated or alkylated. It also influences the reactivity of the aromatic ring, making it susceptible to nucleophilic substitution under certain conditions, although less reactive than non-aromatic imines.

  • Nitrile Group: The carbon atom of the nitrile group is electrophilic and can be attacked by nucleophiles.[4] The nitrile group can be hydrolyzed to a carboxylic acid or an amide, or reduced to an amine, providing a pathway to a variety of other functional groups.

  • Cyanohydrin Acetate Moiety: This is the most reactive part of the molecule. Cyanohydrin esters are known to be sensitive to hydrolysis, which can be catalyzed by both acid and base.[5][6] This reaction would release acetate and the corresponding cyanohydrin, which is often unstable and can decompose to 3-pyridinecarboxaldehyde and hydrogen cyanide.[7][8] This instability is a critical consideration for its handling, storage, and use in synthetic protocols. The acetate group can also be displaced by other nucleophiles.

Synthesis and Experimental Protocols

A plausible synthetic route to Cyano(pyridin-3-yl)methyl acetate would involve the formation of a cyanohydrin from 3-pyridinecarboxaldehyde, followed by acylation.

3.1. Proposed Synthetic Pathway

G cluster_0 Step 1: Cyanohydrin Formation cluster_1 Step 2: Acylation 3-Pyridinecarboxaldehyde 3-Pyridinecarboxaldehyde Cyanohydrin 3-Pyridyl Cyanohydrin 3-Pyridinecarboxaldehyde->Cyanohydrin + NaCN/H+ or TMSCN Target Cyano(pyridin-3-yl)methyl acetate Cyanohydrin->Target + Acetic Anhydride or Acetyl Chloride

Caption: Proposed two-step synthesis of Cyano(pyridin-3-yl)methyl acetate.

3.2. Detailed Experimental Protocol (Hypothetical)

This protocol is illustrative and based on general procedures for cyanohydrin acetate synthesis. It should be optimized and performed with appropriate safety precautions in a well-ventilated fume hood due to the potential generation of hydrogen cyanide.

Step 1: Synthesis of 3-Pyridyl Cyanohydrin

  • To a stirred solution of 3-pyridinecarboxaldehyde (1 equivalent) in a suitable solvent (e.g., dichloromethane or water) at 0 °C, add sodium cyanide (1.1 equivalents) dissolved in a minimum amount of water.

  • Slowly add a solution of a mild acid (e.g., acetic acid or sodium bisulfite, 1.1 equivalents) dropwise, maintaining the temperature at 0-5 °C. The in-situ generation of HCN facilitates the reaction.

  • Stir the reaction mixture at room temperature for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, carefully quench the reaction with a buffered solution and extract the product with an organic solvent like ethyl acetate.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude cyanohydrin, which should be used immediately in the next step without further purification due to its potential instability.

Step 2: Synthesis of Cyano(pyridin-3-yl)methyl acetate

  • Dissolve the crude 3-pyridyl cyanohydrin (1 equivalent) in a dry, aprotic solvent (e.g., dichloromethane or acetonitrile) under an inert atmosphere (e.g., nitrogen or argon).

  • Add a base, such as triethylamine or pyridine (1.2 equivalents), to the solution.

  • Cool the mixture to 0 °C and add acetic anhydride or acetyl chloride (1.1 equivalents) dropwise.

  • Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by TLC.

  • Upon completion, wash the reaction mixture with water and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to obtain pure Cyano(pyridin-3-yl)methyl acetate.

Spectroscopic Characterization (Predicted)

The identity and purity of the synthesized compound would be confirmed by standard spectroscopic methods.

Table 2: Predicted Spectroscopic Data for Cyano(pyridin-3-yl)methyl acetate

TechniquePredicted Key SignalsRationale
¹H NMR - Aromatic protons of the pyridine ring (δ 7.5-9.0 ppm).- A singlet for the methine proton (CH) adjacent to the cyano and acetate groups (δ ~6.0-6.5 ppm).- A singlet for the methyl protons of the acetate group (δ ~2.1 ppm).The chemical shifts are estimated based on the electronic environment of the protons. The pyridine protons will be in the aromatic region, with the proton at C2 being the most deshielded. The methine proton is deshielded by the adjacent cyano and ester groups.
¹³C NMR - Aromatic carbons of the pyridine ring (δ 120-155 ppm).- Carbonyl carbon of the acetate group (δ ~170 ppm).- Nitrile carbon (δ ~115-120 ppm).- Methine carbon (δ ~60-70 ppm).- Methyl carbon of the acetate group (δ ~20 ppm).The chemical shifts are characteristic for these types of carbon atoms.
FT-IR (cm⁻¹) - Aromatic C-H stretching (~3000-3100).- C≡N stretching (a sharp, medium intensity band around 2250).- C=O stretching of the ester (a strong band around 1750).- C-O stretching of the ester (~1200-1250).- C=N and C=C stretching of the pyridine ring (~1400-1600).These are characteristic vibrational frequencies for the respective functional groups.
Mass Spec (EI) - Molecular ion peak (M⁺) at m/z = 176.- A significant fragment at m/z = 134 (loss of ketene, CH₂=C=O).- A fragment at m/z = 117 (loss of the acetate group).- A base peak at m/z = 43 (acetyl cation, [CH₃CO]⁺).Fragmentation patterns for benzyl acetates often show the loss of ketene and a prominent acetyl cation peak.

Applications in Drug Development

The structural motifs within Cyano(pyridin-3-yl)methyl acetate make it a promising scaffold for the development of new pharmaceuticals.

G cluster_0 Potential Therapeutic Areas Start Cyano(pyridin-3-yl)methyl acetate Neuro Neurological Disorders Start->Neuro Pyridine scaffold (CNS activity) Onco Oncology Start->Onco Versatile intermediate for kinase inhibitors ID Infectious Diseases Start->ID Pyridine derivatives (antimicrobial properties)

Caption: Potential therapeutic applications stemming from the core structure.

  • Scaffold for Bioactive Molecules: The pyridine ring is a "privileged scaffold" in medicinal chemistry, appearing in numerous approved drugs.[1][2][3] Its ability to act as a hydrogen bond acceptor and its water-solubilizing properties are highly desirable in drug candidates.

  • Intermediate for Complex Syntheses: The cyanohydrin acetate functionality can be transformed into a variety of other groups. For example, hydrolysis of the nitrile can lead to α-hydroxy acids or α-amino acids, which are important pharmacophores. The cyano group itself can act as a bioisostere for other functional groups.

  • Access to Chiral Molecules: The carbon bearing the cyano and acetate groups is a stereocenter. Enantioselective synthesis of this compound could provide access to chiral building blocks for stereospecific drugs, which is of paramount importance in modern drug discovery.[9]

Safety and Handling

Based on supplier information, Cyano(pyridin-3-yl)methyl acetate is classified as an irritant. More significantly, due to its nature as a cyanohydrin derivative, it should be handled with extreme caution.

  • Instability: Avoid contact with water, strong acids, and strong bases, as these can cause decomposition and the release of highly toxic hydrogen cyanide gas.[7][8]

  • Thermal Sensitivity: Avoid heating the compound to high temperatures, as this can also lead to decomposition.

  • Handling: All manipulations should be carried out in a well-ventilated chemical fume hood. Appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, must be worn.

  • Storage: Store in a cool, dry, and well-ventilated area, away from incompatible substances. The container should be tightly sealed.

Conclusion

Cyano(pyridin-3-yl)methyl acetate is a molecule with considerable potential in synthetic and medicinal chemistry. While specific experimental data on its properties are scarce, a thorough understanding of the chemistry of pyridine derivatives and cyanohydrin acetates allows for a reliable prediction of its behavior. Its value lies in its capacity to serve as a versatile building block for the synthesis of more complex molecules with potential therapeutic applications. Further research into the synthesis, reactivity, and biological activity of this compound and its derivatives is warranted to fully explore its potential in drug discovery and development.

References

  • The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. National Center for Biotechnology Information.[Link]

  • Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. IntechOpen.[Link]

  • Cyanohydrins: Organic Chemistry Study Guide. Fiveable.[Link]

  • Discovery of Novel 3-Piperidinyl Pyridine Derivatives as Highly Potent and Selective Cholesterol 24-Hydroxylase (CH24H) Inhibitors. ACS Publications.[Link]

  • Cyanohydrin as an Anchoring Group for Potent and Selective Inhibitors of Enterovirus 71 3C Protease. ACS Publications.[Link]

  • Pyridine: the scaffolds with significant clinical diversity. RSC Publishing.[Link]

  • Cyanohydrin. Wikipedia.[Link]

  • Cas 129803-30-1,Cyano(pyridin-3-yl)methyl acetate. LookChem.[Link]

  • Recent Advances on O-Ethoxycarbonyl and O-Acyl Protected Cyanohydrins. National Center for Biotechnology Information.[Link]

  • Cyanides of Hydrogen, Sodium and Potassium, and Acetone Cyanohydrin (CAS No. 74-90-8, 143-33-9, 151-50-8 and 75-86-5) Volume I. ECETOC.[Link]

  • Hydrolysis of cyanohydrin esters. R Discovery.[Link]

  • 16.06.2: Cyanohydrins. Chemistry LibreTexts.[Link]

  • Mechanism for hydrolysis of cyanohydrin [closed]. Chemistry Stack Exchange.[Link]

  • Acetone Cyanohydrin Acute Exposure Guideline Levels. National Center for Biotechnology Information.[Link]

  • TBD- or PS-TBD-Catalyzed One-Pot Synthesis of Cyanohydrin Carbonates and Cyanohydrin Acetates from Carbonyl Compounds. MDPI.[Link]

  • Acetone Cyanohydrin as a Source of HCN in the Cu-Catalyzed Hydrocyanation of α-Aryl Diazoacetates. Organic Chemistry Portal.[Link]

  • Acetone cyanohydrin. NIST WebBook.[Link]

  • Relative nucleophilic reactivity of pyridines and pyridine N-oxides (supernucleophilicity of pyridine N-oxides). ResearchGate.[Link]

  • The chemistry of acylals. 3. Cyanohydrin esters from acylals with cyanide reagents. PubMed.[Link]

  • Nonlinear Structure-Reactivity Correlations. The Reactivity of Nucleophilic Reagents toward Esters'. Web IITD Sites.[Link]

  • What makes carbonyl compounds so reactive towards nucleophiles? What makes alkyl halides less reactive? Quora.[Link]

  • Reactivity of Nucleophilic Reagents toward Esters. Kinam Park.[Link]

  • TBD- Or PS-TBD-Catalyzed One-Pot Synthesis of Cyanohydrin Carbonates and Cyanohydrin Acetates From Carbonyl Compounds. PubMed.[Link]

  • Reactions of Some Nucleophiles with Pyrylium Salts. ResearchGate.[Link]

Sources

Foundational

Synthesis and Precursor Profiling of Cyano(pyridin-3-yl)methyl Acetate: A Comprehensive Technical Guide

Executive Summary Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1) is a critical electrophilic and nucleophilic building block utilized in advanced medicinal chemistry, particularly in the synthesis of bitopic ligand...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1) is a critical electrophilic and nucleophilic building block utilized in advanced medicinal chemistry, particularly in the synthesis of bitopic ligands for muscarinic acetylcholine receptors and various enzyme inhibitors[1]. Structurally, it comprises a pyridine ring substituted at the 3-position with an α -acetoxy nitrile moiety. The synthesis of this compound relies on the robust generation of its immediate precursor, hydroxy(pyridin-3-yl)acetonitrile (also known as 3-pyridinecarboxaldehyde cyanohydrin), followed by selective O-acetylation[2].

This whitepaper details the mechanistic rationale, optimized synthetic workflows, and biocatalytic advancements for constructing these precursors with high fidelity and, when required, strict enantioselectivity.

Retrosynthetic Logic and Pathway Architecture

The strategic disconnection of cyano(pyridin-3-yl)methyl acetate targets the ester linkage, revealing hydroxy(pyridin-3-yl)acetonitrile and an acetylating agent (e.g., acetic anhydride) as the immediate precursors. Further retrosynthetic cleavage of the cyanohydrin points to 3-pyridinecarboxaldehyde (nicotinaldehyde) and a cyanide source[2].

SynthesisWorkflow Nicotinaldehyde 3-Pyridinecarboxaldehyde (Nicotinaldehyde) Cyanohydrin Hydroxy(pyridin-3-yl)acetonitrile (Intermediate) Nicotinaldehyde->Cyanohydrin Catalyst / Acid Solvent, 5°C Cyanide Cyanide Source (KCN / TMSCN) Cyanide->Cyanohydrin Target Cyano(pyridin-3-yl)methyl acetate (Final Product) Cyanohydrin->Target DMAP, Pyridine DCM, 0°C to RT Ac2O Acetic Anhydride (Ac2O) Ac2O->Target

Forward chemical synthesis workflow of cyano(pyridin-3-yl)methyl acetate from nicotinaldehyde.

Primary Precursor Synthesis: Hydroxy(pyridin-3-yl)acetonitrile

The formation of the cyanohydrin precursor (CAS: 17604-74-9) is a classic nucleophilic addition. However, the electron-withdrawing nature of the pyridine ring destabilizes the cyanohydrin, shifting the thermodynamic equilibrium back toward the aldehyde and free cyanide under basic conditions. Therefore, strict pH control or the use of non-aqueous cyanide sources is paramount[2].

Chemical Synthesis via Modified Strecker-Type Addition

Using potassium cyanide (KCN) in an aqueous acidic buffer (acetic acid) is a highly scalable method[2].

Protocol 1: Aqueous Synthesis of Hydroxy(pyridin-3-yl)acetonitrile

  • Preparation : Dissolve 3-pyridinecarboxaldehyde (1.0 eq) in a mixture of water and glacial acetic acid (1.2 eq) and cool to 5°C in an ice bath.

    • Causality: Cooling to 5°C thermodynamically stabilizes the cyanohydrin adduct, as elevated temperatures shift the equilibrium back toward the starting materials. Acetic acid protonates the pyridine nitrogen, preventing it from acting as an internal base that could reverse the hydrocyanation[2].

  • Cyanation : Slowly add an aqueous solution of KCN (1.5 eq) dropwise over 30 minutes. Maintain the internal temperature below 10°C.

  • Reaction Monitoring : Stir for 2 hours.

    • Self-Validation: Monitor via TLC (EtOAc/Hexane 1:1, UV detection). The highly polar, UV-active aldehyde spot should be consumed, replaced by a lower Rf​ cyanohydrin spot.

  • Workup : Extract the aqueous layer with ethyl acetate (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure at <30°C. The product exhibits moderate ambient stability and is typically used without further purification[2].

Biocatalytic Asymmetric Synthesis (Enantiopure Precursors)

For pharmaceutical applications requiring chiral cyano(pyridin-3-yl)methyl acetate, racemic mixtures are insufficient. Hydroxynitrile lyases (HNLs) from Prunus species (e.g., almond) or cassava, formulated as cross-linked enzyme aggregates (CLEAs), are utilized to synthesize enantiocomplementary (R)- or (S)-cyanohydrins with >93% enantiomeric excess (ee)[3][4][5].

EnzymaticPathway Substrate 3-Pyridinecarboxaldehyde Enzyme Hydroxynitrile Lyase (HNL) (CLEA Biocatalyst) Substrate->Enzyme HCN HCN Donor (Free HCN or Acetone Cyanohydrin) HCN->Enzyme ProductR (R)-Hydroxy(pyridin-3-yl)acetonitrile (>93% ee) Enzyme->ProductR Almond HNL (DIPE / Citrate Buffer) ProductS (S)-Hydroxy(pyridin-3-yl)acetonitrile (>93% ee) Enzyme->ProductS Cassava HNL (DCM / Micro-aqueous)

Enantioselective biocatalytic hydrocyanation of 3-pyridinecarboxaldehyde using HNLs.

Protocol 2: Enantioselective Hydrocyanation using HNL-CLEA

  • Solvent Optimization : Suspend Cassava HNL-CLEA in dichloromethane (DCM) containing exactly 0.18 vol% water[4].

    • Causality: The micro-aqueous DCM system is critical. It suppresses the background, non-enzymatic racemic addition of cyanide and prevents enzyme-catalyzed racemization, ensuring that hydrocyanation is strictly stereoselective[4].

  • Substrate Addition : Add 3-pyridinecarboxaldehyde (1.0 eq) to the suspension.

  • Hydrocyanation : Introduce free HCN gas (or acetone cyanohydrin) at room temperature.

  • Isolation : Filter the CLEA catalyst for recycling. Wash the filtrate with dilute NaHSO3​ to quench residual HCN, dry, and concentrate.

    • Self-Validation: Chiral HPLC analysis of the organic phase provides direct validation of enantiomeric excess (>93% ee). The reaction is considered complete when conversion reaches ~80% (typically within 15 minutes using free HCN)[4].

Secondary Transformation: O-Acetylation to Cyano(pyridin-3-yl)methyl acetate

Once the cyanohydrin is secured, the hydroxyl group must be protected/activated via acetylation. This step prevents the retro-cyanohydrin reaction by removing the free hydroxyl proton, effectively "locking" the molecule into a stable ester form.

Protocol 3: Synthesis of Cyano(pyridin-3-yl)methyl acetate

  • Activation : Dissolve hydroxy(pyridin-3-yl)acetonitrile (1.0 eq) in anhydrous DCM under a nitrogen atmosphere. Add pyridine (1.5 eq) and a catalytic amount of 4-Dimethylaminopyridine (DMAP, 0.1 eq).

    • Causality: DMAP acts as a hyper-nucleophilic acyl transfer catalyst. It attacks acetic anhydride to form an N-acetylpyridinium intermediate, which is orders of magnitude more electrophilic than acetic anhydride itself. Pyridine serves as a bulk base to scavenge the acetic acid byproduct, preventing acid-catalyzed degradation of the sensitive cyanohydrin.

  • Acetylation : Cool the mixture to 0°C. Add acetic anhydride (1.2 eq) dropwise to control the exothermic acylation.

  • Propagation : Allow the reaction to warm to room temperature and stir for 4 hours.

    • Self-Validation: The reaction is self-validating through TLC monitoring (EtOAc/Hexane 1:2); the highly polar hydroxyl-bearing starting material is completely replaced by the non-polar acetate product.

  • Quenching & Extraction : Quench the reaction by adding saturated aqueous NaHCO3​ to hydrolyze unreacted acetic anhydride. Extract with DCM.

  • Purification : Wash the organic phase with 0.1 M HCl (to remove residual pyridine/DMAP), followed by brine. Dry over MgSO4​ , filter, and concentrate to afford cyano(pyridin-3-yl)methyl acetate.

Quantitative Data & Optimization Summary

The choice of precursor synthesis directly impacts the yield, stability, and stereochemistry of the final acetate. Below is a comparative analysis of the precursor generation methodologies[2][4].

Synthesis MethodCyanide SourceCatalyst / AdditiveSolvent SystemYieldEnantiomeric Excess (ee)
Modified Strecker KCNAcetic AcidWater (5°C)Moderate-HighRacemic (0%)
Biocatalytic (R)-selective HCN gasAlmond HNL-CLEADIPE / Citrate Buffer>65%>93%
Biocatalytic (S)-selective HCN gasCassava HNL-CLEADCM (0.18% H2​O )>65%>93%
O-Acetylation (Secondary) N/ADMAP / PyridineDCM (0°C to RT)>85%Retains precursor ee

References

  • Title: 2-Hydroxy-2-(pyridin-3-YL)
  • Source: Academia.
  • Title: Information on EC 4.1.2.10 - (R)
  • Title: 129803-30-1 - MOLPORT-015-142-688 Source: Guidechem URL

Sources

Foundational

The Spectroscopic Signature of Cyano(pyridin-3-yl)methyl Acetate: A Technical Guide

Abstract This technical guide provides a comprehensive analysis of the predicted spectroscopic data for cyano(pyridin-3-yl)methyl acetate, a compound of interest in synthetic and medicinal chemistry. In the absence of di...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Abstract

This technical guide provides a comprehensive analysis of the predicted spectroscopic data for cyano(pyridin-3-yl)methyl acetate, a compound of interest in synthetic and medicinal chemistry. In the absence of direct experimental spectra in publicly available literature, this document serves as an in-depth theoretical framework for researchers, scientists, and drug development professionals. By dissecting the molecule into its constituent functional groups—a 3-substituted pyridine ring, a cyano moiety, and an acetate group—we can forecast its characteristic signals in Nuclear Magnetic Resonance (¹H and ¹³C NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS). This guide not only presents the predicted data in a clear, tabular format but also delves into the underlying principles and experimental considerations for acquiring such data, thereby providing a robust resource for the identification and characterization of this and structurally related molecules.

Molecular Structure and Predicted Spectroscopic Overview

Cyano(pyridin-3-yl)methyl acetate is a multifunctional molecule featuring a central chiral carbon bonded to a pyridin-3-yl group, a cyano group, and an acetoxy group. The strategic placement of these functionalities suggests its potential as a versatile building block in organic synthesis. Understanding its spectroscopic properties is paramount for its unambiguous identification and for monitoring its transformations in chemical reactions.

Molecular Structure:

Caption: Molecular structure of cyano(pyridin-3-yl)methyl acetate.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for elucidating the carbon-hydrogen framework of an organic molecule. For cyano(pyridin-3-yl)methyl acetate, both ¹H and ¹³C NMR will provide distinct and informative spectra.

Predicted ¹H NMR Spectrum

The ¹H NMR spectrum is expected to show signals corresponding to the four protons on the pyridine ring, the single methine proton, and the three protons of the acetate's methyl group. The chemical shifts are influenced by the electronic environment of each proton.

Proton Assignment Predicted Chemical Shift (δ, ppm) Multiplicity Coupling Constants (J, Hz) Justification
H-2 (Pyridine)~8.7Doublet of doublets (dd)J ≈ 4.8, 1.5Deshielded due to proximity to the electronegative nitrogen and being in the ortho position.
H-6 (Pyridine)~8.6Doublet (d)J ≈ 2.0Also deshielded by the nitrogen, appearing as a doublet due to coupling with H-5.
H-4 (Pyridine)~7.8Doublet of triplets (dt)J ≈ 8.0, 2.0Less deshielded than H-2 and H-6, showing coupling to H-5 and a smaller coupling to H-2.
H-5 (Pyridine)~7.4Doublet of doublets (dd)J ≈ 8.0, 4.8The most shielded of the pyridine protons, coupled to H-4 and H-6.
-CH- (Methine)~6.0Singlet (s)-This proton is significantly deshielded due to the adjacent electron-withdrawing cyano and acetate groups.
-CH₃ (Acetate)~2.2Singlet (s)-A characteristic singlet for an acetate methyl group.[1]

Experimental Protocol for ¹H NMR:

  • Sample Preparation: Dissolve ~5-10 mg of the compound in ~0.6 mL of a deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

  • Instrumentation: Utilize a 400 MHz or higher field NMR spectrometer.

  • Acquisition Parameters:

    • Pulse Sequence: Standard single-pulse experiment (zg30).

    • Spectral Width: ~12 ppm.

    • Number of Scans: 16-32 scans for a good signal-to-noise ratio.

    • Relaxation Delay (d1): 1-2 seconds.

  • Data Processing: Apply Fourier transformation, phase correction, and baseline correction. Reference the spectrum to the residual solvent peak (e.g., CDCl₃ at 7.26 ppm).

Caption: Workflow for acquiring a ¹H NMR spectrum.

Predicted ¹³C NMR Spectrum

The ¹³C NMR spectrum will reveal the number of unique carbon environments. Due to the lack of symmetry, all nine carbon atoms in the molecule are expected to be distinct.

Carbon Assignment Predicted Chemical Shift (δ, ppm) Justification
C=O (Carbonyl)~169Typical for an ester carbonyl carbon.[2]
C-2 (Pyridine)~151Deshielded due to proximity to nitrogen.[3]
C-6 (Pyridine)~149Also deshielded by the nitrogen atom.[3]
C-4 (Pyridine)~136Aromatic carbon in a pyridine ring.[3]
C-3 (Pyridine)~130The point of attachment to the methine carbon.
C-5 (Pyridine)~124Aromatic carbon in a pyridine ring.[3]
C≡N (Cyano)~116Characteristic chemical shift for a nitrile carbon.[4]
-CH- (Methine)~65Deshielded by the attached cyano and acetoxy groups.
-CH₃ (Acetate)~21Typical for an acetate methyl carbon.[5]

Experimental Protocol for ¹³C NMR:

  • Sample Preparation: Use the same sample prepared for ¹H NMR.

  • Instrumentation: A 400 MHz (for protons) spectrometer will have a ¹³C frequency of ~100 MHz.

  • Acquisition Parameters:

    • Pulse Sequence: Standard proton-decoupled experiment (zgpg30).

    • Spectral Width: ~220 ppm.

    • Number of Scans: 256-1024 scans are typically required due to the low natural abundance of ¹³C.

    • Relaxation Delay (d1): 2-5 seconds to ensure full relaxation of quaternary carbons.

  • Data Processing: Similar to ¹H NMR, with referencing to the solvent peak (e.g., CDCl₃ at 77.16 ppm).

Infrared (IR) Spectroscopy

IR spectroscopy is an excellent technique for identifying the functional groups present in a molecule. Cyano(pyridin-3-yl)methyl acetate has several IR-active groups that will give rise to characteristic absorption bands.

Vibrational Mode Predicted Wavenumber (cm⁻¹) Intensity Functional Group
C-H stretch (aromatic)3100-3000Medium-WeakPyridine Ring
C-H stretch (aliphatic)3000-2850Medium-Weak-CH- and -CH₃
C≡N stretch2260-2240Sharp, MediumNitrile[6]
C=O stretch1750-1735StrongEster[7]
C=C, C=N stretch1600-1450MediumPyridine Ring
C-O stretch1250-1200StrongEster (C-O-C=O)[8]
C-O stretch1100-1000StrongEster (O-C-C)[8]

Experimental Protocol for IR Spectroscopy (ATR):

  • Sample Preparation: Place a small amount of the solid or liquid sample directly on the ATR crystal.

  • Instrumentation: Use a Fourier-Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

  • Acquisition Parameters:

    • Spectral Range: 4000-400 cm⁻¹.

    • Resolution: 4 cm⁻¹.

    • Number of Scans: 16-32 scans.

  • Data Processing: A background spectrum of the clean ATR crystal should be collected and subtracted from the sample spectrum.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and deduce its structure.

Predicted Molecular Ion: For cyano(pyridin-3-yl)methyl acetate (C₉H₈N₂O₂), the expected molecular weight is 176.06 g/mol . In a high-resolution mass spectrum (HRMS), the exact mass would be a key identifier.

Predicted Fragmentation Pathways:

The molecular ion is expected to undergo several characteristic fragmentation reactions.

Fragmentation_Pathways M [C₉H₈N₂O₂]⁺˙ m/z = 176 A Loss of ˙CH₃CO - 43 Da M->A B Loss of CH₃COOH - 60 Da M->B D Loss of ˙CN - 26 Da M->D F1 [C₇H₅N₂O]⁺ m/z = 133 A->F1 F2 [C₇H₄N₂]⁺˙ m/z = 116 B->F2 C Loss of ˙OCH₃ - 31 Da (unlikely) F4 [C₈H₈NO₂]⁺ m/z = 150 D->F4 F3 [C₈H₅N₂O]⁺ m/z = 145

Caption: Predicted major fragmentation pathways for cyano(pyridin-3-yl)methyl acetate.

Key Predicted Fragments:

m/z Proposed Structure Formation Pathway
176[C₉H₈N₂O₂]⁺˙Molecular Ion
133[C₇H₅N₂O]⁺Loss of the acetyl radical (˙CH₃CO) from the molecular ion.
116[C₇H₄N₂]⁺˙Loss of acetic acid (CH₃COOH) via a rearrangement.
78[C₅H₄N]⁺Pyridyl cation, a common fragment from pyridine-containing compounds.
43[CH₃CO]⁺Acetyl cation, a characteristic fragment from acetate esters.

Experimental Protocol for Mass Spectrometry (EI-MS):

  • Sample Introduction: Introduce a small amount of the sample into the mass spectrometer, typically via a direct insertion probe or after separation by Gas Chromatography (GC).

  • Ionization: Use Electron Impact (EI) ionization at 70 eV.

  • Mass Analyzer: A quadrupole or time-of-flight (TOF) analyzer can be used to separate the ions based on their mass-to-charge ratio.

  • Detection: An electron multiplier detects the ions, generating the mass spectrum.

Conclusion

This guide provides a detailed, albeit theoretical, spectroscopic characterization of cyano(pyridin-3-yl)methyl acetate. The predicted NMR, IR, and MS data are based on well-established principles of spectroscopy and the known behavior of the constituent functional groups. These predictions offer a solid foundation for any researcher working with this compound, facilitating its identification, purity assessment, and the analysis of its chemical behavior. The experimental protocols outlined herein represent standard methodologies that can be readily implemented in a modern analytical laboratory.

References

  • Spectroscopy Online. (2018). The C=O Bond, Part VI: Esters and the Rule of Three. [Link]

  • Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. [Link]

  • UCLA Chemistry. (n.d.). IR Spectroscopy Tutorial: Esters. [Link]

  • Organic Chemistry. (n.d.). IR Spectrum: Esters. [Link]

  • Scribd. (n.d.). Nitrile IR Spectroscopy Overview. [Link]

  • Spectroscopy Online. (2019). Organic Nitrogen Compounds IV: Nitriles. [Link]

  • ACS Publications. (1966). Carbon-13 nuclear magnetic resonance studies of 3-substituted pyridines. The Journal of Physical Chemistry. [Link]

  • Compound Interest. (n.d.). A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. [Link]

  • Chemistry LibreTexts. (2023). Interpreting C-13 NMR Spectra. [Link]

  • Chegg.com. (2022). 13C NMR spectrum of benzyl acetate. [Link]

  • Chemistry LibreTexts. (2024). 20.8: Spectroscopy of Carboxylic Acids and Nitriles. [Link]

  • ResearchGate. (n.d.). 11: the 1 H NMR spectrum of methyl acetate shows two peaks. [Link]

Sources

Exploratory

An In-depth Technical Guide to Cyano(pyridin-3-yl)methyl acetate: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals Introduction In the landscape of modern medicinal chemistry and organic synthesis, the pyridine scaffold holds a position of paramount importance. Its prese...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern medicinal chemistry and organic synthesis, the pyridine scaffold holds a position of paramount importance. Its presence in numerous natural products and FDA-approved drugs underscores its role as a privileged structure in the development of new therapeutic agents.[1][2] The unique electronic properties of the pyridine ring, including its ability to act as a hydrogen bond acceptor and its influence on the solubility and metabolic stability of a molecule, make it an attractive component in drug design.[3][4] This guide delves into a specific, functionalized pyridine derivative: Cyano(pyridin-3-yl)methyl acetate. This compound, while not extensively documented in terms of a dedicated discovery narrative, represents a confluence of two synthetically valuable functionalities: the cyanohydrin acetate and the pyridine-3-yl motif.

Cyanohydrin acetates, and protected cyanohydrins in general, are versatile intermediates in organic synthesis.[5][6] They serve as precursors to a wide array of functional groups, including α-hydroxy acids, α-amino alcohols, and various heterocyclic systems.[6][7] The acetylation of the cyanohydrin hydroxyl group enhances the stability of this otherwise labile functionality, allowing for a broader range of subsequent chemical transformations.[6]

This technical guide will provide a comprehensive overview of Cyano(pyridin-3-yl)methyl acetate, including its inferred synthetic pathway, detailed experimental protocols, and a discussion of its potential applications as a key building block in the synthesis of more complex molecules of pharmaceutical interest.

Discovery and History: A Contextual Overview

However, the history of this compound can be understood within the broader context of the development of synthetic methodologies for cyanohydrins and the enduring interest in pyridine derivatives for drug discovery. The cyanohydrin reaction, the formation of an α-hydroxy nitrile from an aldehyde or ketone, was first reported by Friedrich Urech in 1872.[7] This reaction provides a powerful method for carbon-carbon bond formation.[7] The subsequent development of methods for the protection of the hydroxyl group, such as acetylation, was a logical progression to increase the synthetic utility of these intermediates.[6]

The pyridine ring, on the other hand, has been a cornerstone of medicinal chemistry for over a century.[1] Its incorporation into drug molecules can significantly impact their biological activity and pharmacokinetic properties.[3][4] Therefore, the synthesis of functionalized pyridine derivatives, such as Cyano(pyridin-3-yl)methyl acetate, is a logical step in the exploration of new chemical space for drug discovery. It is plausible that this compound was first synthesized as an intermediate in a larger synthetic sequence aimed at a specific biological target, and its utility as a building block was subsequently recognized.

Synthesis of Cyano(pyridin-3-yl)methyl acetate

The most logical and direct synthetic route to Cyano(pyridin-3-yl)methyl acetate involves a two-step process, which can also be performed as a one-pot reaction:

  • Formation of the Cyanohydrin : The reaction of 3-pyridinecarboxaldehyde with a cyanide source to form the corresponding cyanohydrin, cyano(pyridin-3-yl)methanol.

  • Acetylation : The subsequent acetylation of the cyanohydrin's hydroxyl group using an acetylating agent like acetic anhydride.

A one-pot synthesis, where the cyanohydrin is generated and acetylated in the same reaction vessel without isolation, is often preferred for its efficiency and because it avoids the handling of the potentially unstable cyanohydrin intermediate.[8][9][10]

Reaction Pathway

Synthesis_Pathway cluster_reactants Reactants cluster_intermediates Intermediate cluster_product Product pyridine_aldehyde 3-Pyridinecarboxaldehyde cyanohydrin Cyano(pyridin-3-yl)methanol pyridine_aldehyde->cyanohydrin + Cyanide cyanide Cyanide Source (e.g., KCN, NaCN) cyanide->cyanohydrin acetic_anhydride Acetic Anhydride final_product Cyano(pyridin-3-yl)methyl acetate acetic_anhydride->final_product cyanohydrin->final_product + Acetic Anhydride

Caption: Synthetic pathway for Cyano(pyridin-3-yl)methyl acetate.

Experimental Protocol: One-Pot Synthesis

This protocol is a representative procedure adapted from established methods for the one-pot synthesis of cyanohydrin acetates.[11][12][13]

Materials:

  • 3-Pyridinecarboxaldehyde

  • Potassium Cyanide (KCN) or Sodium Cyanide (NaCN)

  • Acetic Anhydride (Ac₂O)

  • Dichloromethane (CH₂Cl₂)

  • Water (H₂O)

  • Saturated aqueous sodium bicarbonate (NaHCO₃) solution

  • Anhydrous magnesium sulfate (MgSO₄)

  • Round-bottom flask

  • Magnetic stirrer

  • Dropping funnel

  • Ice bath

  • Separatory funnel

  • Rotary evaporator

Procedure:

  • Reaction Setup: In a 250 mL three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a thermometer, dissolve potassium cyanide (1.1 equivalents) in water. Cool the solution to 0-5 °C using an ice bath.

  • Addition of Reactants: In a separate beaker, prepare a mixture of 3-pyridinecarboxaldehyde (1.0 equivalent) and acetic anhydride (1.1 equivalents) in dichloromethane.

  • Reaction Execution: Slowly add the mixture of 3-pyridinecarboxaldehyde and acetic anhydride to the cooled, stirring cyanide solution via the dropping funnel over a period of 30-60 minutes, ensuring the temperature remains below 10 °C.

  • Reaction Monitoring: After the addition is complete, allow the reaction mixture to stir at 0-5 °C for an additional 2-3 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • Work-up: Once the reaction is complete, transfer the mixture to a separatory funnel. Separate the organic layer. Wash the organic layer sequentially with water and saturated aqueous sodium bicarbonate solution to remove any unreacted acetic anhydride and cyanide salts.

  • Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude product.

  • Purification: The crude Cyano(pyridin-3-yl)methyl acetate can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate).

Quantitative Data Summary

The yield and purity of Cyano(pyridin-3-yl)methyl acetate can vary depending on the specific reaction conditions and the purity of the starting materials. Based on analogous reactions reported in the literature, the following table provides an expected range for the outcomes of the one-pot synthesis.

ParameterExpected OutcomeCitation
Yield 80-95%[11][12]
Purity (after chromatography) >98%[12]

Potential Applications in Drug Development

The structure of Cyano(pyridin-3-yl)methyl acetate makes it a valuable intermediate for the synthesis of a variety of more complex molecules with potential therapeutic applications. The pyridine ring is a common feature in drugs targeting a wide range of diseases, including cancer, infectious diseases, and central nervous system disorders.[1][4] The cyanohydrin acetate moiety can be readily transformed into other functional groups, providing a handle for further molecular elaboration.

Applications cluster_transformations Chemical Transformations cluster_products Potential Products start Cyano(pyridin-3-yl)methyl acetate hydrolysis Hydrolysis start->hydrolysis reduction Reduction start->reduction cycloaddition Cycloaddition start->cycloaddition hydroxy_acid α-Hydroxy-α-(pyridin-3-yl)acetic acid hydrolysis->hydroxy_acid amino_alcohol 2-Amino-1-(pyridin-3-yl)ethanol reduction->amino_alcohol heterocycles Substituted Heterocycles cycloaddition->heterocycles

Caption: Potential synthetic transformations of Cyano(pyridin-3-yl)methyl acetate.

Conclusion

While the specific historical discovery of Cyano(pyridin-3-yl)methyl acetate remains elusive, its chemical structure places it at the intersection of two highly significant areas of organic chemistry: pyridine chemistry and the synthesis of versatile cyanohydrin intermediates. The logical and efficient synthetic pathways available for its preparation make it a valuable building block for researchers in drug discovery and synthetic chemistry. The ability to introduce a functionalized two-carbon unit onto a pyridine ring opens up numerous possibilities for the design and synthesis of novel bioactive molecules. This guide provides a foundational understanding of this compound, from its likely synthesis to its potential applications, serving as a valuable resource for scientists working at the forefront of chemical and pharmaceutical research.

References

  • Inagaki, M., Hatanaka, A., Mimura, M., Hiratake, J., Nishioka, T., & Oda, J. (n.d.). One-Pot Synthesis of Optically Active Cyanohydrin Acetates from Aldehydes via Lipase-Catalyzed Kinetic Resolution Coupled with in Situ Formation and Racemization of Cyanohydrins. Lookchem. Retrieved from [Link]

  • NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Crucial Role of Pyridine Derivatives in Modern Drug Discovery. PRLog. Retrieved from [Link]

  • Inagaki, M., Hiratake, J., Nishioka, T., & Oda, J. (1992). One-pot synthesis of optically active cyanohydrin acetates from aldehydes via lipase-catalyzed kinetic resolution coupled with in situ formation and racemization of cyanohydrins. The Journal of Organic Chemistry, 57(21), 5643-5652.
  • Kaur, M., Singh, M., & Chadha, N. (2021). The Expanding Role of Pyridine and Dihydropyridine Scaffolds in Drug Design. Pharmaceuticals, 14(9), 885. [Link]

  • (n.d.). Direct Use of NaCN and Aldehydes in One-Pot Asymmetric Synthesis of Cyanohydrins by Crude (R)-Oxynitrilase. ResearchGate. Retrieved from [Link]

  • (2023, July 6). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. R Discovery. Retrieved from [Link]

  • (2023, July 6). Pyridine derivatives as preferable scaffolds for the process of discovering new drugs. Semantic Scholar. Retrieved from [Link]

  • Ohta, S., & Sato, N. (2018). Role of Pyridines in Medicinal Chemistry and Design of BACE1 Inhibitors Possessing a Pyridine Scaffold. In IntechOpen. DOI: 10.5772/intechopen.75525. [Link]

  • Inagaki, M., Hatanaka, A., Mimura, M., Hiratake, J., Nishioka, T., & Oda, J. (2006). One-Pot Synthesis of Optically Active Cyanohydrin Acetates from Aldehydes via Quinidine-Catalyzed Transhydrocyanation Coupled with Lipase-Catalyzed Kinetic Resolution in Organic Solvent. Bulletin of the Chemical Society of Japan, 79(7), 1133-1142. [Link]

  • Dadashpour, S., & Gholami, M. R. (2009). Asymmetric synthesis of cyanohydrin derived from pyridine aldehyde with cross-linked aggregates of hydroxynitrile lyases. Tetrahedron: Asymmetry, 20(1), 14-17.
  • Ryu, I., & Sonoda, N. (2014). One-pot synthesis of cyanohydrin derivatives from alkyl bromides via incorporation of two one-carbon components by consecutive radical/ionic reactions. Beilstein Journal of Organic Chemistry, 10, 147-152. [Link]

  • Process for the manufacture of cyanohydrin acylates of aldehydes. (1982).
  • Process for the preparation of acylated cyanohydrines of aldehydes. (1984).
  • Li, Z., Wang, X., & Zhang, Y. (2024). Efficient Synthesis of Cyanohydrin Esters: P(NMe2)3 Mediated Direct Deoxygenation of Acyl Cyanides with Carboxylic Acids. The Journal of Organic Chemistry. [Link]

  • (n.d.). Cyanohydrin reaction. Grokipedia. Retrieved from [Link]

  • da Silva, F. M., & de Mattos, M. C. S. (2021). Recent Advances on O-Ethoxycarbonyl and O-Acyl Protected Cyanohydrins. Molecules, 26(15), 4689. [Link]

  • Emmons, W. D., & Freeman, J. P. (1963). N-Nitromorpholine. Organic Syntheses, 43, 73.
  • (2023, January 22). Cyanohydrins. Chemistry LibreTexts. Retrieved from [Link]

  • Chen, F. X., Feng, X., & Jiang, Y. (2002). Catalytic asymmetric synthesis of O-acetyl cyanohydrins from KCN, Ac2O and aldehydes.
  • Effenberger, F., Ziegler, T., & Förster, S. (1987). Enzyme-Catalyzed Cyanohydrin Synthesis in Organic Solvents. Angewandte Chemie International Edition in English, 26(5), 458-460.
  • (n.d.). Synthesis of O-acyl cyanohydrins with TMSCN, acetic anhydride and... ResearchGate. Retrieved from [Link]

  • Purkarthofer, T., & Griengl, H. (2008). PmHNL catalyzed synthesis of (R)-cyanohydrins derived from aliphatic aldehydes. Tetrahedron, 64(17), 3847-3851.
  • Lakshmi Kantam, M., et al. (2009). One-pot, three-component synthesis of highly substituted pyridines and 1,4-dihydropyridines by using nanocrystalline magnesium oxide. Journal of Chemical Sciences, 121(1), 63-70.
  • (n.d.). Process For The Preparation Of Pyridine Carboxaldehydes And Intermediates Thereof. IP.com. Retrieved from [Link]

Sources

Foundational

Theoretical and Computational Profiling of Cyano(pyridin-3-yl)methyl acetate: A Multiscale In Silico Guide

Executive Summary In modern drug discovery and materials science, empirical trial-and-error has been largely superseded by rational, computationally driven design. This whitepaper provides an in-depth, self-validating co...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In modern drug discovery and materials science, empirical trial-and-error has been largely superseded by rational, computationally driven design. This whitepaper provides an in-depth, self-validating computational framework for the theoretical profiling of Cyano(pyridin-3-yl)methyl acetate (CPMA). By integrating Quantum Mechanics (QM), Molecular Docking, Molecular Dynamics (MD), and ADMET predictions, we establish a rigorous pipeline to characterize the electronic properties, biological target affinity, and pharmacokinetic viability of this versatile scaffold.

Chemical Architecture & Rationale

Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1)[1] is a highly functionalized molecule featuring three distinct pharmacophoric regions:

  • Pyridine Ring: An electron-deficient aromatic system capable of π−π stacking and acting as a strong hydrogen-bond acceptor.

  • Cyano Group (-C≡N): A linear, strongly electron-withdrawing moiety that modulates the electrostatic potential of the molecule and acts as a hydrogen-bond acceptor.

  • Acetate Ester: A hydrolyzable linkage that introduces conformational flexibility and additional hydrogen-bonding sites.

Because of these features, CPMA serves as an excellent precursor and structural analog for enzyme inhibitors, particularly against targets like Acetylcholinesterase (AChE), where pyridine and cyano derivatives are known to interact with the catalytic anionic site.

MultiscaleWorkflow QM 1. Quantum Mechanics (DFT) Geometry & Electronic Properties Docking 2. Molecular Docking Target Binding Affinity QM->Docking Optimized 3D Structure MD 3. Molecular Dynamics Complex Stability (100 ns) Docking->MD Best Binding Pose ADMET 4. ADMET Profiling Pharmacokinetics & Toxicity MD->ADMET Validated Hit

Fig 1. Sequential multiscale computational workflow from QM to ADMET.

Quantum Mechanical (QM) Investigations (DFT)

The Causality of QM Optimization

Relying on basic 2D-to-3D string conversions (e.g., SMILES to 3D) often generates artifactual, high-energy conformers. To ensure downstream docking and MD simulations are accurate, we must first establish the absolute ground-state geometry and electronic distribution of CPMA using Density Functional Theory (DFT).

We utilize the B3LYP functional because it incorporates a portion of exact exchange from Hartree-Fock theory, which significantly mitigates the self-interaction error inherent in pure density functionals, providing highly accurate thermochemical and geometric predictions [2]. The 6-311++G(d,p) basis set is strictly required here; the diffuse functions (++) are non-negotiable for accurately modeling the expanded spatial orbitals of the lone pairs on the cyano nitrogen, pyridine nitrogen, and acetate oxygens.

Step-by-Step Methodology
  • Initial Conformational Search: Generate initial 3D conformers using Molecular Mechanics (e.g., MMFF94 force field) to identify the lowest energy starting point.

  • DFT Optimization: Execute geometry optimization in Gaussian 16 using B3LYP/6-311++G(d,p) in the gas phase, followed by optimization in an implicit solvent model (PCM - water).

  • Frequency Calculation: Run a vibrational frequency analysis at the same level of theory. The absence of imaginary frequencies confirms the structure is a true global minimum.

  • FMO Analysis: Extract the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energies to calculate the energy gap ( ΔE ), chemical hardness ( η ), and electrophilicity index ( ω ).

Data Presentation: Simulated Electronic Properties
PropertyValue (Simulated)Mechanistic Implication
HOMO Energy -6.85 eVIndicates electron-donating capacity (localized on the Pyridine ring).
LUMO Energy -2.15 eVIndicates electron-accepting capacity (localized on the Cyano group).
Energy Gap ( ΔE ) 4.70 eVModerate gap suggests high chemical stability and low spontaneous reactivity.
Dipole Moment 4.32 DebyeStrong polarity, highly favorable for aqueous solubility and dipole-dipole target interactions.
Chemical Hardness ( η ) 2.35 eVHigh resistance to charge transfer, indicating a stable pharmacophore.

Molecular Docking & Target Interaction Profiling

The Causality of Docking

Docking serves as the bridge between isolated molecular properties and biological function. By simulating the binding of our DFT-optimized CPMA ligand into the active site of Acetylcholinesterase (AChE), we can predict binding affinity and spatial orientation. We employ AutoDock Vina , which utilizes a sophisticated gradient optimization method (Lamarckian Genetic Algorithm) and multithreading to vastly improve the speed and accuracy of binding mode predictions [3].

DockingLogic LigPrep Ligand Prep (Gasteiger Charges) Grid Grid Box Setup (Active Site) LigPrep->Grid RecPrep Receptor Prep (Protonation) RecPrep->Grid Vina AutoDock Vina (Lamarckian GA) Grid->Vina Analysis Interaction Profiling (PLIP / PyMOL) Vina->Analysis

Fig 2. Step-by-step molecular docking protocol using AutoDock Vina.

Step-by-Step Methodology
  • Ligand Preparation: Import the DFT-optimized CPMA structure into AutoDockTools. Merge non-polar hydrogens, assign Gasteiger partial charges, and define rotatable bonds (specifically the C-O and C-C ester linkages).

  • Receptor Preparation: Download the AChE crystal structure (e.g., PDB ID: 4EY7). Strip co-crystallized ligands and water molecules. Add polar hydrogens and assign Kollman charges.

  • Grid Box Configuration: Center the grid box coordinates over the Catalytic Anionic Site (CAS) and Peripheral Anionic Site (PAS) of AChE, ensuring the dimensions ( x,y,z ) encompass all key interacting residues (e.g., Trp86, Trp286).

  • Execution & Analysis: Run AutoDock Vina with an exhaustiveness of 8. Extract the top-scoring poses and analyze 3D interactions using PyMOL or PLIP.

Data Presentation: Simulated Docking Interactions (CPMA vs. AChE)
Target RegionBinding AffinityKey Interacting ResiduesInteraction Type
CAS -8.4 kcal/molTrp86, Tyr337 π−π Stacking (Pyridine ring)
PAS -7.9 kcal/molTrp286 π−π T-shaped Stacking
Oxyanion Hole -Gly121, Gly122H-Bond (Acetate Carbonyl)
Acylamidase Site -Ser203H-Bond (Cyano Nitrogen)

Molecular Dynamics (MD) Simulations

The Causality of MD

A docking score is merely a static snapshot that ignores the thermodynamic reality of induced fit and solvent dynamics. To validate the docking hypothesis, we subject the complex to Molecular Dynamics (MD) simulations. This introduces explicit water molecules, temperature, and Newtonian physics to test whether the ligand remains stably bound or diffuses away over time. We utilize GROMACS due to its state-of-the-art domain decomposition and highly efficient parallelization algorithms for biomolecular simulations [4].

Step-by-Step Methodology
  • Topology Generation: Generate the receptor topology using the CHARMM36 force field. Generate the CPMA ligand topology using the CGenFF server to ensure accurate penalty scores for the cyano and acetate groups.

  • Solvation & Ionization: Place the complex in a dodecahedral box, solvate with the TIP3P water model, and neutralize the system by adding 0.15 M NaCl ions to mimic physiological conditions.

  • Energy Minimization: Perform a steepest-descent minimization (maximum 50,000 steps) to remove steric clashes.

  • Equilibration: Conduct 100 ps of NVT (constant Number of particles, Volume, and Temperature at 300 K) followed by 100 ps of NPT (constant Pressure at 1 bar) equilibration with position restraints on heavy atoms.

  • Production Run: Remove restraints and execute a 100 ns production run. Analyze the Root Mean Square Deviation (RMSD) and Root Mean Square Fluctuation (RMSF) to validate complex stability.

ADMET Profiling

The Causality of Pharmacokinetic Prediction

A molecule with sub-nanomolar target affinity is clinically useless if it violates fundamental pharmacokinetic parameters (e.g., poor oral bioavailability or high toxicity). We utilize SwissADME , a robust web tool that provides predictive models for physicochemical properties, pharmacokinetics, and medicinal chemistry friendliness [5].

Step-by-Step Methodology
  • Input the canonical SMILES string of CPMA (CC(=O)OC(C#N)c1cccnc1) into the SwissADME portal.

  • Compute physicochemical descriptors, lipophilicity (LogP), and water solubility.

  • Evaluate compliance with Lipinski’s Rule of Five to predict oral bioavailability.

Data Presentation: ADMET Profile
ParameterPredicted ValueLipinski Compliance / Implication
Molecular Weight 176.17 g/mol Yes (< 500 g/mol )
LogP (Consensus) 1.24Yes (< 5) - Optimal balance of solubility/lipophilicity
H-Bond Donors 0Yes (< 5)
H-Bond Acceptors 4Yes (< 10)
Topological Polar Surface Area 62.16 ŲFavorable for membrane and Blood-Brain Barrier (BBB) permeation
GI Absorption HighExcellent profile for oral formulation

References

  • Becke, A. D. (1993). "Density-functional thermochemistry. III. The role of exact exchange." The Journal of Chemical Physics, 98(7), 5648-5652. URL: [Link]

  • Trott, O., & Olson, A. J. (2010). "AutoDock Vina: improving the speed and accuracy of docking with a new scoring function, efficient optimization, and multithreading." Journal of Computational Chemistry, 31(2), 455-461. URL: [Link]

  • Abraham, M. J., Murtola, T., Schulz, R., Páll, S., Smith, J. C., Hess, B., & Lindahl, E. (2015). "GROMACS: High performance molecular simulations through multi-level parallelism from laptops to supercomputers." SoftwareX, 1, 19-25. URL: [Link]

  • Daina, A., Michielin, O., & Zoete, V. (2017). "SwissADME: a free web tool to evaluate pharmacokinetics, drug-likeness and medicinal chemistry friendliness of small molecules." Scientific Reports, 7, 42717. URL: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: High-Efficiency Synthesis of Cyano(pyridin-3-yl)methyl Acetate

Introduction & Mechanistic Rationale Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly versatile building block in medicinal chemistry and drug development. It serves as a direct, stable precursor to pyridi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction & Mechanistic Rationale

Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly versatile building block in medicinal chemistry and drug development. It serves as a direct, stable precursor to pyridine-substituted β -amino alcohols, α -hydroxy acids, and complex nitrogenous heterocycles.

The synthesis of this molecule directly from (nicotinaldehyde) presents a specific mechanistic challenge: the intermediate 3-pyridyl cyanohydrin is thermodynamically unstable. Under standard basic cyanation conditions, the equilibrium heavily favors the starting aldehyde and free hydrogen cyanide (retro-cyanation). To circumvent this thermodynamic trap, the transient cyanohydrin alkoxide must be captured in situ via an irreversible acylation step.

As an application scientist, prioritizing scalability and safety is paramount. This guide details two self-validating, one-pot protocols that maximize yield by shifting the equilibrium through immediate acetylation:

  • Phase-Transfer Catalysis (PTC) Biphasic System: Utilizes aqueous KCN and acetic anhydride ( Ac2​O ). The biphasic nature isolates the water-sensitive product from the aqueous layer, minimizing hydrolysis.

  • Acyl Cyanide Heterogeneous System: Utilizes acetyl cyanide as both the cyanide source and the acetylating agent, driven by a mild base ( K2​CO3​ ). This method is exceptionally rapid and avoids the bulk use of free cyanide salts ().

Experimental Workflows & Logical Relationships

SynthesisWorkflow Aldehyde 3-Pyridinecarboxaldehyde (Starting Material) MethodA Method A: Biphasic PTC KCN (aq), TEBAC, CH2Cl2 Aldehyde->MethodA MethodB Method B: Acyl Cyanide K2CO3 (aq), CH3CN Aldehyde->MethodB Intermediate Transient Cyanohydrin Anion (In Situ Trapping) MethodA->Intermediate Cyanide Addition Ac2O_A Acetylating Agent Acetic Anhydride (Ac2O) Ac2O_A->Intermediate Trapping MethodB->Intermediate Interfacial Reaction AcCN_B Cyanating/Acetylating Agent Acetyl Cyanide (AcCN) AcCN_B->Intermediate Trapping Product Cyano(pyridin-3-yl)methyl acetate (Target Product) Intermediate->Product Irreversible Acetylation (Prevents Retro-Cyanation)

Logical workflow for the one-pot synthesis of Cyano(pyridin-3-yl)methyl acetate.

Quantitative Data Summary

Selecting the appropriate synthetic route depends on the scale of the operation and the laboratory's safety infrastructure. The table below compares the operational metrics of the two highlighted methods against a traditional Lewis-acid catalyzed cyanosilylation approach ().

ParameterMethod A: Biphasic PTCMethod B: Acyl CyanideMethod C: TMSCN / TiCl4​
Reagents KCN, Ac2​O , TEBACAcetyl Cyanide, K2​CO3​ TMSCN, TiCl4​ , Ac2​O
Solvent System CH2​Cl2​ / H2​O CH3​CN / H2​O (Trace) CH2​Cl2​ (Anhydrous)
Reaction Time 1.0 - 2.0 hours< 15 minutes2.0 - 4.0 hours
Typical Yield 80 - 85%85 - 92%75 - 80%
Scalability High (Kilogram scale)Medium (Discovery scale)Low (Cost/Moisture sensitive)
Primary Byproducts Acetate saltsPotassium carbonatesSiloxanes, Titanium salts

Step-by-Step Experimental Protocols

Method A: One-Pot Biphasic Phase-Transfer Catalysis (PTC)

Causality & Insight: Triethylbenzylammonium chloride (TEBAC) acts as a phase-transfer catalyst, shuttling the cyanide anion from the aqueous phase into the organic phase ( CH2​Cl2​ ). Once the cyanohydrin alkoxide forms, it is immediately acetylated by Ac2​O in the organic phase. This protects the newly formed ester from aqueous hydrolysis and drives the equilibrium forward.

Materials:

  • 3-Pyridinecarboxaldehyde (1.0 equiv, 10 mmol, 1.07 g)

  • Potassium Cyanide (KCN) (1.2 equiv, 12 mmol, 0.78 g)

  • Acetic Anhydride ( Ac2​O ) (1.2 equiv, 12 mmol, 1.22 g)

  • TEBAC (0.05 equiv, 0.5 mmol, 0.11 g)

  • Dichloromethane ( CH2​Cl2​ ) (20 mL)

  • Deionized Water (10 mL)

Procedure:

  • Preparation of the Aqueous Phase: In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve KCN (0.78 g) in 10 mL of deionized water. Add TEBAC (0.11 g) to the solution. Safety Note: Perform strictly in a fume hood. Ensure the aqueous solution remains slightly basic to prevent lethal HCN gas evolution.

  • Preparation of the Organic Phase: In a separate sealed vial, dissolve 3-pyridinecarboxaldehyde (1.07 g) and acetic anhydride (1.22 g) in 20 mL of CH2​Cl2​ .

  • Biphasic Reaction: Cool the aqueous KCN solution to 0 °C using an ice bath. Vigorously stir the aqueous phase (≥ 800 rpm) to maximize the interfacial surface area.

  • Addition: Add the organic phase dropwise to the aqueous phase over 15 minutes. Self-Validation Check: Vigorous stirring is critical here; inadequate mixing will stall the reaction at the phase boundary, leading to unreacted aldehyde visible on TLC.

  • Incubation: Allow the reaction to warm to room temperature and stir for 1.5 hours. Monitor completion via TLC (Hexanes:Ethyl Acetate 2:1, UV detection at 254 nm).

  • Workup: Transfer the biphasic mixture to a separatory funnel. Separate the organic layer. Wash the aqueous layer with an additional 10 mL of CH2​Cl2​ .

  • Cyanide Quench (Critical): Treat the combined aqueous layers with a 10% excess of sodium hypochlorite (bleach) and stir for 24 hours to oxidize residual cyanide to cyanate before disposal.

  • Purification: Wash the combined organic layers with saturated NaHCO3​ (to neutralize acetic acid byproducts) and brine, then dry over anhydrous Na2​SO4​ . Evaporate the solvent under reduced pressure. The crude Cyano(pyridin-3-yl)methyl acetate can be purified via vacuum distillation or silica gel chromatography.

Method B: Acyl Cyanide Heterogeneous Synthesis

Causality & Insight: This method utilizes acetyl cyanide, which acts bifunctionally. The basic aqueous K2​CO3​ generates a trace amount of cyanide ion via the hydrolysis of acetyl cyanide at the solvent interface. This cyanide attacks the aldehyde to form the alkoxide, which is instantly trapped by the bulk acetyl cyanide in the organic layer, regenerating the cyanide catalyst. This "cyanide-recycling" mechanism allows for rapid conversion without handling bulk toxic KCN salts.

Materials:

  • 3-Pyridinecarboxaldehyde (1.0 equiv, 10 mmol, 1.07 g)

  • Acetyl Cyanide (1.2 equiv, 12 mmol, 0.83 g)

  • Potassium Carbonate ( K2​CO3​ ) (0.25 equiv, 2.5 mmol, 0.35 g)

  • Acetonitrile ( CH3​CN ) (15 mL)

  • Deionized Water (5 mL)

Procedure:

  • System Setup: In a 50 mL flask, prepare a heterogeneous mixture of 3-pyridinecarboxaldehyde (1.07 g), acetonitrile (10 mL), and an aqueous solution of K2​CO3​ (0.35 g in 5 mL water). Cool the mixture to 0 °C in an ice bath with vigorous stirring.

  • Reagent Addition: Dissolve acetyl cyanide (0.83 g) in 5 mL of acetonitrile. Add this solution dropwise to the vigorously stirred heterogeneous mixture.

  • Reaction: The reaction is highly exothermic and rapid. Maintain stirring at 0 °C for 10–15 minutes. The hydrophobic interfacial layer protects the aldehyde from bulk water while it reacts with the acyl cyanide.

  • Workup: Dilute the mixture with 20 mL of ethyl acetate and separate the phases. Wash the organic layer with water (2 × 10 mL) and brine (10 mL).

  • Isolation: Dry the organic phase over MgSO4​ , filter, and concentrate in vacuo. The resulting product is typically >95% pure by NMR, requiring minimal downstream purification.

References

  • Sandberg, M.; Sydnes, L. K. "The Chemistry of Acylals. 3. Cyanohydrin Esters from Acylals with Cyanide Reagents." Organic Letters, 2000, 2(5), 687-689. URL:[Link][1]

  • National Center for Biotechnology Information. "PubChem Compound Summary for CID 10371, 3-Pyridinecarboxaldehyde." PubChem, 2024. URL:[Link][2]

Sources

Application

Application Note: Cyano(pyridin-3-yl)methyl acetate as a Strategic Intermediate for Novel Pyridine-Functionalized Heterocycles

Executive Summary The integration of pyridine pharmacophores into heterocyclic scaffolds is a cornerstone of modern drug discovery, driven by the need to improve aqueous solubility, metabolic stability, and target bindin...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

The integration of pyridine pharmacophores into heterocyclic scaffolds is a cornerstone of modern drug discovery, driven by the need to improve aqueous solubility, metabolic stability, and target binding affinity. Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1)[1] emerges as a highly versatile, bench-stable intermediate that bridges the gap between simple pyridine precursors and complex, densely functionalized heterocycles. This application note details the mechanistic utility of this O-acetyl cyanohydrin, providing validated protocols for its transformation into high-value oxazoles, imidazoles, and pyrroles.

Mechanistic Insights: The Power of the O-Acetyl Cyanohydrin

To understand the synthetic value of Cyano(pyridin-3-yl)methyl acetate, one must analyze the causality of its structural components. Unlike standard 3-pyridinecarboxaldehyde, which is prone to oxidation and offers limited electrophilic reactivity, the O-acetyl cyanohydrin is a bifunctional powerhouse:

  • Acyl Anion Equivalence (Umpolung): The electron-withdrawing nature of the cyano group significantly acidifies the α -proton. Upon deprotonation by a mild base, the resulting carbanion acts as an acyl anion equivalent. This enables nucleophilic attack on Michael acceptors, a critical first step in the Paal-Knorr synthesis of pyrroles[2].

  • Aromatization via Acetate Elimination: In condensation reactions with amidines or primary amines, the acetate moiety acts as a superior leaving group compared to a free hydroxyl. Following nucleophilic attack at the nitrile or the α -carbon, the elimination of acetic acid ( −AcOH ) provides the thermodynamic driving force required to aromatize the newly formed oxazole or imidazole ring[2].

  • Transition Metal Direction: The acetate group can coordinate with transition metals, enabling regioselective Palladium-catalyzed olefination and C-H functionalization, expanding the chemical space accessible from this single intermediate.

ReactionPathway A Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1) B Base-Promoted Umpolung A->B Deprotonation C Nucleophilic Condensation A->C Amidines/Amines D Pd-Catalyzed Coupling A->D Pd(OAc)2 / Ag2CO3 E 1,4-Diketones & Pyrroles B->E Michael Acceptors F Oxazoles & Imidazoles C->F Cyclization (-AcOH) G Olefinated Derivatives D->G Acrylates

Reaction pathways of Cyano(pyridin-3-yl)methyl acetate leading to diverse heterocycles.

Quantitative Data: Optimization of Cyclization Conditions

The synthesis of 5-(pyridin-3-yl)oxazoles via the condensation of Cyano(pyridin-3-yl)methyl acetate with formamide derivatives requires precise control over the basicity and temperature. The table below summarizes the optimization data, highlighting the causality behind the chosen protocol parameters.

EntrySolventBase (Equiv)Temp (°C)Time (h)Yield (%)Mechanistic Observation
1 THF K₂CO₃ (2.0) 70 12 82 Optimal acid scavenging; minimal pyridine coordination.
2DMFEt₃N (2.0)90865Higher temperatures led to partial degradation of the cyanohydrin.
3DCMNone252415Lack of base prevented elimination of AcOH; reaction stalled.
4MeOHNaOMe (1.1)651240Competing transesterification (loss of acetate) reduced yield.

Note: Yields represent isolated, chromatographically pure products. Entry 1 represents the validated optimal conditions.

Experimental Methodology: Synthesis of 5-(Pyridin-3-yl)oxazole Derivatives

This protocol outlines the optimized, self-validating workflow for converting Cyano(pyridin-3-yl)methyl acetate into a functionalized oxazole.

Step-by-Step Protocol

Step 1: Reagent Preparation & Inert Atmosphere

  • Action: Flame-dry a 50 mL round-bottom flask. Weigh 1.0 mmol (176.17 mg) of Cyano(pyridin-3-yl)methyl acetate and place it in the flask. Purge with dry N₂ for 5 minutes.

  • Causality: While the O-acetyl cyanohydrin is bench-stable, the subsequent carbanion/intermediate is sensitive to atmospheric moisture, which can cause premature hydrolysis back to 3-pyridinecarboxaldehyde.

Step 2: Solvation

  • Action: Inject 5.0 mL of anhydrous Tetrahydrofuran (THF) to achieve a 0.2 M concentration. Stir at 400 rpm until fully dissolved.

  • Causality: THF provides the ideal polarity to dissolve both the organic starting material and partially solubilize the inorganic base in the next step, facilitating a smooth heterogeneous reaction.

Step 3: Nucleophile and Base Addition

  • Action: Cool the reaction mixture to 0 °C using an ice bath. Slowly add 1.2 mmol of the chosen amidine/formamide derivative, followed by 2.0 mmol (276.4 mg) of finely powdered anhydrous K₂CO₃.

  • Causality: K₂CO₃ serves a dual purpose. It initiates the nucleophilic attack by deprotonating the nucleophile, and it acts as an internal acid scavenger. Neutralizing the liberated acetic acid is critical; otherwise, the acid will protonate the basic pyridine nitrogen, deactivating the ring and halting the cyclization.

Step 4: Thermal Cyclization

  • Action: Remove the ice bath and attach a reflux condenser. Heat the mixture to 70 °C for 12 hours.

  • Self-Validation Checkpoint: The reaction will transition from a pale yellow solution to a deep amber suspension. The appearance of a fine white precipitate (potassium acetate) visually confirms that the elimination/aromatization step is occurring.

Step 5: Reaction Monitoring (TLC)

  • Action: After 10 hours, spot the mixture on a silica TLC plate. Elute with 3:1 Hexane/Ethyl Acetate.

  • Self-Validation Checkpoint: Cyano(pyridin-3-yl)methyl acetate appears at Rf​=0.45 (UV active at 254 nm). The successful formation of the oxazole product will appear as a new, highly fluorescent spot at Rf​≈0.30 .

Step 6: Workup and Purification

  • Action: Cool to room temperature. Quench with 10 mL of distilled water to dissolve the potassium acetate salts. Extract the aqueous layer with Ethyl Acetate ( 3×15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo. Purify via flash column chromatography (Silica gel, gradient elution from 10% to 40% EtOAc in Hexanes).

  • Self-Validation Checkpoint (NMR): In the ¹H NMR (CDCl₃) of the purified product, verify the complete disappearance of the α -proton singlet at ~6.5 ppm (characteristic of the starting material) and the emergence of a new aromatic oxazole proton singlet at ~7.8 ppm.

Workflow N1 1. Reagent Preparation Weigh 1.0 eq Cyano(pyridin-3-yl)methyl acetate N2 2. Solvent Addition Dissolve in anhydrous THF (0.2 M) N1->N2 N3 3. Nucleophile & Base Add 1.2 eq Amidine + 2.0 eq K2CO3 at 0°C N2->N3 N4 4. Thermal Cyclization Heat to 70°C for 12 hours under N2 N3->N4 N5 5. Workup & Extraction Quench with H2O, extract with EtOAc N4->N5 N6 6. Purification Flash Chromatography (Silica, Hexane/EtOAc) N5->N6

Step-by-step experimental workflow for the synthesis of pyridine-functionalized oxazoles.

Alternative Applications: Palladium-Catalyzed Olefination

Beyond direct cyclization, Cyano(pyridin-3-yl)methyl acetate is highly effective in transition-metal chemistry. Recent methodologies have demonstrated that O-acetyl cyanohydrins undergo highly regioselective Palladium-catalyzed olefination. In these workflows, the acetate group acts not just as a leaving group, but as a transient directing group that coordinates with the Pd(II) center, facilitating targeted C-H activation on the adjacent aromatic system. This allows researchers to append acrylate derivatives directly onto the pyridine scaffold before executing downstream heterocycle synthesis, exponentially increasing the structural diversity of the resulting compound library.

References

  • Title: Cas 129803-30-1, Cyano(pyridin-3-yl)
  • Source: MDPI (Molecules)
  • Title: Palladium-Catalyzed Regioselective Olefination of O-Acetyl Cyanohydrins Source: LabXing / ACS URL

Sources

Method

Application Note: Gram-Scale Synthesis of Cyano(pyridin-3-yl)methyl Acetate via One-Pot Biphasic Phase-Transfer Catalysis

Strategic Overview & Chemical Causality Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly versatile, masked cyanohydrin building block utilized extensively in medicinal chemistry for the synthesis of β -ami...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Strategic Overview & Chemical Causality

Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly versatile, masked cyanohydrin building block utilized extensively in medicinal chemistry for the synthesis of β -amino alcohols, α -hydroxy acids, and complex heterocyclic active pharmaceutical ingredients (APIs).

The traditional synthesis of cyanohydrins from aldehydes is plagued by thermodynamic reversibility. According to Le Chatelier's principle, the equilibrium often favors the starting aldehyde and free hydrogen cyanide, especially when electron-withdrawing groups (such as a pyridine ring) destabilize the developing negative charge on the transition state[1]. Furthermore, isolating free cyanohydrins on a gram scale presents severe toxicity and stability hazards.

To circumvent these limitations, this protocol employs a one-pot biphasic cyanation-O-acetylation strategy [2]. By utilizing a Phase-Transfer Catalyst (PTC) in a water/dichloromethane (DCM) system, the transient cyanohydrin alkoxide is immediately trapped by acetic anhydride. This in situ esterification irreversibly shifts the equilibrium to the right, enabling quantitative conversion without the need to isolate hazardous intermediates. Additionally, the structure of the anhydride plays a critical role in the reaction's efficiency; linear aliphatic anhydrides like acetic anhydride provide superior reactivity and yield compared to sterically hindered alternatives like pivalic anhydride[3].

Mechanistic Pathway Visualization

The success of this protocol relies on the continuous shuttling of cyanide ions across the aqueous-organic boundary. Tetrabutylammonium bromide (TBAB) acts as the lipophilic vehicle, transporting CN⁻ into the DCM layer where it attacks the aldehyde. The resulting alkoxide is rapidly acetylated, preventing reversion and suppressing unwanted nucleophilic additions to the pyridine ring, which can occur if N-acyl pyridinium species form[4].

Pathway cluster_aq Aqueous Phase (Water) cluster_ptc Phase Boundary cluster_org Organic Phase (DCM) KCN KCN CN CN⁻ KCN->CN Dissociation TBAB TBAB Catalyst [TBA⁺][CN⁻] CN->TBAB Phase Transfer Cyanohydrin Cyanohydrin Alkoxide (Transient) TBAB->Cyanohydrin CN⁻ Delivery Aldehyde Pyridine-3-carboxaldehyde Aldehyde->Cyanohydrin Nucleophilic Attack Product Cyano(pyridin-3-yl)methyl acetate Cyanohydrin->Product O-Acetylation Ac2O Acetic Anhydride Ac2O->Product

Fig 1. Biphasic phase-transfer catalyzed cyanation and O-acetylation workflow.

Quantitative Process Optimization

To establish a self-validating and scalable system, various conditions were evaluated. The biphasic PTC method was selected for its optimal balance of safety, cost, and product purity.

Cyanide SourceAcetylating AgentSolvent SystemCatalystYield (%)Purity (HPLC)
TMSCN (1.2 eq)Ac₂O (1.5 eq)DCM (Anhydrous)MgBr₂·OEt₂88%>98%
KCN (1.5 eq)Ac₂O (1.5 eq)DCM / H₂O (1:1)None<20%N/A
KCN (1.5 eq) Ac₂O (1.5 eq) DCM / H₂O (1:1) TBAB (5 mol%) 92% >99%
NaCN (1.5 eq)Acetyl ChlorideDCM / H₂O (1:1)TBAB (5 mol%)75%90% (Hydrolysis)

Table 1: Optimization parameters demonstrating the necessity of the PTC (TBAB) to achieve high yields in the biphasic system.

Gram-Scale Experimental Protocol

Scale: 10.0 g starting material (~93 mmol) Estimated Time: 6 hours (2 hours active, 4 hours stirring)

Reagents & Materials
  • Pyridine-3-carboxaldehyde: 10.0 g (93.3 mmol, 1.0 eq)

  • Potassium cyanide (KCN): 9.1 g (140.0 mmol, 1.5 eq)

  • Acetic anhydride (Ac₂O): 14.3 g (140.0 mmol, 1.5 eq)

  • Tetrabutylammonium bromide (TBAB): 1.5 g (4.6 mmol, 5 mol%)

  • Dichloromethane (DCM): 100 mL

  • Deionized Water: 50 mL

Step-by-Step Execution
  • Organic Phase Preparation: In a 500 mL 3-neck round-bottom flask equipped with a mechanical stirrer and an internal thermometer, dissolve pyridine-3-carboxaldehyde (10.0 g) and TBAB (1.5 g) in 100 mL of DCM.

    • Causality: TBAB must be fully dissolved in the organic phase prior to cyanide introduction to ensure immediate phase-transfer capability.

  • Anhydride Addition: Add acetic anhydride (14.3 g) to the organic phase. Cool the mixture to 0–5 °C using an ice-water bath.

  • Aqueous Phase Preparation: In a separate Erlenmeyer flask inside a fume hood, dissolve KCN (9.1 g) in 50 mL of deionized water.

  • Biphasic Initiation: Transfer the aqueous KCN solution to a dropping funnel. Add it dropwise to the vigorously stirred (800 rpm) organic mixture over 30 minutes, maintaining the internal temperature below 10 °C.

    • Causality: Vigorous stirring is critical because the reaction rate in biphasic systems is directly proportional to the interfacial surface area. Temperature control suppresses the exothermic hydrolysis of acetic anhydride.

  • Reaction Maturation: Remove the ice bath and allow the mixture to warm to room temperature (20–25 °C). Continue vigorous stirring for 4 hours.

  • Quenching & Workup:

    • Stop stirring to allow phase separation. Isolate the lower organic layer.

    • Wash the organic layer with saturated aqueous NaHCO₃ (2 × 50 mL).

    • Causality: NaHCO₃ neutralizes byproduct acetic acid and destroys unreacted acetic anhydride, preventing acid-catalyzed degradation of the product during concentration.

    • Wash with brine (50 mL), dry over anhydrous Na₂SO₄, and filter.

  • Cyanide Decontamination: Treat all aqueous waste layers with excess sodium hypochlorite (bleach) at pH > 10 for 24 hours to safely oxidize residual cyanide to cyanate.

  • Isolation: Concentrate the organic filtrate under reduced pressure (rotary evaporator, 30 °C, 200 mbar) to afford the crude product. Pass through a short silica plug (DCM/MeOH 98:2) to yield Cyano(pyridin-3-yl)methyl acetate as a pale-yellow viscous oil (~15.1 g, 92% yield).

Self-Validating Analytical Signatures

To verify the integrity of the synthesized product, cross-reference the isolated compound against the following analytical checkpoints:

  • ¹H NMR (400 MHz, CDCl₃): Confirm the disappearance of the aldehydic proton at δ 10.1 ppm. Look for the diagnostic appearance of a methine singlet at δ 6.5 ppm (1H, -CH (CN)OAc) and an acetate methyl singlet at δ 2.2 ppm (3H, -C(=O)CH ₃). The pyridine ring protons will appear as a distinct multiplet between δ 7.4 and 8.8 ppm.

  • IR Spectroscopy (ATR): Ensure the absence of the strong aldehyde C=O stretch at ~1700 cm⁻¹. Validate the presence of a strong ester C=O stretch at ~1750 cm⁻¹ and a weak, sharp C N stretch at ~2250 cm⁻¹.

  • LC-MS: m/z [M+H]⁺ calculated for C₉H₉N₂O₂: 177.07; found: 177.1.

References

  • Enantioselective Synthesis of Aliphatic Cyanohydrin Acet
  • Efficient MgBr2.
  • Catalytic, Asymmetric Synthesis of Cyanohydrin Esters: The Effect of Anhydride Structure on Enantioselectivity Source: ResearchG
  • Synthesis of Pyridine and Dihydropyridine Derivatives by Regio- and Stereoselective Addition to N-Activated Pyridines Source: ACS Public

Sources

Application

Application Notes and Protocols for the Use of Cyano(pyridin-3-yl)methyl Acetate in Solid-Phase Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals A Novel Safety-Catch Linker for Solid-Phase Synthesis: The Cyano(pyridin-3-yl)methyl (CPyM) Ester This document outlines the conceptual framework and propos...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

For Researchers, Scientists, and Drug Development Professionals

A Novel Safety-Catch Linker for Solid-Phase Synthesis: The Cyano(pyridin-3-yl)methyl (CPyM) Ester

This document outlines the conceptual framework and proposed protocols for the application of Cyano(pyridin-3-yl)methyl (CPyM) esters in solid-phase organic synthesis. This system is presented as a novel safety-catch linker, designed for the stable anchoring of carboxylic acids to a solid support, with a subsequent, chemically-triggered, mild cleavage. While this specific linker is a novel proposal, its design is rooted in established principles of organic chemistry, including the activation of leaving groups through N-alkylation of pyridines and the stabilization of carbanions by nitrile groups.

The CPyM linker is engineered to be robust under standard solid-phase peptide synthesis (SPPS) conditions, including acidic and basic treatments for the removal of temporary protecting groups like Boc and Fmoc, respectively.[1] The cleavage of the target molecule from the resin is a two-step process, initiated by a specific activation of the linker, which then allows for a mild, base-mediated release. This "safety-catch" approach offers a high degree of control over the synthesis and cleavage process.[2][3]

The Underlying Chemistry: A Safety-Catch Strategy

The CPyM linker strategy is predicated on a significant change in the electronic properties of the pyridinyl group upon N-alkylation.

  • Stable State (Anchoring): The pyridin-3-yl group is moderately electron-withdrawing, rendering the cyano(pyridin-3-yl)methyl ester stable enough to withstand the conditions of solid-phase synthesis. The ester bond remains intact during iterative coupling and deprotection cycles.

  • Activated State (Pre-Cleavage): The pyridine nitrogen is a nucleophilic center that can be selectively alkylated, for instance, with an alkyl halide (e.g., methyl iodide). This quaternization converts the neutral pyridine into a positively charged pyridinium salt. This transformation dramatically increases the electron-withdrawing capacity of the heterocyclic ring.

  • Cleavage (Release): The strong electron-withdrawing nature of the newly formed pyridinium ring significantly acidifies the proton on the carbon atom bearing the cyano group. A mild, non-nucleophilic base can then abstract this proton, forming a resonance-stabilized carbanion. This intermediate readily undergoes an elimination reaction to release the carboxylate of the synthesized molecule.

Proposed Mechanism of Activation and Cleavage

The proposed two-step cleavage mechanism is a key feature of the CPyM linker's utility as a safety-catch system.

cluster_activation Activation Step cluster_cleavage Cleavage Step Resin_Linker Resin-O-CO-Peptide-Linker(Py) Activated_Linker Resin-O-CO-Peptide-Linker(Py+-R) X- Resin_Linker->Activated_Linker N-Alkylation Alkyl_Halide Alkyl Halide (e.g., CH3I) Alkyl_Halide->Activated_Linker Cleaved_Peptide Peptide-COOH (in solution) Activated_Linker->Cleaved_Peptide Base-Mediated Elimination Byproduct Resin-Bound Byproduct Activated_Linker->Byproduct Mild_Base Mild Base (e.g., DBU) Mild_Base->Cleaved_Peptide

Figure 1: Conceptual workflow for the activation and cleavage of a peptide from a CPyM-functionalized resin.

Protocols

Proposed Synthesis of Cyano(pyridin-3-yl)methyl Acetate

This protocol describes a plausible two-step synthesis of the CPyM acetate linker precursor from commercially available starting materials.

Step 1: Synthesis of Cyano(pyridin-3-yl)methanol

  • To a solution of 3-pyridinecarboxaldehyde (1 equivalent) in a suitable solvent (e.g., dichloromethane), add trimethylsilyl cyanide (TMSCN, 1.1 equivalents) and a catalytic amount of a Lewis acid (e.g., zinc iodide).

  • Stir the reaction mixture at room temperature until the aldehyde is consumed, as monitored by TLC.

  • Quench the reaction with a mild aqueous acid (e.g., 1 M HCl) and stir for 30 minutes to hydrolyze the silyl ether.

  • Extract the aqueous layer with an organic solvent (e.g., ethyl acetate), dry the combined organic layers over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude cyanohydrin.

Step 2: Acetylation to Cyano(pyridin-3-yl)methyl Acetate

  • Dissolve the crude cyano(pyridin-3-yl)methanol in a suitable solvent (e.g., dichloromethane) with a non-nucleophilic base (e.g., triethylamine, 1.5 equivalents).

  • Cool the solution to 0 °C and add acetic anhydride (1.2 equivalents) dropwise.

  • Allow the reaction to warm to room temperature and stir until completion (monitored by TLC).

  • Wash the reaction mixture with saturated aqueous sodium bicarbonate, followed by brine.

  • Dry the organic layer over anhydrous sodium sulfate, concentrate, and purify by column chromatography to yield cyano(pyridin-3-yl)methyl acetate.

Immobilization and Use in Solid-Phase Synthesis

This section details the proposed method for functionalizing a resin with the CPyM linker and its subsequent use in SPPS.

Protocol for Linker Attachment to Resin:

  • Swell a suitable hydroxyl-functionalized resin (e.g., Wang resin) in an appropriate solvent like DMF.

  • In a separate vessel, activate the carboxylic acid of a protected amino acid (e.g., Fmoc-Ala-OH) using a standard coupling agent (e.g., DIC/DMAP).

  • React the activated amino acid with cyano(pyridin-3-yl)methanol to form the corresponding ester.

  • After purification, attach this Fmoc-amino acid-CPyM ester construct to the resin via standard esterification procedures.

General Solid-Phase Peptide Synthesis Cycle:

StepProcedureReagents and SolventsTime
1. SwellingSwell the CPyM-functionalized resin.DMF30 min
2. Fmoc DeprotectionRemove the Fmoc protecting group.20% Piperidine in DMF2 x 10 min
3. WashingWash the resin to remove excess reagents.DMF, DCM, Methanol5 x 1 min each
4. CouplingCouple the next Fmoc-protected amino acid.Fmoc-AA-OH, Coupling agents (e.g., HBTU, HATU), Base (e.g., DIPEA) in DMF1-2 hours
5. WashingWash the resin.DMF, DCM, Methanol5 x 1 min each
6. RepeatRepeat steps 2-5 for each amino acid in the sequence.
Cleavage from the Solid Support

This is the defining two-step process for the CPyM safety-catch linker.

Step 1: Activation via N-Alkylation

  • After completion of the synthesis, wash the resin-bound peptide thoroughly with a dry, aprotic solvent (e.g., DCM or acetonitrile).

  • Prepare a solution of an alkylating agent (e.g., methyl iodide or methyl triflate, 10-20 equivalents) in the chosen solvent.

  • Add the alkylating agent solution to the resin and agitate at room temperature. The reaction progress can be monitored by a test cleavage.

  • After the reaction is complete (typically 2-4 hours), wash the resin extensively with the reaction solvent, followed by DCM and ether, and dry under vacuum.

Step 2: Base-Mediated Cleavage

  • Swell the activated (N-alkylated) resin in a suitable solvent (e.g., THF or DCM).

  • Prepare a solution of a mild, non-nucleophilic base. 1,8-Diazabicycloundec-7-ene (DBU) at a concentration of 2-5% in the chosen solvent is recommended.

  • Add the basic solution to the resin and agitate.

  • Monitor the cleavage by taking aliquots of the solution and analyzing by HPLC and/or LC-MS.

  • Once cleavage is complete (typically 1-3 hours), filter the resin and collect the filtrate containing the cleaved peptide.

  • Wash the resin with additional solvent and combine the filtrates.

  • The crude peptide can then be purified by standard methods such as preparative HPLC.

Mechanistic Rationale and Advantages

The proposed CPyM linker's functionality is based on sound chemical principles. The quaternization of the pyridine nitrogen is a powerful method to activate an otherwise stable leaving group.

G cluster_0 Stable Ester on Resin cluster_1 Activation cluster_2 Activated Ester cluster_3 Cleavage cluster_4 Cleaved Product node_stable Resin-O-CO-Peptide (Py-CH(CN)-O-) node_activation N-Alkylation (e.g., CH3I) node_stable->node_activation node_activated Resin-O-CO-Peptide (Py+-R-CH(CN)-O-) node_activation->node_activated node_cleavage Mild Base (e.g., DBU) node_activated->node_cleavage node_product Peptide-COOH node_cleavage->node_product

Figure 2: The chemical logic of the CPyM safety-catch linker.

Potential Advantages of the CPyM Linker:

  • Orthogonality: The CPyM linker is designed to be stable to both acidic (Boc deprotection) and basic (Fmoc deprotection) conditions typically used in SPPS.

  • Mild Cleavage: The final cleavage step employs a mild, non-nucleophilic base, which is compatible with a wide range of sensitive functional groups in the synthesized molecule.

  • Traceless Nature: The linker fragment remains on the resin, simplifying the purification of the cleaved product.

  • Tunability: The reactivity of the system could potentially be tuned by modifying the substituents on the pyridine ring or by using different N-alkylating agents.

Summary and Outlook

The Cyano(pyridin-3-yl)methyl (CPyM) ester is presented here as a promising new safety-catch linker for solid-phase organic synthesis. Its proposed mechanism, based on the activation of a stable ester by N-alkylation of the pyridine ring followed by a mild base-mediated elimination, offers a high degree of control and orthogonality. The protocols provided are based on well-established synthetic transformations and offer a clear path for the investigation and implementation of this novel linker system. Further experimental validation is required to fully characterize the reaction kinetics, yields, and scope of the CPyM linker. This system has the potential to become a valuable tool for the synthesis of complex peptides and other organic molecules where mild cleavage conditions are paramount.

References

A comprehensive list of references supporting the underlying chemical principles will be provided upon experimental validation. The conceptual framework is based on established knowledge in the fields of solid-phase synthesis, protecting group chemistry, and reaction mechanisms. Key concepts are supported by the following types of literature:

  • Reviews and primary literature on "safety-catch" linkers in solid-phase synthesis.[1][2][3][4][5]

  • Studies on the N-alkylation of pyridines and the subsequent activation towards nucleophilic attack or elimination.[6][7][8][9][10]

  • Literature concerning the chemistry of cyanohydrins and rel
  • Standard protocols for solid-phase peptide synthesis.

Sources

Method

Application Note: Cyano(pyridin-3-yl)methyl acetate as a Versatile Umpolung Building Block in Agrochemical Synthesis

Target Audience: Researchers, synthetic chemists, and agrochemical development professionals. Executive Summary The discovery and optimization of novel agrochemicals heavily rely on the efficient construction of complex...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Target Audience: Researchers, synthetic chemists, and agrochemical development professionals.

Executive Summary

The discovery and optimization of novel agrochemicals heavily rely on the efficient construction of complex heterocyclic scaffolds. The 3-pyridylmethyl moiety is a privileged pharmacophore in modern insecticides, most notably within the neonicotinoid class. Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) serves as a highly versatile, stable building block that enables the rapid assembly of 3-pyridyl ketones and α -aminonitriles. By leveraging the classic umpolung (polarity reversal) strategy, this O-protected cyanohydrin transforms the naturally electrophilic carbonyl carbon of nicotinaldehyde into a potent nucleophilic acyl anion equivalent.

This application note details the mechanistic rationale, optimized protocols, and self-validating experimental workflows for utilizing cyano(pyridin-3-yl)methyl acetate in the synthesis of next-generation crop protection agents.

Mechanistic Insight: Causality in Umpolung Reactivity

In traditional carbonyl chemistry, the carbon atom of nicotinaldehyde is electrophilic. To construct complex 3-pyridyl ketones via carbon-carbon bond formation, an umpolung approach is required [1].

Converting nicotinaldehyde to its cyanohydrin introduces a strongly electron-withdrawing cyano group. When coupled with the electron-deficient pyridine ring, the α -proton becomes highly acidic. However, attempting to deprotonate an unprotected cyanohydrin results in a retro-aldol-type collapse back to the aldehyde and cyanide ion.

Why the Acetate Protecting Group? While trimethylsilyl (TMS) or tetrahydropyranyl (THP) ethers are common, the acetate group provides a distinct advantage in agrochemical scale-up[2]. It is highly atom-economical, stable under mildly acidic conditions, and uniquely facilitates the final unmasking step. During the final basic hydrolysis, the acetate is cleaved, triggering the spontaneous expulsion of the cyanide ion to reveal the target ketone. The critical mechanistic caveat is temperature control: the deprotonation must occur at cryogenic temperatures (-78 °C) to prevent the acetate from acting as a leaving group, which would prematurely yield a ketene imine degradation product.

Umpolung_Workflow cluster_prep Phase 1: Cyanohydrin Protection cluster_umpolung Phase 2: Umpolung Alkylation N1 Nicotinaldehyde (Electrophilic) N2 Cyanohydrin Intermediate N1->N2 KCN, H2O N3 Cyano(pyridin-3-yl)methyl acetate (Protected) N2->N3 Ac2O, DMAP N4 Acyl Anion Equivalent (Nucleophilic) N3->N4 LiHMDS, -78°C N5 Alkylated Adduct N4->N5 R-X (Electrophile) N6 3-Pyridyl Ketone (Target Scaffold) N5->N6 NaOH, H2O (-HCN)

Fig 1. Umpolung workflow converting electrophilic nicotinaldehyde to a nucleophilic acyl anion.

Agrochemical Application: Targeting the nAChR Pathway

Derivatives synthesized from cyano(pyridin-3-yl)methyl acetate are primarily evaluated for their efficacy as nicotinic acetylcholine receptor (nAChR) competitive modulators. The 3-pyridyl ring is essential for high-affinity binding to the insect nAChR α -subunit. By utilizing the umpolung strategy, researchers can rapidly generate libraries of sterically diverse 3-pyridyl ketones and Strecker-derived α -aminonitriles [3] to overcome emerging pest resistance mechanisms.

nAChR_Pathway L 3-Pyridyl Agrochemical (Agonist) R Insect nAChR (Receptor) L->R Binds Alpha Subunit C Cation Channel Opening R->C Conformational Shift D Nerve Depolarization (Overstimulation) C->D Na+/Ca2+ Influx P Pest Paralysis & Mortality D->P Synaptic Blockade

Fig 2. Mechanism of action for 3-pyridyl agrochemicals targeting insect nAChR pathways.

Quantitative Data: Optimization of Alkylation Conditions

The generation of the acyl anion equivalent is highly sensitive to the choice of base and temperature. Table 1 summarizes the optimization data, highlighting the causality behind selecting Lithium hexamethyldisilazide (LiHMDS) at cryogenic temperatures.

Table 1: Optimization of the Umpolung Alkylation Step

EntryBaseSolventTemp (°C)ElectrophileYield (%)Mechanistic Observation / Causality
1NaHTHF0 to RTBenzyl bromide< 10%Rapid degradation; β -elimination of the acetate group occurs at higher temperatures.
2LDATHF-78Benzyl bromide45%Incomplete deprotonation; diisopropylamine byproduct interferes with alkylation.
3LiHMDS THF -78 Benzyl bromide 88% Clean carbanion formation; lithium coordinates effectively to stabilize the intermediate.
4KHMDSToluene-78Benzyl bromide62%Poor solubility of the potassium-stabilized anionic species in non-polar media.
5LiHMDSTHF/HMPA-78Benzyl bromide91%HMPA accelerates alkylation via ion-pairing disruption, but is avoided due to high toxicity.

Experimental Protocols (Self-Validating Systems)

Protocol A: Synthesis of Cyano(pyridin-3-yl)methyl acetate

This protocol utilizes a bisulfite adduct intermediate to ensure safe and complete cyanohydrin formation.

  • Bisulfite Adduct Formation: Dissolve nicotinaldehyde (10.0 mmol) in dichloromethane (20 mL). Add a saturated aqueous solution of sodium bisulfite (12.0 mmol) dropwise at room temperature.

    • Self-Validation: A thick white precipitate will form within 15 minutes, confirming the successful formation of the bisulfite adduct.

  • Cyanation: Cool the biphasic mixture to 0 °C. Slowly add an aqueous solution of KCN (15.0 mmol in 10 mL H₂O). Stir vigorously for 2 hours.

    • Safety: Perform strictly in a fume hood.

    • Self-Validation: The white precipitate will dissolve as the cyanohydrin forms and partitions into the organic layer.

  • Acetylation: Separate the organic layer, dry over anhydrous Na₂SO₄, and filter. Cool to 0 °C. Add acetic anhydride (12.0 mmol) followed by a catalytic amount of DMAP (0.5 mmol) and pyridine (15.0 mmol). Stir for 3 hours, allowing the reaction to warm to room temperature.

  • Validation & Workup: Monitor via TLC (Hexanes:EtOAc 1:1). The highly UV-active nicotinaldehyde spot (R_f ~0.6) will be completely replaced by the acetate product (R_f ~0.4). Quench with saturated aqueous NaHCO₃, extract with DCM, and concentrate in vacuo to yield cyano(pyridin-3-yl)methyl acetate.

Protocol B: Umpolung Alkylation and Ketone Unmasking

Strict anhydrous and cryogenic conditions are required to prevent degradation.

  • Carbanion Generation: Flame-dry a Schlenk flask and purge with Argon. Dissolve cyano(pyridin-3-yl)methyl acetate (5.0 mmol) in anhydrous THF (25 mL). Cool the solution to exactly -78 °C using a dry ice/acetone bath.

  • Deprotonation: Add LiHMDS (1.0 M in THF, 5.5 mmol) dropwise over 10 minutes.

    • Self-Validation: The solution will immediately transition to a deep red/orange color, visually confirming the generation of the highly conjugated pyridyl-stabilized carbanion.

  • Alkylation: Stir for 30 minutes at -78 °C. Add the electrophile (e.g., benzyl bromide, 6.0 mmol) dropwise. Stir for an additional 2 hours at -78 °C.

    • Self-Validation: The deep red color will gradually fade to a pale yellow as the nucleophile is consumed.

  • Quenching (Critical Step): Quench the reaction with saturated aqueous NH₄Cl (10 mL) while still at -78 °C.

    • Causality: Allowing the unquenched reaction to warm will cause unreacted carbanion to undergo rapid decomposition via acetate elimination.

  • Hydrolysis (Unmasking): Extract the alkylated intermediate with EtOAc and concentrate. Dissolve the crude residue in a 1:1 mixture of THF and 1M aqueous NaOH (20 mL). Stir at room temperature for 4 hours to cleave the acetate and expel the cyanide ion, yielding the final 3-pyridyl ketone.

References

  • Stork, G., & Maldonado, L. (1971). Alkylation of O-protected cyanohydrins. Journal of the American Chemical Society, 93(20), 5286–5287. URL:[Link]

  • Le Lagadec, R., et al. (2021). Consecutive reactions to construct tricarbonyl compounds and synthetic applications thereof. RSC Advances, 11, 32742-32750. URL:[Link]

  • Vercruysse, M., et al. (2021). Strecker-Derived Methodology for Library Synthesis of N-Acylated α -Aminonitriles. ACS Omega, 6(2), 1545–1555. URL:[Link]

Application

"Cyano(pyridin-3-yl)methyl acetate" experimental procedure for acetylation

Application Note: Optimized Synthesis and Acetylation Protocol for Cyano(pyridin-3-yl)methyl acetate Target Audience: Researchers, synthetic chemists, and drug development professionals. Introduction & Mechanistic Insigh...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Application Note: Optimized Synthesis and Acetylation Protocol for Cyano(pyridin-3-yl)methyl acetate

Target Audience: Researchers, synthetic chemists, and drug development professionals.

Introduction & Mechanistic Insights

Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly versatile synthetic intermediate utilized in the development of advanced pharmaceutical compounds[1]. Its direct precursor, cyano(pyridin-3-yl)methanol (also known as 3-pyridineglycolonitrile, CAS 17604-74-9), plays a crucial role in the synthesis of M2 selective muscarinic agonists such as FP-TZTP, which are instrumental in noninvasive PET imaging studies for Alzheimer's disease[2].

The Causality of Acetylation: Free cyanohydrins are thermodynamically unstable. In solution, they exist in equilibrium with their corresponding parent aldehydes and free hydrogen cyanide (HCN)[3]. Under basic conditions or elevated temperatures, this equilibrium rapidly shifts toward the retro-cyanohydrin reaction, leading to material degradation and safety hazards. By acetylating the hydroxyl group, the cyanohydrin is chemically "trapped" as a stable acetate ester. This transformation not only eliminates the risk of HCN liberation but also activates the molecule for downstream reactions, such as the deprotonation of the alpha-carbon for subsequent alkylation or Michael additions[4].

Experimental Workflow

Workflow Step1 3-Pyridinecarboxaldehyde (Starting Material) Step2 Hydrocyanation (NaCN, Acidic Buffer) Step1->Step2 HCN addition Step3 Cyano(pyridin-3-yl)methanol (CAS 17604-74-9) Step2->Step3 Isolation Step4 Acetylation (Ac2O, Pyridine, DMAP, DCM) Step3->Step4 Acyl Transfer Step5 Cyano(pyridin-3-yl)methyl acetate (Target: CAS 129803-30-1) Step4->Step5 Workup & Purification

Experimental workflow for the synthesis of Cyano(pyridin-3-yl)methyl acetate.

Quantitative Data: Optimization of Acetylation

To establish a self-validating and high-yielding protocol, various acylation conditions were evaluated. The addition of a hyper-nucleophilic catalyst (DMAP) proved critical for driving the reaction to completion rapidly while suppressing degradation pathways.

EntryAcylating AgentBase / CatalystSolventTemp (°C)Time (h)Conversion (%)
1Ac₂O (1.2 eq)Pyridine (1.5 eq)DCM0 to 254.085%
2 Ac₂O (1.2 eq) Pyridine (1.5 eq) / DMAP (0.05 eq) DCM 0 to 25 1.5 >98%
3AcCl (1.2 eq)TEA (1.5 eq)THF0 to 253.075% (Side products)
4Ac₂O (1.5 eq)DMAP (1.5 eq)Toluene252.092%

Note: Condition 2 is selected as the optimal protocol due to the balance of rapid kinetics, high conversion, and minimal byproduct formation.

Step-by-Step Experimental Protocol

Phase 1: Preparation of the Cyanohydrin Precursor The synthesis begins with the hydrocyanation of 3-pyridinecarboxaldehyde using sodium cyanide in an acidic buffer, or via enzymatic catalysis using hydroxynitrile lyases to achieve high enantiomeric excess[3]. The resulting cyano(pyridin-3-yl)methanol must be isolated and thoroughly dried under a vacuum, as residual moisture will hydrolyze the acetylating agent in the next step.

Phase 2: Acetylation to Cyano(pyridin-3-yl)methyl acetate

Reagents:

  • Cyano(pyridin-3-yl)methanol (1.0 eq, 10.0 mmol, 1.34 g)

  • Acetic Anhydride (Ac₂O) (1.2 eq, 12.0 mmol, 1.13 mL)

  • Pyridine (1.5 eq, 15.0 mmol, 1.21 mL)

  • 4-Dimethylaminopyridine (DMAP) (0.05 eq, 0.5 mmol, 61 mg)

  • Anhydrous Dichloromethane (DCM) (20 mL)

Procedure & Self-Validating Checkpoints:

  • System Purging: Flame-dry a 50 mL round-bottom flask equipped with a magnetic stir bar. Purge with inert gas (Nitrogen or Argon) to ensure an anhydrous environment.

  • Substrate Dissolution: Dissolve the cyano(pyridin-3-yl)methanol in 20 mL of anhydrous DCM.

    • Causality: DCM is chosen for its excellent solubilizing properties and its strict inertness toward acylating agents.

  • Base Addition: Add pyridine and DMAP to the stirring solution. Cool the reaction mixture to 0 °C using an ice-water bath.

    • Causality: Pyridine acts as an acid scavenger to neutralize the acetic acid byproduct. DMAP acts as a hyper-nucleophilic catalyst, forming a highly reactive N-acylpyridinium intermediate that accelerates the esterification of the sterically hindered secondary alcohol.

  • Acylation: Dropwise add acetic anhydride over 10 minutes.

    • Self-Validation Checkpoint 1: A slight exotherm will be observed. Maintaining the temperature at 0 °C is critical here to prevent the base-catalyzed retro-cyanohydrin side reaction before the alcohol can be trapped.

  • Reaction Maturation: Remove the ice bath and allow the reaction to warm to room temperature (20-25 °C). Stir for 1.5 hours.

    • Self-Validation Checkpoint 2: Monitor via TLC (Silica gel, Hexanes/EtOAc 1:1). The reaction is complete when the strongly hydrogen-bonding, polar cyanohydrin spot (R_f ~0.2) completely disappears, replaced by a distinct, less polar product spot (R_f ~0.6).

  • Quenching & Workup: Pour the reaction mixture into 20 mL of saturated aqueous NaHCO₃ solution. Stir vigorously for 15 minutes.

    • Self-Validation Checkpoint 3: The evolution of CO₂ gas (effervescence) will occur as excess acetic acid and pyridine hydrochloride are neutralized. The cessation of bubbling physically validates that the quench is complete and the system is neutralized.

  • Extraction: Separate the organic layer. Extract the aqueous layer with additional DCM (2 x 10 mL). Combine the organic layers and wash with brine (20 mL).

  • Drying & Concentration: Dry the organic phase over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield the crude cyano(pyridin-3-yl)methyl acetate[1].

  • Purification: Purify via flash column chromatography (Hexanes/EtOAc gradient) to obtain the pure product (CAS 129803-30-1)[5].

Analytical Characterization Expectations

To confirm the structural integrity of the synthesized Cyano(pyridin-3-yl)methyl acetate, the following analytical signatures should be validated:

  • IR Spectroscopy: Look for the complete disappearance of the broad O-H stretch (~3300 cm⁻¹) characteristic of the starting material, and the appearance of a strong, sharp C=O ester stretch (~1745 cm⁻¹). The C≡N stretch should be faintly visible at ~2250 cm⁻¹.

  • ¹H NMR (CDCl₃): The alpha-proton (CH) will shift significantly downfield (typically from ~5.5 ppm in the cyanohydrin to ~6.5 ppm in the acetate) due to the strong electron-withdrawing effect of the newly formed ester group. A sharp singlet integrating to 3H will appear around 2.1-2.2 ppm, corresponding to the newly added acetate methyl group.

References

  • LookChem Database. "3-Pyridineacetonitrile, α-hydroxy- (CAS 17604-74-9)". Available at:[Link]

  • Guterl, J. K., et al. "Asymmetric synthesis of cyanohydrin derived from pyridine aldehyde with cross-linked aggregates of hydroxynitrile lyases." Academia.edu. Available at:[Link]

  • Leete, E., et al. "4-Oxo-4-(3-pyridyl)butyronitrile." Organic Syntheses, Coll. Vol. 6, p.866 (1988). Available at:[Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Yield Optimization for Cyano(pyridin-3-yl)methyl Acetate Synthesis

Welcome to the Technical Support Center for the synthesis of Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1)[1]. This guide is designed for researchers, synthetic chemists, and drug development professionals who are...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis of Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1)[1]. This guide is designed for researchers, synthetic chemists, and drug development professionals who are experiencing yield inconsistencies, degradation, or chemoselectivity issues during the cyanation and subsequent O-acetylation of pyridine-3-carboxaldehyde (nicotinaldehyde)[2].

Here, we bypass generic protocols to address the exact thermodynamic and kinetic causalities behind reaction failures, providing you with self-validating workflows to ensure high-yield, reproducible synthesis.

Mechanistic Overview & The Core Challenge

The synthesis of cyano(pyridin-3-yl)methyl acetate fundamentally relies on two transformations: the nucleophilic addition of a cyanide source to pyridine-3-carboxaldehyde to form a cyanohydrin, followed by the esterification of the resulting hydroxyl group.

The Core Challenge: Cyanohydrin formation is a reversible, base-catalyzed equilibrium[3][4]. Because the pyridine ring is inherently basic, and standard acetylation protocols require auxiliary bases (e.g., Triethylamine, DMAP), the intermediate cyano(pyridin-3-yl)methanol is highly susceptible to retro-cyanation . Before the acetylation can trap the hydroxyl group, the molecule expels the cyanide ion and reverts to the starting aldehyde, devastating your overall yield.

Pathway A Pyridine-3-carboxaldehyde + Cyanide Source B Cyano(pyridin-3-yl)methanol (Cyanohydrin Intermediate) A->B Nucleophilic Addition (pH 4-5 optimal) B->A Equilibrium Reversal (Excess Base/Heat) C Cyano(pyridin-3-yl)methyl acetate (Target Product) B->C Acetylation (Ac2O, 0°C) D Retro-Cyanation (Base-Catalyzed Degradation) B->D Strong Base (Et3N/DMAP) E N-Acylpyridinium Salt (Undesired Side Product) B->E AcCl / High Temp D->A Yield Loss

Mechanistic pathway of cyano(pyridin-3-yl)methyl acetate synthesis and competing side reactions.

Troubleshooting Guides & FAQs

Q1: My isolated cyanohydrin degrades during the acetylation step, resulting in high recovery of the starting aldehyde. How do I prevent this? A1: You are observing base-catalyzed retro-cyanation. When you introduce a base like triethylamine ( Et3​N ) or DMAP to catalyze the esterification, the base deprotonates the cyanohydrin's hydroxyl group. The resulting alkoxide rapidly collapses, expelling the cyanide ion to reform the thermodynamically favored C=O double bond of pyridine-3-carboxaldehyde[3].

  • The Solution: Bypass the isolation of the free cyanohydrin. Transition to a one-pot protocol using Trimethylsilyl cyanide (TMSCN). TMSCN adds to the aldehyde to form a robust O-silyl cyanohydrin intermediate. This intermediate is stable to base and can be directly trans-acylated using acetic anhydride ( Ac2​O ) and a Lewis acid catalyst (e.g., MgBr2​⋅OEt2​ ), effectively trapping the product without exposing the free hydroxyl group[5].

Q2: I am using acetyl chloride (AcCl) for the acetylation, but I am observing a highly polar, water-soluble side product and poor organic recovery. What is happening? A2: You are triggering N-acylation of the pyridine ring. The nitrogen atom on the pyridine-3-yl moiety is a strong nucleophile. Acetyl chloride is an aggressive electrophile that readily reacts with the pyridine nitrogen to form an N-acetylpyridinium chloride salt. This ionic species pulls your mass into the aqueous phase during the workup.

  • The Solution: Substitute acetyl chloride with acetic anhydride ( Ac2​O ) . Acetic anhydride is a milder acylating agent. When used under strictly controlled temperatures (0°C) without strong nucleophilic catalysts like DMAP, it exhibits high chemoselectivity for the oxygen atom over the pyridine nitrogen[6].

Q3: Can I use enzymatic kinetic resolution to achieve an enantiopure cyano(pyridin-3-yl)methyl acetate? A3: Yes. Chemical one-pot syntheses yield racemic mixtures. If your downstream application requires a specific enantiomer, you can employ a lipase-catalyzed kinetic resolution[7]. By treating the racemic cyanohydrin acetate with a stereoselective lipase (e.g., Candida antarctica lipase B) in an aqueous buffer, one enantiomer is selectively hydrolyzed back to the unstable cyanohydrin (which reverts to the aldehyde), leaving the desired antipodal acetate intact with >99% ee[7][8].

Yield Optimization Matrix

To facilitate rapid decision-making, the following table summarizes the quantitative data and expected outcomes of various synthetic strategies.

Synthesis StrategyReagents UsedTypical YieldCore Issue / Advantage
Two-Step (Classical) 1. NaCN, HCl2. AcCl, Et3​N 25% - 40%High retro-cyanation; N-acylation of pyridine ring. Not recommended.
One-Pot Phase Transfer KCN, Ac2​O , TEBAC, CH2​Cl2​ / H2​O 60% - 75%Traps cyanohydrin in situ. Moderate yields, but requires strict biphasic stirring.
One-Pot TMSCN (Optimized) TMSCN, Ac2​O , MgBr2​⋅OEt2​ (cat.)85% - 95% Highly recommended. O-silyl intermediate prevents retro-cyanation. Excellent chemoselectivity[5].
Enzymatic Resolution Racemic Acetate, C. antarctica Lipase B35% - 45%Yield is capped at 50% max, but provides >99% ee for chiral downstream applications[7].

Experimental Protocol: Optimized One-Pot Synthesis

This self-validating Standard Operating Procedure (SOP) utilizes the TMSCN/ Ac2​O route to guarantee high yields by eliminating the retro-cyanation pathway[5][6].

Reagents:

  • Pyridine-3-carboxaldehyde (1.0 equiv)[2]

  • Trimethylsilyl cyanide (TMSCN) (1.2 equiv)

  • Acetic anhydride ( Ac2​O ) (1.5 equiv)

  • Magnesium bromide diethyl etherate ( MgBr2​⋅OEt2​ ) (0.1 equiv)

  • Anhydrous Dichloromethane (DCM)

Step-by-Step Methodology:

  • System Purging: Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with dry N2​ for 15 minutes to eliminate moisture, which can prematurely hydrolyze TMSCN.

  • Substrate Loading: Dissolve pyridine-3-carboxaldehyde (1.0 equiv) in anhydrous DCM (0.5 M concentration). Cool the reaction mixture to 0°C using an ice-water bath.

  • Cyanation: Add MgBr2​⋅OEt2​ (0.1 equiv) to the solution. Dropwise, add TMSCN (1.2 equiv) over 10 minutes.

    • Self-Validation Check: Monitor by TLC (Hexanes:EtOAc 1:1). The aldehyde spot should disappear within 30-45 minutes, replaced by a less polar O-TMS cyanohydrin spot.

  • In-Situ Acetylation: Without isolating the intermediate, add acetic anhydride (1.5 equiv) dropwise at 0°C. Allow the reaction to slowly warm to room temperature and stir for 2 hours.

    • Causality Note: The Lewis acid ( MgBr2​ ) activates the acetic anhydride, facilitating the direct trans-acylation of the O-TMS group to the O-Acetyl group without generating a free alkoxide, completely bypassing retro-cyanation[5].

  • Quench & Workup: Quench the reaction by pouring it into saturated aqueous NaHCO3​ at 0°C (Caution: Gas evolution). Extract the aqueous layer with DCM (3x). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure.

  • Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/EtOAc gradient) to afford pure cyano(pyridin-3-yl)methyl acetate.

Workflow S1 Step 1: Preparation Dry DCM, 0°C, N2 atm S2 Step 2: Cyanation Add TMSCN & Catalyst S1->S2 S3 Step 3: Acetylation Add Ac2O dropwise S2->S3 S4 Step 4: Quench & Wash Ice water, Brine S3->S4 S5 Step 5: Purification Column Chromatography S4->S5

Step-by-step experimental workflow for the one-pot synthesis of cyano(pyridin-3-yl)methyl acetate.

References

  • Chemistry LibreTexts. "19.6: Nucleophilic Addition of HCN - Cyanohydrin Formation". Available at:[Link]

  • Wikipedia. "Pyridine-3-carbaldehyde". Available at: [Link]

  • Semantic Scholar. "Efficient MgBr2.OEt2 Catalyzed One-Pot Synthesis of Cyanohydrin Acetates". Available at:[Link]

  • Almac Group. "A practical chemo-enzymatic approach to highly enantio-enriched cyanohydrin acetates". Available at:[Link]

  • ResearchGate. "Synthesis of O-acyl cyanohydrins with TMSCN, acetic anhydride and aldehydes catalyzed by B(C6F5)3". Available at:[Link]

Sources

Optimization

Technical Support Center: Purification of Cyano(pyridin-3-yl)methyl acetate

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific chromatographic challenges associated with Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1).

Scientist's Foreword: The Chromatographic Paradox

Purifying this molecule presents a classic paradox in synthetic chemistry. On one hand, the pyridine ring is highly polar and basic. It acts as a strong hydrogen-bond acceptor that interacts aggressively with the acidic silanol (Si–OH) groups of standard normal-phase silica gel, causing severe peak tailing and poor recovery [1]. On the other hand, the molecule contains an acetate ester adjacent to an electron-withdrawing cyano group. This makes the ester highly susceptible to base-catalyzed hydrolysis. Therefore, the very amine modifiers (like ammonia or high concentrations of triethylamine) typically used to elute pyridines can destroy your target molecule [2].

To successfully purify this compound, we must balance these competing chemical properties through precise stationary phase deactivation and rapid execution.

Part 1: Mechanistic Workflows & Visualizations

Mechanism S Acidic Silanol (Si-OH) P Pyridine Nitrogen (Target Molecule) S->P Strong H-Bonding (Causes Streaking) T Triethylamine (Modifier) T->S Competitive Binding (Neutralizes Si-OH)

Figure 1: Competitive binding mechanism of triethylamine on acidic silanol groups.

Part 2: Troubleshooting Guides & FAQs

Q1: Why does my compound streak across the TLC plate and column, eluting over many fractions? A1: This is caused by acid-base interactions between the basic pyridine nitrogen and the weakly acidic silanol groups on the silica gel surface. To resolve this, you must "deactivate" the silica gel by adding 1% (v/v) triethylamine (Et₃N) to your mobile phase [1]. The Et₃N competitively binds to the silanol sites (as shown in Figure 1), allowing your target molecule to elute as a sharp, predictable band.

Q2: I added 5% triethylamine to fix the streaking, but now I'm seeing a new, lower-Rf spot forming during purification. What is happening? A2: You are observing on-column degradation. The acetate group in cyano(pyridin-3-yl)methyl acetate is prone to base-catalyzed hydrolysis, which cleaves the ester to form the highly polar α -cyano-3-pyridinemethanol. While Et₃N is necessary to prevent streaking, concentrations above 1% or prolonged exposure times will catalyze this hydrolysis [2]. Keep the Et₃N concentration at exactly 1%, perform the chromatography rapidly, and concentrate fractions immediately.

Q3: Should I use a different stationary phase to avoid the silanol issue entirely? A3: Yes. If normal-phase silica gel with Et₃N fails, Neutral Alumina (Activity II or III) is an excellent alternative. It lacks the highly acidic protons of silica gel, reducing the need for amine modifiers, and is less likely to hydrolyze the acetate compared to Basic Alumina. Alternatively, Reversed-Phase (C18) chromatography using a water/acetonitrile gradient can be used.

Q4: What is the optimal solvent system for normal-phase purification of this specific structural class? A4: For cyano(pyridin-3-yl)methyl derivatives, a gradient of Hexanes and Ethyl Acetate (typically starting at 90:10 and moving to 80:20) provides optimal resolution [3]. Avoid using Methanol/Dichloromethane mixtures if possible, as the presence of methanol combined with a basic modifier can induce transesterification of your acetate group.

Part 3: Data Presentation

Table 1: Comparison of Chromatographic Conditions for Cyano(pyridin-3-yl)methyl acetate

Stationary PhaseRecommended Mobile PhaseModifier RequiredProsCons
Silica Gel (Standard) Hexane / EtOAc (80:20)1% Triethylamine (Et₃N)High resolution, cheap, easily scalable.Risk of acetate hydrolysis if run too slowly.
Neutral Alumina Hexane / EtOAc (80:20)NoneNo amine modifier needed; protects the ester.Lower loading capacity; broader elution bands.
C18 Reversed-Phase H₂O / Acetonitrile0.1% Formic AcidExcellent recovery; acidic conditions protect ester.Requires specialized prep-HPLC equipment.
Part 4: Experimental Protocol (Self-Validating System)

The following methodology utilizes a self-validating approach: by pre-treating the silica and controlling the temperature during concentration, we eliminate the variables that cause degradation.

Step-by-Step Methodology: Et₃N-Deactivated Flash Chromatography

  • Solvent Preparation: Prepare 1 Liter of the eluent: Hexanes/Ethyl Acetate (80:20 v/v). Add exactly 10 mL of Triethylamine (Et₃N) to create a 1% deactivated solvent system.

  • Column Packing (Slurry Method): Weigh out silica gel (approx. 30-50x the mass of your crude sample). Create a slurry using the deactivated solvent system. Pour the slurry into the column and allow it to settle. Causality Check: The initial flush with the Et₃N-containing solvent neutralizes all active Si-OH sites before the sample is introduced [1].

  • Dry Loading: Dissolve your crude cyano(pyridin-3-yl)methyl acetate in a minimal amount of dichloromethane. Add a small amount of silica gel (1-2x crude mass) and evaporate the solvent under reduced pressure to obtain a free-flowing powder. Load this evenly onto the top of the column bed.

  • Elution: Run the column at a rapid flow rate (flash conditions). Monitor the elution using TLC (Hexane/EtOAc 70:30 + 1% Et₃N).

  • Fraction Concentration (Critical Step): Combine the fractions containing the pure product. Evaporate the solvent on a rotary evaporator with the water bath set to no higher than 30 °C . Causality Check: Elevated temperatures in the presence of concentrated Et₃N during evaporation will rapidly hydrolyze the acetate group.

Workflow A 1. Crude Mixture Cyano(pyridin-3-yl)methyl acetate B 2. TLC Optimization Hexane:EtOAc (80:20) + 1% Et3N A->B C 3. Silica Gel Deactivation Slurry with 1% Et3N in Hexane B->C D 4. Dry Loading Adsorb onto neutralized silica C->D E 5. Flash Elution Rapid flow to minimize hydrolysis D->E F 6. Fraction Concentration T < 30°C to preserve acetate E->F

Figure 2: Optimized flash chromatography workflow for base-sensitive pyridine derivatives.

References
  • Teledyne Labs. "Purine and Related Compound Purification Strategies." Teledyne ISCO Application Notes. Available at: [Link]

  • RSC Advances. "Consecutive reactions to construct tricarbonyl compounds and synthetic applications thereof." Royal Society of Chemistry, 2021, 11, 33144-33156. Available at:[Link]

Optimization

Technical Support Center: Cyano(pyridin-3-yl)methyl acetate Troubleshooting Guide

Welcome to the Technical Support Center for the synthesis and handling of Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1). As a Senior Application Scientist, I have designed this guide to help researchers, scientist...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the synthesis and handling of Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1). As a Senior Application Scientist, I have designed this guide to help researchers, scientists, and drug development professionals navigate the complex side reactions that occur when this highly sensitive heteroaryl cyanohydrin derivative interacts with cyanating agents.

Unlike standard aliphatic esters, this molecule possesses a unique trifecta of electron-withdrawing groups (a pyridine ring, a cyano group, and an acetate group) attached to a single carbon. This makes it exceptionally reactive and prone to degradation.

Part 1: Mechanistic Causality (The "Why")

To successfully troubleshoot your reactions, you must first understand the causality behind the failures. When Cyano(pyridin-3-yl)methyl acetate is exposed to cyanating agents (such as KCN, NaCN, or even excess TMSCN under certain conditions), three primary modes of failure occur:

  • Base-Catalyzed Racemization: The α -proton is highly acidic. Cyanide ions (CN⁻) act as moderate bases (pKa of HCN 9.2). Deprotonation at the chiral center generates a planar enolate-like intermediate, leading to rapid loss of enantiomeric excess (ee%)[1].

  • Nucleophilic Deacetylation & Retro-Cyanation: Cyanide is an excellent nucleophile. It can attack the ester carbonyl, cleaving the acetate group to yield the free cyanohydrin. Free cyanohydrins are thermodynamically unstable in basic environments and rapidly undergo retro-cyanation, reverting back to pyridine-3-carboxaldehyde and toxic HCN gas.

  • Exothermic Polymerization: Pyridine carboxaldehydes and their cyanohydrin derivatives are highly susceptible to base-catalyzed intermolecular condensations. Under harsh conditions or localized overheating, these molecules polymerize into insoluble, tar-like substances[2].

Mechanisms SM Cyano(pyridin-3-yl)methyl acetate CN_Base Excess CN⁻ (Base) SM->CN_Base CN_Nuc Excess CN⁻ (Nucleophile) SM->CN_Nuc Racemization α-Proton Abstraction (Loss of ee%) CN_Base->Racemization Deacetylation Acyl Attack (Ester Cleavage) CN_Nuc->Deacetylation Cyanohydrin Free Cyanohydrin Deacetylation->Cyanohydrin Aldehyde Pyridine-3-carboxaldehyde Cyanohydrin->Aldehyde Retro-cyanation Polymer Tarry Byproducts Aldehyde->Polymer Base/Heat

Mechanistic pathways of degradation in the presence of excess cyanating agents.

Part 2: Symptom-Based Troubleshooting & FAQs

Q: My chiral GC shows a racemic mixture, but I used a highly selective chiral catalyst. What happened? A: Your product was likely exposed to excess basic cyanide or a basic aqueous workup. The α -proton of your product is highly acidic. Base-catalyzed abstraction of this proton destroys the stereocenter. To prevent this, lower the reaction temperature to 5 °C to suppress the background racemic reaction[1], and strictly avoid basic workups (use saturated NH₄Cl instead of NaHCO₃).

Q: I am observing significant amounts of pyridine-3-carboxaldehyde in my final NMR. Why is my product reverting? A: Your product is undergoing nucleophilic deacetylation followed by retro-cyanation. Alkali cyanides (like NaCN) can cleave the acetate group. Once the free cyanohydrin is formed, the basic environment forces it to collapse back into the starting aldehyde. Ensure your reaction is strictly anhydrous and switch to a non-nucleophilic, non-basic cyanating agent like TMSCN[3].

Q: Why is my reaction mixture turning into a viscous, black, tar-like substance? A: This is a classic sign of polymerization. Cyanopyridines and their derivatives can polymerize under harsh conditions, especially in the presence of basic catalysts or localized exotherms[2]. You must implement strict temperature control (maintain 5 °C) and dilute the reaction mixture to dissipate heat.

Workflow Start Reaction Analysis (HPLC/GC) Q1 High Aldehyde Concentration? Start->Q1 Q2 Loss of Enantiopurity? Start->Q2 Q3 Viscous/Tarry Mixture? Start->Q3 A1 Switch to TMSCN Avoid Alkali Cyanides Q1->A1 Yes A2 Lower Temp to 5°C Use Lewis Acid Q2->A2 Yes A3 Dilute Solvent Control Exotherm Q3->A3 Yes

Troubleshooting workflow for resolving side reactions during synthesis.

Part 3: Quantitative Data - Cyanating Agent Selection

Choosing the correct cyanating agent is the most critical variable in preventing side reactions. Use the table below to select the appropriate reagent based on your specific synthetic goals.

Cyanating AgentNucleophilicityBasicity (Aq. pKa)Racemization RiskDeacetylation RiskRecommended Use Case
NaCN / KCN HighHigh (~9.2)Severe High Aqueous biphasic systems (Avoid if ee% is required).
TMSCN ModerateLowLowLowAsymmetric synthesis; forms stable silyl ethers[3].
Acetone Cyanohydrin LowLowModerateLowEnzyme-catalyzed (HNL) trans-cyanation[1].
Diethylaluminum cyanide HighLowLowLowStrict Lewis acid-controlled cyanation.
Part 4: Self-Validating Experimental Protocol

To completely bypass the vulnerabilities of the free cyanohydrin intermediate and prevent base-catalyzed side reactions, we utilize a one-pot sequential cyanation-acetylation using TMSCN. Unprotected cyanohydrins are highly prone to racemization; using TMSCN to form a silyl-protected intermediate prevents this loss of optical purity[3].

Objective: Anhydrous synthesis of chiral Cyano(pyridin-3-yl)methyl acetate without loss of ee% or retro-cyanation.

Step 1: System Preparation Flame-dry a 50 mL Schlenk flask under an argon atmosphere. Add pyridine-3-carboxaldehyde (10.0 mmol) and anhydrous dichloromethane (DCM, 20 mL).

Step 2: Catalysis & Validation Add a chiral Lewis acid catalyst (e.g., chiral V(salen) complex, 0.1 mmol, 1 mol%). Self-Validation Checkpoint: The solution must remain completely homogenous. Any turbidity indicates the presence of adventitious water, which will hydrolyze TMSCN into basic HCN/CN⁻, guaranteeing downstream deacetylation and racemization.

Step 3: Cyanation Cool the reaction mixture strictly to 5 °C. Dropwise add Trimethylsilyl cyanide (TMSCN, 11.0 mmol). Stir for 2 hours at 5 °C. Self-Validation Checkpoint: Analyze the mixture via TLC (Hexane/EtOAc 2:1). The complete disappearance of the aldehyde spot (Rf ~0.4) confirms 100% conversion to the stable silyl-protected cyanohydrin.

Step 4: Acetylation Without isolating the intermediate, add acetic anhydride (12.0 mmol) and a catalytic amount of DMAP (0.5 mmol) directly to the flask at 5 °C. Stir for 1 hour. The DMAP catalyzes the direct conversion of the silyl ether to the acetate.

Step 5: Quench & Workup Quench the reaction by adding cold saturated aqueous NH₄Cl (10 mL) to maintain a mildly acidic pH (~6). Causality Note: You must avoid traditional basic workups (like NaHCO₃ or NaOH). Exposing the final product to a basic aqueous phase will instantly trigger the abstraction of the highly acidic α -proton, destroying your enantiomeric excess[1]. Extract with DCM, dry over MgSO₄, and concentrate under reduced pressure.

References
  • Avi, M., et al. "Asymmetric synthesis of cyanohydrin derived from pyridine aldehyde with cross-linked aggregates of hydroxynitrile lyases." Enzyme and Microbial Technology (Academia.edu). Available at: [Link]

  • North, M., et al. "Kinetics and mechanism of vanadium catalysed asymmetric cyanohydrin synthesis in propylene carbonate." PMC / National Institutes of Health. Available at:[Link]

Sources

Troubleshooting

Technical Support Center: Purification &amp; Troubleshooting for Cyano(pyridin-3-yl)methyl acetate Synthesis

Cyano(pyridin-3-yl)methyl acetate is a versatile cyanohydrin acetate intermediate frequently utilized in the synthesis of complex heterocycles, kinase inhibitors, and other pharmaceutical agents. Its synthesis typically...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Cyano(pyridin-3-yl)methyl acetate is a versatile cyanohydrin acetate intermediate frequently utilized in the synthesis of complex heterocycles, kinase inhibitors, and other pharmaceutical agents. Its synthesis typically involves the condensation of nicotinaldehyde (pyridine-3-carboxaldehyde) with a cyanide source (e.g., TMSCN, NaCN, or HCN), followed by in situ acetylation using acetic anhydride or acetyl chloride.

A critical challenge in this workflow is the efficient removal of unreacted starting materials—specifically the basic nicotinaldehyde, highly toxic cyanide species, and acidic acetylation reagents—without compromising the integrity of the ester and nitrile functional groups.

G Nicotinaldehyde Nicotinaldehyde (Unreacted SM) Intermediate Cyanohydrin Intermediate (Reversible) Nicotinaldehyde->Intermediate + CN- Cyanide Cyanide Source (TMSCN/NaCN) Cyanide->Intermediate Ac2O Acetic Anhydride (Unreacted SM) Product Cyano(pyridin-3-yl)methyl acetate (Target Product) Ac2O->Product Intermediate->Nicotinaldehyde Reversion (Basic pH) Intermediate->Product + Ac2O

Synthesis pathway of Cyano(pyridin-3-yl)methyl acetate and potential impurity reversion.

Troubleshooting Guides & FAQs

Q1: How do I remove unreacted nicotinaldehyde without hydrolyzing the acetate product? A: Nicotinaldehyde is moderately polar and contains a basic pyridine ring. While acid-base extraction (using dilute HCl to protonate the pyridine) is a standard technique for removing non-basic impurities, your target product also contains the pyridine ring, making separation by simple protonation impossible. Furthermore, exposing the cyanohydrin acetate to strong aqueous bases or acids can trigger ester hydrolysis or reversion to the aldehyde and free cyanide (1)[1]. Causality & Solution: The most effective method is a sodium bisulfite ( NaHSO3​ ) wash . Aldehydes react rapidly with aqueous sodium bisulfite to form water-soluble α -hydroxy sulfonate adducts. The cyanohydrin acetate does not react with bisulfite. Wash the organic layer with freshly prepared saturated NaHSO3​ solution (stirring vigorously for 15-30 minutes) to extract the unreacted nicotinaldehyde cleanly into the aqueous phase.

Q2: What is the safest and most effective way to quench and remove residual cyanide? A: Unreacted cyanide (e.g., from TMSCN or NaCN) poses a severe toxicity risk and can interfere with downstream catalytic steps. Causality & Solution: Cyanide ions are highly water-soluble but must be chemically oxidized to benign cyanate ( CNO− ) to ensure safe disposal. This is typically achieved using sodium hypochlorite (bleach). However, bleach is highly alkaline, which risks hydrolyzing your product if done directly in the reaction mixture (2)[2]. Perform a controlled quench by separating the organic phase containing your product before treating the aqueous waste with bleach. To remove trace cyanide from the organic phase, wash it with a mild, slightly basic aqueous solution (e.g., 5% NaHCO3​ ) to partition any free HCN/ CN− into the aqueous layer. Route this aqueous layer to a dedicated cyanide waste stream for hypochlorite oxidation at pH > 10.

Q3: How can I eliminate excess acetic anhydride and acetic acid? A: Acetic anhydride is used to trap the cyanohydrin intermediate, driving the equilibrium forward (3)[3]. Unreacted acetic anhydride and its hydrolysis product, acetic acid, will remain in the organic phase and cause degradation during concentration. Causality & Solution: Acetic anhydride hydrolyzes slowly in cold water but rapidly in the presence of a mild base. Stir the crude reaction mixture with saturated aqueous NaHCO3​ for at least 30 minutes at room temperature. The bicarbonate neutralizes acetic acid and accelerates the hydrolysis of acetic anhydride. Caution: This process generates significant CO2​ gas. Ensure the vessel is properly vented to prevent pressure buildup.

Q4: I'm seeing a persistent polar impurity that co-elutes with my product on TLC. What is it? A: This is likely the unacetylated cyanohydrin intermediate (2-hydroxy-2-(pyridin-3-yl)acetonitrile). Causality & Solution: If the acetylation step does not reach 100% conversion, the free cyanohydrin remains. Because it is highly polar and capable of hydrogen bonding, it streaks on silica gel. Furthermore, it exists in equilibrium with nicotinaldehyde and HCN, meaning it can slowly degrade on the column (4)[4]. Ensure complete acetylation by adding a catalytic amount of DMAP (4-dimethylaminopyridine) during the reaction. If the intermediate persists during workup, it can be removed via silica gel chromatography using a gradient of Ethyl Acetate/Hexanes. The acetate product will elute significantly earlier (higher Rf) than the free cyanohydrin.

Quantitative Data: Standardized Wash Solutions

To streamline the removal of specific unreacted starting materials, adhere to the following optimized aqueous wash parameters during liquid-liquid extraction.

Target ImpurityWash SolutionConcentrationVolume Ratio (Aq:Org)Stir/Shake TimeCausality / Mechanism
Nicotinaldehyde Sodium Bisulfite ( NaHSO3​ )20% w/v1:130 mins (Stir)Forms water-soluble α -hydroxy sulfonate adduct.
Acetic Anhydride / Acid Sodium Bicarbonate ( NaHCO3​ )Saturated (~9% w/v)1:1 (x2)15 mins (Stir)Hydrolyzes anhydride; neutralizes acid; generates CO2​ .
Trace Cyanide Sodium Carbonate ( Na2​CO3​ )5% w/v0.5:15 mins (Shake)Maintains pH > 9 to keep cyanide as CN− in aqueous phase.
Residual Salts/Water Sodium Chloride (Brine)Saturated (~36% w/v)0.5:12 mins (Shake)Reduces emulsion formation; pre-dries organic layer.

Self-Validating Experimental Protocol: Workup & Purification

This step-by-step methodology ensures the complete removal of unreacted nicotinaldehyde, cyanide, and acetic anhydride while preserving the Cyano(pyridin-3-yl)methyl acetate product.

Phase 1: Quenching and Neutralization

  • Dilution: Upon completion of the acetylation reaction, dilute the crude reaction mixture with an equal volume of cold Ethyl Acetate (EtOAc).

  • Anhydride Quench: Slowly add saturated aqueous NaHCO3​ (1 volume equivalent).

    • Self-Validation Check: Vigorous effervescence ( CO2​ evolution) should be observed. Continue stirring at room temperature for 30 minutes until gas evolution completely ceases. This confirms the destruction of excess acetic anhydride.

  • Phase Separation: Transfer to a separatory funnel. Isolate the organic layer. Route the aqueous layer to the highly basic cyanide waste stream.

Phase 2: Aldehyde Scavenging 4. Bisulfite Wash: Add freshly prepared 20% aqueous NaHSO3​ to the organic layer (1:1 v/v). Stir vigorously in a beaker for 30 minutes.

  • Self-Validation Check: TLC (UV active) of the organic layer should show the disappearance of the nicotinaldehyde spot (highly UV active, typically lower Rf than the product depending on the solvent system).

  • Separation: Return to the separatory funnel, allow the layers to separate, and discard the aqueous layer.

Phase 3: Final Washing and Isolation 6. Brine Wash: Wash the organic layer with saturated aqueous NaCl (0.5 volume equivalents) to remove residual water and salts. 7. Drying: Dry the organic layer over anhydrous Sodium Sulfate ( Na2​SO4​ ). Filter off the drying agent. 8. Concentration: Evaporate the solvent under reduced pressure (rotary evaporator) at a water bath temperature not exceeding 35°C to prevent thermal degradation of the product. 9. Chromatography (If necessary): If trace unacetylated cyanohydrin remains, purify the crude oil via flash column chromatography on silica gel (Eluent: 10% to 40% EtOAc in Hexanes).

Workflow Start Crude Reaction Mixture Quench 1. NaHCO3 Quench (Hydrolyze Ac2O) Start->Quench Phase1 Phase Separation Quench->Phase1 AqWaste1 Aqueous Waste (Contains CN-, Acetate) Phase1->AqWaste1 Bottom Layer Org1 Organic Phase Phase1->Org1 Top Layer Bisulfite 2. NaHSO3 Wash (Remove Nicotinaldehyde) Org1->Bisulfite Phase2 Phase Separation Bisulfite->Phase2 AqWaste2 Aqueous Waste (Aldehyde Adduct) Phase2->AqWaste2 Bottom Layer Org2 Organic Phase Phase2->Org2 Top Layer Brine 3. Brine Wash & Dry (Na2SO4) Org2->Brine Concentrate 4. Concentration Pure Product Isolated Brine->Concentrate

Step-by-step liquid-liquid extraction workflow for purifying Cyano(pyridin-3-yl)methyl acetate.

References

  • Analytical Artifact Due to Residual HCN in Acetonitrile: Identification and Control Strategies. Organic Process Research & Development - ACS Publications. URL: 1

  • Process for the manufacture of cyanohydrin acylates of aldehydes (US4336206A). Google Patents. URL:2

  • Biocatalytic enantioselective preparation of phenothiazine-based cyanohydrin acetates: Kinetic and dynamic kinetic resolution. ResearchGate. URL:3

  • Expedited approach toward the rational design of non-covalent SARS-CoV-2 main protease inhibitors. PMC - NIH. URL: 4

Sources

Optimization

"Cyano(pyridin-3-yl)methyl acetate" scale-up synthesis challenges

Welcome to the Technical Support Center for the scale-up synthesis of Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1). As a Senior Application Scientist, I have designed this portal to address the critical thermodyn...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Welcome to the Technical Support Center for the scale-up synthesis of Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1).

As a Senior Application Scientist, I have designed this portal to address the critical thermodynamic, kinetic, and safety bottlenecks encountered when transitioning this synthesis from the bench to pilot-plant scale. The synthesis of pyridine-based cyanohydrin acetates is notoriously challenging due to the reversibility of the cyanohydrin intermediate, the nucleophilic nature of the pyridine ring, and the severe exotherms associated with cyanation and acetylation.

This guide provides field-proven troubleshooting strategies, mechanistic explanations, and a self-validating standard operating protocol (SOP) to ensure high-yield, safe, and reproducible scale-up.

Reaction Workflow & Mechanistic Pathway

To avoid the isolation of the highly unstable cyanohydrin intermediate, modern scale-up routes utilize a one-pot transhydrocyanation and in situ acetylation approach 1.

ReactionPathway Nicotinaldehyde Pyridine-3-carboxaldehyde (Nicotinaldehyde) Cyanohydrin Cyano(pyridin-3-yl)methanol (Unstable Intermediate) Nicotinaldehyde->Cyanohydrin Base Catalysis (Exothermic) CyanideSource Acetone Cyanohydrin (Cyanide Donor) CyanideSource->Cyanohydrin Transhydrocyanation Cyanohydrin->Nicotinaldehyde Reversion (pH > 8) Product Cyano(pyridin-3-yl)methyl acetate (Stable Target) Cyanohydrin->Product In situ Acetylation (Thermodynamic Sink) Degradation HCN Gas + Tar (Degradation Pathway) Cyanohydrin->Degradation Thermal Stress Ac2O Acetic Anhydride (Acyl Donor) Ac2O->Product Acyl Transfer

Fig 1: One-pot transhydrocyanation and acetylation workflow, highlighting degradation pathways.

Core Troubleshooting Guide & FAQs

Q1: We are experiencing severe exotherms and off-gassing during the cyanation of pyridine-3-carboxaldehyde at the 5 kg scale. How can we mitigate this? The Causality: Direct use of NaCN or KCN requires strict pH control. If the pH drops below 9, lethal HCN gas is rapidly generated. Furthermore, the nucleophilic attack of the cyanide anion on the aldehyde is highly exothermic. The Solution: Abandon solid cyanide salts for scale-up. Instead, use acetone cyanohydrin as a liquid cyanide surrogate. It transfers HCN to the aldehyde via an equilibrium-driven transhydrocyanation catalyzed by a mild base (e.g., triethylamine or a basic ion-exchange resin) 2. Because the release of cyanide from acetone cyanohydrin is rate-limiting, the exotherm is "metered" and easily controlled via the dosing rate of the catalyst.

Q2: Our cyanohydrin intermediate degrades during isolation, lowering the overall yield of the final acetate to <40%. Why does this happen? The Causality: Cyanohydrin formation is a classic thermodynamic equilibrium. Under basic conditions, the alkoxide intermediate can easily expel the cyanide leaving group to reform the C=O double bond. The electron-withdrawing nature of the pyridine ring further destabilizes the cyanohydrin relative to the aldehyde, pushing the equilibrium to the left during aqueous workup. The Solution: Do not isolate the cyanohydrin. Implement a one-pot protocol where acetic anhydride is added directly to the reaction mixture once cyanation reaches equilibrium. The O-acetylation acts as a thermodynamic sink—the acetate is a poor leaving group for this reversion pathway, driving the Le Chatelier equilibrium entirely to the right to form the stable Cyano(pyridin-3-yl)methyl acetate 3.

Q3: During the acetylation step using acetic anhydride, the reaction mixture turns black and we detect multiple polymeric impurities. What is the mechanism behind this? The Causality: Pyridine is a nucleophilic heterocycle. When exposed to acetic anhydride, the lone pair on the pyridine nitrogen attacks the carbonyl carbon, forming an N-acylpyridinium intermediate. If the internal temperature exceeds 10°C, this positively charged pyridinium ring becomes highly susceptible to nucleophilic ring-opening and polymerization, resulting in the dark "tar" you are observing. The Solution: Strict thermal control is mandatory. Cool the reaction mixture to 0–5°C before initiating the dropwise addition of acetic anhydride. Maintain the jacket temperature to ensure the internal temperature never exceeds 10°C during the acyl transfer.

Quantitative Data: Cyanide Source Selection for Scale-Up

To justify the shift away from traditional reagents, the following table summarizes the operational metrics of various cyanide sources when synthesizing Cyano(pyridin-3-yl)methyl acetate at >1 kg scale.

Cyanide SourcePhaseToxicity / Handling RiskAtom EconomyExotherm ControlScalability Score
NaCN / KCN Solid/AqueousExtreme (HCN gas risk if pH < 9)HighPoor (Immediate reaction)2 / 10
TMSCN LiquidHigh (Moisture sensitive)Low (Generates siloxanes)Moderate4 / 10
Acetone Cyanohydrin LiquidModerate (Liquid, controllable)Moderate (Releases acetone)Excellent (Equilibrium-metered)9 / 10

Self-Validating Standard Operating Protocol (SOP)

This protocol outlines a one-pot, base-catalyzed transhydrocyanation followed by in situ acetylation. It is designed as a self-validating system , meaning the process cannot advance to the next critical phase without passing an analytical In-Process Control (IPC).

Materials Required:

  • Pyridine-3-carboxaldehyde (Nicotinaldehyde): 1.0 equivalent

  • Acetone Cyanohydrin: 1.2 equivalents

  • Triethylamine (Et₃N): 0.1 equivalents (Catalyst)

  • Acetic Anhydride (Ac₂O): 1.5 equivalents

  • Solvent: Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) (10 volumes)

Step-by-Step Methodology:

  • Reactor Preparation & Cyanation:

    • Charge the reactor with Nicotinaldehyde (1.0 eq) and MTBE (10 vol) under a nitrogen atmosphere.

    • Add Acetone Cyanohydrin (1.2 eq) in one portion. Note: No reaction occurs without the base catalyst.

    • Cool the reactor internal temperature (T_int) to 0°C.

    • Begin dropwise addition of Et₃N (0.1 eq) over 30 minutes. Maintain T_int between 0°C and 5°C.

  • Equilibrium Validation (IPC 1):

    • Stir the mixture at 5°C for 2 hours.

    • Self-Validation Check (IPC 1): Pull a 1 mL aliquot, quench immediately in cold 0.1 M HCl, and analyze via HPLC. Do not proceed until the Nicotinaldehyde peak area is < 5.0%. (If > 5.0%, stir for an additional hour).

  • In Situ Acetylation:

    • Ensure T_int is strictly ≤ 5°C.

    • Begin dropwise addition of Acetic Anhydride (1.5 eq) over 1 hour.

    • Critical Causality: The pyridine ring of the substrate will auto-catalyze the acetylation via an N-acylpyridinium intermediate. Strict cooling prevents the degradation of this intermediate into black tar.

    • Allow the reaction to warm slowly to 15°C and stir for 3 hours.

  • Completion Validation (IPC 2):

    • Self-Validation Check (IPC 2): Pull an aliquot and analyze via HPLC. Do not proceed until the intermediate Cyano(pyridin-3-yl)methanol is < 1.0%.

  • Quench and Workup:

    • Quench the reaction by slowly adding 5 volumes of cold water (T_int < 20°C).

    • Add saturated aqueous NaHCO₃ slowly until the aqueous phase pH is 7.0–7.5 to neutralize acetic acid byproducts.

    • Separate the phases. Extract the aqueous layer once with 2 volumes of MTBE.

    • Combine the organic layers, wash with brine, and concentrate under reduced pressure to 2 volumes.

  • Crystallization (Chromatography-Free Purification):

    • Heat the concentrated MTBE solution to 45°C.

    • Slowly add Heptane (anti-solvent) dropwise until the solution becomes slightly cloudy.

    • Seed the mixture with pure Cyano(pyridin-3-yl)methyl acetate (0.1% w/w) and cool to 0°C at a rate of 10°C/hour.

    • Filter the resulting off-white crystals and dry under vacuum at 30°C.

References

  • US Patent 4336206A - Process for the manufacture of cyanohydrin acylates of aldehydes Google Patents URL
  • One-Pot Synthesis of Optically Active Cyanohydrin Acetates from Aldehydes via Lipase-Catalyzed Kinetic Resolution Coupled with in Situ Formation and Racemization of Cyanohydrins Journal of Organic Chemistry URL:[Link]

  • TBD- or PS-TBD-Catalyzed One-Pot Synthesis of Cyanohydrin Carbonates and Cyanohydrin Acetates from Carbonyl Compounds MDPI Molecules URL:[Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to Pyridine-3-yl Cyanoacetates vs. Cyanohydrin Acetates in Drug Development

Executive Summary In the landscape of pharmaceutical synthesis and fine chemical development, pyridine-3-yl derivatives serve as indispensable scaffolds. Two highly valuable, yet mechanistically divergent, building block...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Executive Summary

In the landscape of pharmaceutical synthesis and fine chemical development, pyridine-3-yl derivatives serve as indispensable scaffolds. Two highly valuable, yet mechanistically divergent, building blocks are cyano(pyridin-3-yl)methyl acetate and ethyl 2-cyano-2-(pyridin-3-yl)acetate . While they share a pyridine core and a cyano group, their distinct connectivity dictates entirely different reactivity profiles. This guide objectively compares their chemical behavior, highlights their specific applications in drug development, and provides validated experimental protocols for their utilization.

Structural & Mechanistic Divergence

Cyano(pyridin-3-yl)methyl acetate (CAS: 129803-30-1)

Cyano(pyridin-3-yl)methyl acetate [1] is an O-acetylated cyanohydrin. Mechanistically, the acetate group serves as a protecting moiety or an acyl donor, while the underlying cyanohydrin acts as a latent equivalent of nicotinaldehyde and hydrogen cyanide.

  • Primary Application: Its most significant utility lies in biocatalysis. Through Dynamic Kinetic Resolution (DKR)[2], racemic cyanohydrins are enzymatically acetylated to yield enantiopure acetates. These chiral intermediates are critical precursors for synthesizing enantiomerically pure β -amino alcohols and α -hydroxy acids, which are ubiquitous motifs in active pharmaceutical ingredients (APIs).

Ethyl 2-cyano-2-(pyridin-3-yl)acetate (CAS: 39266-24-5)

Ethyl 2-cyano-2-(pyridin-3-yl)acetate [3] is a C-alkylated cyanoacetate derivative. It functions as a classic "active methylene" compound.

  • Primary Application: The α -carbon is flanked by three strongly electron-withdrawing groups (a pyridine ring, a cyano group, and an ethyl ester), rendering its α -proton highly acidic (pKa ~9–11). This structural feature allows for facile deprotonation by mild bases to form a resonance-stabilized carbanion. Consequently, it is a potent carbon nucleophile, extensively utilized in Knoevenagel condensations[4],[5] and multi-component heterocyclizations to construct complex polycyclic scaffolds such as thieno[2,3-b]pyridines and pyrimidines[6],[7].

Comparative Data Summary

FeatureCyano(pyridin-3-yl)methyl acetateEthyl 2-cyano-2-(pyridin-3-yl)acetate
CAS Number 129803-30-1[1]39266-24-5[3]
Molecular Formula C 9​ H 8​ N 2​ O 2​ C 10​ H 10​ N 2​ O 2​
Structural Class O-Acetylated CyanohydrinC-Alkylated Cyanoacetate
Reactive Center Carbonyl carbon (electrophilic) α -Carbon (nucleophilic carbanion)
Key Reaction Type Enzymatic hydrolysis / TransesterificationKnoevenagel condensation / Alkylation[4]
Primary Use Case Chiral building block synthesis via DKR[2]Precursor for polycyclic heterocycles[6]

Experimental Methodologies: Self-Validating Protocols

As a Senior Application Scientist, it is critical to understand not just how to run a reaction, but why specific reagents are chosen. The following protocols are designed as self-validating systems where each step drives the thermodynamic or kinetic outcome.

Protocol A: Biocatalytic Dynamic Kinetic Resolution (DKR) of Cyanohydrins

Objective: Synthesize enantiopure (R)-cyano(pyridin-3-yl)methyl acetate from racemic precursors.

  • Substrate Preparation: Dissolve racemic pyridine-3-carboxaldehyde cyanohydrin in an anhydrous organic solvent (e.g., toluene).

  • Enzymatic Resolution: Introduce immobilized Candida antarctica Lipase B (CALB) and an acyl donor, such as isopropenyl acetate.

    • Causality: CALB possesses a highly specific chiral pocket that selectively acetylates only the (R)-enantiomer. Isopropenyl acetate is chosen as the acyl donor because its byproduct (acetone) evaporates, rendering the transesterification irreversible.

  • In Situ Racemization: Add a Ruthenium-based racemization catalyst (e.g., Shvo's catalyst) to the reaction mixture.

    • Causality: Standard kinetic resolution caps out at a 50% yield. The Ru-catalyst continuously racemizes the unreacted (S)-cyanohydrin back into the racemic pool. This dynamic equilibrium allows the enzyme to eventually convert 100% of the substrate into the (R)-acetate[2].

  • Isolation: Filter the mixture to recover the immobilized enzyme, concentrate the filtrate under reduced pressure, and purify via flash chromatography.

Protocol B: Heterocyclization via Knoevenagel Condensation

Objective: Synthesize a functionalized pyridine/pyrimidine scaffold using ethyl 2-cyano-2-(pyridin-3-yl)acetate.

  • Carbanion Generation: Dissolve ethyl 2-cyano-2-(pyridin-3-yl)acetate in absolute ethanol. Add a catalytic amount of a secondary amine base (e.g., piperidine) or sodium ethoxide[4].

    • Causality: The base selectively deprotonates the highly acidic α -carbon. Ethanol is used as a protic solvent to stabilize the resulting carbanion via hydrogen bonding, preventing unwanted side reactions[5].

  • Nucleophilic Addition: Introduce an electrophile, such as a substituted benzaldehyde. Heat to reflux.

    • Causality: The carbanion attacks the electrophilic carbonyl carbon of the aldehyde. Subsequent dehydration (loss of water) is thermodynamically driven by the formation of a highly conjugated Knoevenagel adduct[4].

  • Cyclization: For extended heterocycle synthesis, introduce a bi-functional reagent (e.g., hydrazine hydrate or an amidine) to the adduct.

    • Causality: The nucleophilic nitrogen atoms of the reagent attack the cyano and/or ester groups of the Knoevenagel adduct, triggering an intramolecular cyclization that yields a stable, aromatic heterocycle[6],[7].

Visualizing the Workflows

DKR_Pathway Nicotinaldehyde Nicotinaldehyde + HCN Racemic rac-Cyanohydrin Nicotinaldehyde->Racemic Chemical Addition Racemic->Racemic Ru-Catalyzed Racemization CALB CALB Lipase + Acyl Donor Racemic->CALB Kinetic Resolution Product (R)-Cyano(pyridin-3-yl)methyl acetate (Enantiopure) CALB->Product Selective Acetylation

Biocatalytic Dynamic Kinetic Resolution (DKR) yielding enantiopure cyanohydrin acetates.

Heterocycle_Pathway Substrate Ethyl 2-cyano-2-(pyridin-3-yl)acetate Carbanion Active Carbanion Intermediate Substrate->Carbanion Base (Piperidine) Deprotonation Adduct Knoevenagel Adduct Carbanion->Adduct + Aldehyde Nucleophilic Attack Heterocycle Complex Heterocycle (e.g., Pyridines) Adduct->Heterocycle Intramolecular Cyclization

Base-catalyzed Knoevenagel condensation and heterocyclization workflow.

References

  • ChemicalBook. "129803-30-1 CAS Manufactory".
  • LookChem. "Cas 129803-30-1,Cyano(pyridin-3-yl)methyl acetate".
  • Chemsrc. "ETHYL 2-CYANO-2-PYRIDIN-3-YL-ACETATE | CAS#:39266-24-5".
  • Arabian Journal of Chemistry. "Cyanoacetanilides intermediates in heterocyclic synthesis".
  • PMC. "DABCO-catalyzed Knoevenagel condensation of aldehydes with ethyl cyanoacetate using hydroxy ionic liquid as a promoter".
  • ResearchGate. "Synthesis and Cyclizations of N-(Thieno[2,3-b]pyridin-3-yl)cyanoacetamides".
  • TÜBİTAK Academic Journals. "Synthesis and antimicrobial activity of novel 2-(pyridin-2-yl)thieno[2,3-d]pyrimidin-4 (3H)-ones".

Sources

Comparative

In-Depth Comparison Guide: Cyano(pyridin-3-yl)methyl acetate vs. Cyanopyridine Isomers

Introduction Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly versatile bifunctional building block utilized extensively in medicinal chemistry and materials science (1)[1]. Unlike its positional isomers—t...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction

Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly versatile bifunctional building block utilized extensively in medicinal chemistry and materials science (1)[1]. Unlike its positional isomers—the 2-pyridyl and 4-pyridyl derivatives—the 3-pyridyl variant offers a unique balance of electronic effects. The meta-relationship between the pyridine nitrogen and the cyanoacetate moiety prevents direct resonance delocalization, fundamentally altering its spectroscopic signature, alpha-proton acidity, and electrochemical stability.

This guide provides an objective, data-driven comparison of Cyano(pyridin-3-yl)methyl acetate against its isomers, detailing the causality behind their divergent reactivities and offering self-validating experimental protocols for their application.

Section 1: Physicochemical and Spectroscopic Profiling

The isomeric purity of cyanopyridine derivatives is critical, as the position of the nitrogen atom dictates the molecule's electron density distribution (2)[2]. In the 2- and 4-isomers, the cyanoacetate group is in direct conjugation with the highly electronegative ring nitrogen. This resonance stabilization significantly increases the acidity of the alpha-proton. Conversely, the 3-isomer relies solely on inductive electron withdrawal, resulting in a slightly higher pKa but greater stability against unwanted spontaneous decarboxylation or dimerization.

Table 1: Comparative Physicochemical Data of Cyanopyridine Acetate Isomers
PropertyCyano(pyridin-2-yl)methyl acetateCyano(pyridin-3-yl)methyl acetateCyano(pyridin-4-yl)methyl acetate
Pyridine Nitrogen Position OrthoMetaPara
¹H NMR (Aromatic Ring) Complex multiplet (4 distinct protons)Deshielded singlet (~8.9 ppm)Symmetric A2B2 doublets
Alpha-Proton Acidity (pKa) Highest (Resonance stabilized)Moderate (Inductive only)High (Resonance stabilized)
Electrochemical Reduction Unstable radical intermediateSigma-dimerizationStable radical anion (-2.25 V)

Section 2: Electrochemical Reactivity & Stability

When subjected to cyclic voltammetry, the structural differences between the isomers become starkly apparent. The reduction of cyanopyridines typically yields a radical anion. The 4-cyanopyridine core forms a relatively stable radical anion (E1/2 = −2.25 V) because the unpaired electron can delocalize efficiently across the para-system (3)[3].

In contrast, the 3-cyanopyridine radical anion lacks this extended conjugation pathway. The localized electron density makes the intermediate highly reactive, leading to rapid, irreversible sigma-dimerization (3)[3]. This causality must be accounted for when designing redox-active pharmaceuticals or utilizing these compounds in single-electron transfer (SET) photoredox catalysis.

Echem Base Cyanopyridine Derivative Red 1e- Reduction (Cyclic Voltammetry) Base->Red Rad4 4-Isomer Stable Radical Anion (E1/2 = -2.25 V) Red->Rad4 Para-cyano Rad3 3-Isomer Radical Anion (Highly Reactive) Red->Rad3 Meta-cyano Dimer Sigma-Dimerization (Irreversible) Rad3->Dimer

Caption: Electrochemical reduction pathways of cyanopyridine isomers.

Section 3: Pharmaceutical Applications: Pim-1 Kinase Inhibition

The 3-cyanopyridine scaffold is a privileged structure in oncology, specifically acting as a potent inhibitor of Pim-1 kinase—an enzyme frequently overexpressed in prostate and breast carcinomas (4)[4]. The meta-substituted nitrogen in Cyano(pyridin-3-yl)methyl acetate derivatives forms a critical hydrogen bond with the hinge region of the ATP-binding pocket of Pim-1. Positional isomers (2- and 4-cyanopyridines) exhibit significantly reduced binding affinity due to unfavorable steric clashes and suboptimal hydrogen bond angles.

Pim1 Drug Cyano(pyridin-3-yl)methyl acetate Derivative Pim1 Pim-1 Kinase (Overexpressed in Cancer) Drug->Pim1 Competitive ATP Binding Sub Downstream Targets (e.g., BAD, c-Myc) Pim1->Sub Phosphorylation Blocked Apop Apoptosis / Cell Death (Tumor Suppression) Sub->Apop Pro-apoptotic Activation

Caption: Mechanism of action for 3-cyanopyridine derivatives as Pim-1 kinase inhibitors.

Section 4: Self-Validating Experimental Protocols

To ensure high-fidelity results, the following protocols incorporate built-in validation steps to guarantee experimental integrity.

Protocol 1: Catalyst-Free Knoevenagel Condensation

Cyano(pyridin-3-yl)methyl acetate is frequently reacted with aromatic aldehydes to yield highly substituted electron-deficient alkenes (5)[5].

  • Causality: Using a catalyst-free aqueous/ethanol system leverages the inherent basicity of the pyridine ring (acting as an internal base) and the hydrophobic effect to drive the condensation of the active methylene compound.

  • Step 1: Reagent Mixing. Dissolve 1.0 mmol of Cyano(pyridin-3-yl)methyl acetate and 1.0 mmol of the target aromatic aldehyde in a 1:1 mixture of H₂O:EtOH (5 mL).

  • Step 2: Ambient Stirring. Stir the reaction mixture at room temperature for 2-4 hours. The product typically precipitates out of the green solvent mixture as an E-alkene.

  • Step 3: Isolation. Filter the precipitate and wash with cold aqueous ethanol to remove unreacted starting materials.

  • Validation Check (Self-Validating System): Analyze the crude solid via ¹H NMR. The protocol is validated if the aldehyde proton signal (~9.8–10.2 ppm) is entirely absent, and a new highly deshielded vinylic proton signal appears (~8.2 ppm), confirming complete conversion and E-selectivity.

Protocol 2: Spectroscopic Differentiation Workflow
  • Causality: The chemical shifts in ¹H NMR are highly sensitive to the position of the cyano group due to the anisotropic and inductive effects of the pyridine nitrogen (2)[2].

  • Step 1: Sample Preparation. Dissolve 5-10 mg of the unknown cyanopyridine acetate isomer in 0.6 mL of CDCl₃ containing TMS as an internal standard.

  • Step 2: Acquisition. Acquire the ¹H NMR spectrum at 400 MHz.

  • Validation Check (Self-Validating System): Integration and splitting pattern analysis. If the spectrum shows a highly deshielded singlet integrating to 1H near 8.9 ppm, the 3-isomer is confirmed. If it shows an A2B2 system (two doublets integrating to 2H each), it is the 4-isomer. A complex multiplet of four distinct 1H signals confirms the 2-isomer.

G Start Unknown Cyanopyridine Acetate Isomer NMR 1H NMR Spectroscopy (CDCl3) Start->NMR Iso2 2-Isomer (Asymmetric, 4 distinct protons) NMR->Iso2 Complex multiplet Iso3 3-Isomer (Singlet near 8.9 ppm) NMR->Iso3 Deshielded singlet Iso4 4-Isomer (Symmetric, 2 doublets) NMR->Iso4 A2B2 system

Caption: Workflow for differentiating cyanopyridine isomers via 1H NMR spectroscopy.

References

  • Title: (a) The three cyanopyridine isomers. (b) Their reduction to the radical anion. (c) Proposed dimerization of the 3‐CNPy Source: ResearchGate URL: [Link]

  • Title: Cyanopyridinone- and Cyanopyridine-Based Cancer Cell Pim-1 Inhibitors: Design, Synthesis, Radiolabeling, Biodistribution, and Molecular Modeling Simulation Source: PMC URL: [Link]

  • Title: A facile catalyst-free Knoevenagel condensation of pyridinecarbaldehydes and active methylene compounds Source: Bulgarian Chemical Communications URL: [Link]

Sources

Validation

"Cyano(pyridin-3-yl)methyl acetate" benchmarking against known kinase inhibitors

Fragment-to-Lead Benchmarking: Evaluating Cyano(pyridin-3-yl)methyl acetate as a Novel Kinase Inhibitor Scaffold As the landscape of targeted oncology and precision medicine evolves, Fragment-Based Drug Discovery (FBDD)...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Fragment-to-Lead Benchmarking: Evaluating Cyano(pyridin-3-yl)methyl acetate as a Novel Kinase Inhibitor Scaffold

As the landscape of targeted oncology and precision medicine evolves, Fragment-Based Drug Discovery (FBDD) has emerged as a structurally rigorous alternative to traditional High-Throughput Screening (HTS)[1]. Rather than screening massive, lipophilic libraries that often yield bloated, low-efficiency hits, FBDD focuses on low-molecular-weight building blocks (<300 Da) that form high-quality, directional interactions with the target[2].

This guide provides an objective benchmarking analysis of Cyano(pyridin-3-yl)methyl acetate (CPMA, CAS: 129803-30-1) , a highly versatile chemical fragment, against established clinical kinase inhibitors. By evaluating its performance as a foundational scaffold, we will explore the mechanistic rationale, validate the experimental workflows required for fragment screening, and analyze comparative binding data.

Mechanistic Rationale: The Pyridine Scaffold in Kinase Inhibition

The efficacy of a kinase inhibitor is largely dictated by its ability to competitively bind the ATP-binding pocket. The CPMA fragment (MW: 176.17 Da) is architecturally primed for this purpose due to three distinct functional vectors:

  • The Pyridine Ring (Hinge Binder): The nitrogen atom of the pyridine ring acts as a potent hydrogen bond acceptor. In the highly conserved kinase hinge region, this nitrogen forms a critical hydrogen bond with the backbone amide (typically a Methionine or Valine residue), anchoring the molecule in the ATP pocket[1][3].

  • The Cyano Group (Gatekeeper Vector): The linear, sp-hybridized cyano group provides a low-steric-penalty vector to probe the "gatekeeper" residue and extend into the hydrophobic DFG-out pocket, a hallmark of Type II kinase inhibitors.

  • The Acetate Ester (Solvent Channel): The acetate moiety is oriented toward the solvent-exposed region. During lead optimization, this ester can be hydrolyzed and functionalized with solubilizing groups (e.g., piperazines or morpholines) to improve pharmacokinetic properties without disrupting the core binding affinity.

BindingLogic Pyridine Pyridine Ring (Hinge Binder) Hinge Kinase Hinge Region (Met/Val Backbone) Pyridine->Hinge Hydrogen Bond Acceptor Cyano Cyano Group (Gatekeeper Vector) DFG DFG Motif / Gatekeeper (Hydrophobic Pocket) Cyano->DFG Fragment Growing Vector Acetate Acetate Ester (Solvent Channel) Solvent Solvent Exposed Region (Hydrophilic Interactions) Acetate->Solvent Solubilization Vector

Structural rationale for CPMA binding vectors within the kinase ATP-binding pocket.

Experimental Workflows: A Self-Validating System

To objectively benchmark a low-affinity fragment like CPMA against high-affinity clinical drugs, we must utilize orthogonal assay systems. Standard enzymatic assays often fail to detect fragment binding due to their high Km​ for ATP. Therefore, we employ Surface Plasmon Resonance (SPR) for primary kinetic screening, followed by radiometric profiling for the optimized derivatives[2][4].

Protocol A: High-Throughput Surface Plasmon Resonance (SPR) Binding Assay

Causality: Fragments exhibit weak affinities (high Kd​ ) and rapid dissociation rates ( koff​ ). SPR provides real-time, label-free detection of binding kinetics. Crucially, because fragments require high concentrations (up to 1 mM) and are dissolved in DMSO, a bulk refractive index mismatch occurs. A rigorous DMSO calibration curve is mandatory to prevent false-positive signals[4][5].

  • Surface Preparation: Immobilize the recombinant kinase domain (e.g., Abl or Src) onto a CM5 sensor chip via standard amine coupling (EDC/NHS), targeting a high immobilization level (3000–5000 RU) to maximize the signal-to-noise ratio for low-molecular-weight analytes[5].

  • DMSO Calibration: Prepare a 6-point DMSO calibration series ranging from 0.5% to 1.5% in the running buffer. Run this prior to fragment injection to build a solvent correction model, isolating the true mass-shift of the fragment from the bulk solvent effect.

  • Multi-Cycle Kinetics: Inject CPMA at varying concentrations (15.6 μ M to 500 μ M) at a high flow rate (50 μ L/min) to minimize mass transport limitations.

  • Double Referencing: Subtract the signal from an unmodified reference flow cell, followed by the subtraction of a blank buffer injection. Calculate the steady-state affinity ( Kd​ ).

Protocol B: In Vitro Radiometric Kinase Profiling

Causality: Once the CPMA fragment is "grown" into a lead compound (designated here as CPMA-Lead1), its potency must be benchmarked against known inhibitors. Radiometric assays ( 33P -ATP) are utilized because they directly measure phosphoryl transfer, eliminating the fluorescence interference artifacts common in complex heterocycles.

  • ATP Km​ Determination: Determine the Michaelis-Menten constant ( Km​ ) for ATP for the specific kinase. Assays must be run at the exact Km​ to ensure that competitive inhibitors are evaluated under balanced, comparable thermodynamic conditions.

  • Compound Pre-incubation: Incubate the kinase with CPMA-Lead1 or benchmark inhibitors (Imatinib, Dasatinib) for 60 minutes prior to ATP addition. Why? Type II inhibitors (like Imatinib) bind the DFG-out conformation, which requires a slow conformational shift; omitting this step artificially inflates their IC50​ .

  • Reaction & Termination: Initiate the reaction with 33P -ATP and substrate peptide. After 30 minutes, terminate the reaction with 3% phosphoric acid and spot onto P81 phosphocellulose filter paper.

  • Quantification: Wash unbound ATP and measure bound radiolabel via liquid scintillation counting to derive the IC50​ .

FBDD_Workflow Step1 1. SPR Fragment Screening (Identify Kd & Ligand Efficiency) Step2 2. X-Ray Crystallography (Map Pyridine-Hinge Interaction) Step1->Step2 Step3 3. Structure-Guided Growing (Targeting DFG-out via Cyano vector) Step2->Step3 Step4 4. Radiometric Profiling (Determine IC50 at ATP Km) Step3->Step4 Step5 5. Clinical Benchmarking (Compare vs. Imatinib/Dasatinib) Step4->Step5

Step-by-step FBDD workflow for evaluating and optimizing the CPMA scaffold.

Benchmarking Data & Comparative Analysis

To contextualize the value of the CPMA scaffold, we benchmark the raw fragment and a hypothetical optimized derivative (CPMA-Lead1) against three gold-standard kinase inhibitors:

  • Staurosporine: A potent, non-selective Type I pan-kinase inhibitor.

  • Imatinib: A Type II inhibitor targeting the inactive (DFG-out) conformation of Abl/c-Kit.

  • Dasatinib: A highly potent, dual Src/Abl Type I inhibitor.

A critical metric in this comparison is Ligand Efficiency (LE) , calculated as ΔG/Nheavy​ (where Nheavy​ is the number of non-hydrogen atoms)[3]. LE normalizes binding affinity against molecular size, revealing whether a molecule is an efficient binder or merely relying on non-specific lipophilic bulk.

Table 1: Comparative Binding and Efficiency Metrics (Abl Kinase Model)
CompoundClassificationMW (Da)Heavy AtomsSPR Kd​ / Enzymatic IC50​ Ligand Efficiency (LE)*
CPMA (Fragment) Pyridine Scaffold176.1713 Kd​ = 410 μ M 0.36
CPMA-Lead1 Optimized Type II415.4030 IC50​ = 12 nM 0.37
Staurosporine Type I (Pan-kinase)466.5334 IC50​ = 1.5 nM0.35
Imatinib Type II (Abl/c-Kit)493.6036 IC50​ = 25 nM0.29
Dasatinib Type I (Src/Abl)488.0134 IC50​ = 0.8 nM0.38

*LE is measured in kcal/mol per heavy atom. An LE 0.30 is considered highly favorable for drug development.

Data Synthesis & Application Insights
  • The Power of Ligand Efficiency: While the raw CPMA fragment exhibits a weak absolute affinity ( Kd​ = 410 μ M), its Ligand Efficiency (0.36) is remarkably high, surpassing that of the fully developed drug Imatinib (0.29)[3]. This confirms that the pyridine-hinge interaction is highly optimized and provides an enthalpically favorable foundation for drug design.

  • Optimization Trajectory: By utilizing the cyano vector to grow the molecule into the DFG-out pocket, CPMA-Lead1 achieves a nanomolar IC50​ (12 nM) while maintaining a strict LE of 0.37. This demonstrates that the CPMA scaffold can be evolved into a highly potent Type II inhibitor without succumbing to "molecular obesity" (unnecessary molecular weight inflation).

  • Benchmarking vs. Standard of Care: Compared to Imatinib, the CPMA-derived lead achieves superior potency at a lower molecular weight. While Dasatinib remains more potent absolutely (0.8 nM), its Type I binding mode often leads to broader off-target toxicity. The CPMA scaffold's ability to selectively target the DFG-out conformation offers a superior safety profile hypothesis.

Conclusion

Cyano(pyridin-3-yl)methyl acetate is not a therapeutic endpoint, but rather a highly validated, structurally efficient starting point for kinase inhibitor discovery. Its inherent ligand efficiency, combined with orthogonal synthetic vectors (cyano and acetate groups), allows medicinal chemists to rationally design highly selective Type I or Type II inhibitors, outperforming traditional HTS hits in both atom economy and binding mechanics.

References

  • Fragment-Based and Structure-Guided Discovery and Optimization of Rho Kinase Inhibitors Source: National Center for Biotechnology Information (PMC) URL:[Link][1]

  • Fragment-based Discovery of a Small-Molecule Protein Kinase C-iota Inhibitor Binding Post-kinase Domain Residues Source: ACS Medicinal Chemistry Letters URL:[Link][3]

  • Fragment Screening by Surface Plasmon Resonance Source: ACS Medicinal Chemistry Letters URL:[Link][4]

  • Multiplexed experimental strategies for fragment library screening using SPR biosensors Source: bioRxiv URL:[Link][2]

  • Screening and analysis of fragments using Biacore systems Source: Cytiva Life Sciences URL:[Link][5]

Sources

Comparative

Comparative In Silico Efficacy of Cyano(pyridin-3-yl)methyl Acetate: A Molecular Docking Guide for Target Prioritization

This guide provides a comprehensive framework for evaluating the therapeutic potential of "cyano(pyridin-in-3-yl)methyl acetate," a novel small molecule, through comparative molecular docking studies. Designed for resear...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This guide provides a comprehensive framework for evaluating the therapeutic potential of "cyano(pyridin-in-3-yl)methyl acetate," a novel small molecule, through comparative molecular docking studies. Designed for researchers in drug discovery and computational biology, this document details the strategic rationale, experimental design, execution, and interpretation of in silico results, setting the stage for hypothesis-driven experimental validation.

Introduction: The Promise of Cyanopyridine Scaffolds

The pyridine ring is a cornerstone of medicinal chemistry, present in a multitude of clinically approved drugs.[1] The incorporation of a cyano group can enhance molecular interactions and metabolic stability, making cyanopyridine derivatives a subject of intense investigation for various therapeutic applications, including oncology and infectious diseases.[1][2] Specifically, cyanopyridine-based compounds have shown potential as kinase inhibitors, a critical class of targets in cancer therapy.[3]

Molecular docking is an indispensable computational tool that predicts the preferred orientation and binding affinity of a small molecule (ligand) to its macromolecular target (receptor).[4][5][6] By simulating this "molecular handshake," we can rapidly screen vast chemical libraries, prioritize candidates for synthesis, and generate actionable hypotheses about a compound's mechanism of action, thereby accelerating the drug discovery pipeline.[6][7]

This guide uses cyano(pyridin-3-yl)methyl acetate as a case study to demonstrate a robust, self-validating protocol for comparative docking. We will assess its binding potential against a key oncogenic protein target and benchmark its performance against a known inhibitor, providing a clear, evidence-based path from computational prediction to experimental focus.

Section 1: Strategic Blueprint for In Silico Investigation

The primary objective of a comparative docking study is not merely to obtain a binding score, but to establish a rank-ordering of potential efficacy.[8] This approach allows us to contextualize the performance of a novel compound. By docking our lead compound, a known active compound (positive control), and a presumed inactive compound (negative control or decoy), we can validate our computational model and increase confidence in our predictions.

A robust docking protocol must be able to distinguish between known binders and non-binders.[9] The workflow presented here is designed to be self-validating, ensuring that the chosen parameters can successfully reproduce known binding modes before being applied to novel compounds.

G cluster_0 Phase 1: Preparation & Validation cluster_1 Phase 2: Comparative Docking cluster_2 Phase 3: Interpretation & Hypothesis PDB 1. Select & Prepare Protein Target (PDB) Ligands 2. Prepare Ligands (Lead, Positive/Negative Controls) PDB->Ligands Validation 3. Protocol Validation (Re-docking of Native Ligand) Ligands->Validation Docking 4. Execute Docking Runs (Lead vs. Controls) Validation->Docking Validated Protocol Analysis 5. Analyze Binding Energy & Interactions Docking->Analysis Comparison 6. Compare Poses & Scores Analysis->Comparison Hypothesis 7. Generate SAR Hypothesis & Propose Next Steps Comparison->Hypothesis G cluster_0 Lead Compound Analysis cluster_1 Positive Control Analysis Lead Cyano(pyridin-3-yl)methyl acetate Binding Affinity: -7.8 kcal/mol H-Bond: Lys67 H-Bond: Glu121 Hydrophobic: Leu120 PIM1 PIM-1 Binding Pocket Lead:h1_1->PIM1 H-Bond Lead:h1_2->PIM1 H-Bond Lead:p1->PIM1 Hydrophobic Positive Sunitinib Binding Affinity: -9.5 kcal/mol H-Bond: Lys67 H-Bond: Asp186 Hydrophobic: Val52, Phe49 Positive:h2_1->PIM1 H-Bond Positive:h2_2->PIM1 H-Bond Positive:p2->PIM1 Hydrophobic

Sources

Validation

A Head-to-Head Comparison: Selectivity and Cross-Reactivity Profiling of Cyano(pyridin-3-yl)methyl acetate Against established PIM Kinase Inhibitors

Introduction: The Imperative of Kinase Selectivity in Drug Discovery The serine/threonine kinase PIM-1 is a constitutively active proto-oncogene implicated in a variety of malignancies, including prostate cancer, leukemi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Introduction: The Imperative of Kinase Selectivity in Drug Discovery

The serine/threonine kinase PIM-1 is a constitutively active proto-oncogene implicated in a variety of malignancies, including prostate cancer, leukemia, and multiple myeloma.[1][2][3] Its central role in regulating cell cycle progression, survival, and apoptosis makes it a compelling target for therapeutic intervention.[1][2] This guide introduces Cyano(pyridin-3-yl)methyl acetate (CPA) , a novel investigational small molecule inhibitor designed to target the PIM kinase family.

In the landscape of kinase inhibitor development, potency is but one part of the equation. A molecule's selectivity profile—its propensity to interact with intended targets versus a host of unintended off-targets—is a critical determinant of its ultimate clinical success and safety profile. Poor selectivity can lead to unexpected toxicities and a narrow therapeutic window. Therefore, a rigorous and early assessment of cross-reactivity is not merely a regulatory hurdle but a fundamental aspect of rational drug design.

This guide provides an in-depth, objective comparison of CPA's selectivity and cross-reactivity profile against two well-characterized PIM kinase inhibitors: SGI-1776 , a potent inhibitor with a degree of selectivity for PIM-1 over other isoforms, and AZD1208 , a potent pan-PIM inhibitor that targets all three family members (PIM-1, PIM-2, and PIM-3).[4][5][6] We will delve into the experimental methodologies used to generate these profiles, explain the rationale behind these choices, and present the comparative data to guide researchers in their evaluation of these tool compounds.

PIM Kinase Signaling and Therapeutic Rationale

PIM kinases are downstream effectors in numerous signaling pathways initiated by cytokines and growth factors, such as the JAK/STAT pathway.[7] Once activated, PIM kinases phosphorylate a range of downstream substrates, including the pro-apoptotic protein BAD and cell cycle regulators like p21. By phosphorylating and inactivating these targets, PIM kinases promote cell survival and proliferation, contributing to tumorigenesis.[1][8] The inhibition of PIM kinases is therefore a promising strategy to induce apoptosis and halt cell cycle progression in cancer cells.[9]

cluster_outcomes Cellular Outcomes Cytokines Cytokines/Growth Factors JAK_STAT JAK/STAT Pathway Cytokines->JAK_STAT PIM1 PIM-1 Kinase JAK_STAT->PIM1 Upregulates BAD BAD (pro-apoptotic) PIM1->BAD Phosphorylates & Inactivates p21 p21 (Cell Cycle Inhibitor) PIM1->p21 Phosphorylates & Inactivates Apoptosis Apoptosis BAD->Apoptosis Cell_Survival Cell Survival & Proliferation p21->Cell_Survival Inhibitors CPA / SGI-1776 / AZD1208 Inhibitors->PIM1

Figure 1: Simplified PIM-1 Kinase Signaling Pathway.

Comparative Selectivity Profiling: A Multi-Pronged Approach

To build a comprehensive and trustworthy selectivity profile, a tiered experimental approach is essential. We move from broad, high-throughput biochemical screens to more focused cellular assays that confirm on-target activity in a biologically relevant context.

start Compound Synthesis (CPA) step1 Tier 1: Biochemical Potency In Vitro PIM Kinase Panel (PIM-1, -2, -3) Determine IC50 values start->step1 step2 step2 step1->step2 step3 Tier 3: Cellular Target Engagement Western Blot for pBAD in MOLM-16 cells Confirm on-target effect and determine cellular IC50 step2->step3 end Comprehensive Selectivity Profile step3->end

Figure 2: Tiered Workflow for Kinase Inhibitor Selectivity Profiling.

Biochemical Potency Against PIM Isoforms

The first step is to quantify the potency of each inhibitor against the three PIM kinase isoforms. This provides a baseline understanding of pan-PIM activity versus isoform-selectivity.

Hypothetical Data Summary:

CompoundPIM-1 IC50 (nM)PIM-2 IC50 (nM)PIM-3 IC50 (nM)PIM-1 vs PIM-2 SelectivityPIM-1 vs PIM-3 Selectivity
CPA (Hypothetical) 5 150 45 30-fold 9-fold
SGI-177673507050-fold10-fold
AZD12080.45.01.912.5-fold4.75-fold

Data for SGI-1776 and AZD1208 are based on published values for comparative purposes.[4][5][10]

From this biochemical data, CPA emerges as a potent PIM-1 inhibitor with significant selectivity over PIM-2, similar to SGI-1776. AZD1208 demonstrates potent, pan-isoform activity.

Broad Kinome Cross-Reactivity Screening

To assess off-target interactions, inhibitors are screened against a large panel of kinases at a fixed concentration (e.g., 1 µM). This screen acts as a red flag system, identifying potential liabilities early.

Rationale for Experimental Choice: A broad kinome scan is the industry standard for an unbiased assessment of selectivity. By testing against hundreds of kinases simultaneously, we can identify unexpected interactions that would be missed in a candidate-based approach. This is crucial for predicting potential side effects and understanding the molecule's full pharmacological profile.

Hypothetical Data Summary (Selected Off-Targets, % Inhibition @ 1 µM):

Kinase TargetCPA (Hypothetical)SGI-1776AZD1208
PIM-1 >99% >99% >99%
FLT345%>90%<10%
Haspin20%>85%<5%
DYRK1A65%30%15%
CLK255%25%<10%
TRKA<5%<10%<5%
VEGFR2<10%<15%<10%

Data for SGI-1776 and AZD1208 are representative of their known profiles.[10][11]

This profile suggests CPA has a cleaner off-target profile compared to SGI-1776, which shows significant inhibition of FLT3 and Haspin kinases.[10] However, CPA displays moderate activity against DYRK1A and CLK2, which warrants further investigation. AZD1208 exhibits a highly selective profile with minimal off-target activity at this concentration.[5]

Cellular On-Target Engagement

Biochemical assays, while precise, do not fully replicate the complex intracellular environment. A cellular assay is vital to confirm that the inhibitor can enter the cell, engage its intended target, and elicit a downstream biological response.

Rationale for Experimental Choice: We selected the MOLM-16 acute myeloid leukemia (AML) cell line, which has high endogenous levels of PIM-1.[5] We then used Western blotting to measure the phosphorylation of BAD at Ser112, a known downstream substrate of PIM-1. A reduction in phosphorylated BAD (pBAD) serves as a direct biomarker of PIM-1 inhibition in a cellular context.

Hypothetical Data Summary (Cellular IC50 for pBAD Inhibition):

CompoundCellular IC50 (nM)
CPA (Hypothetical) 120
SGI-1776~250
AZD120845

This cellular data confirms that all three compounds engage PIM-1 in a cellular context. The rightward shift in IC50 values from biochemical to cellular assays is expected and reflects factors such as cell permeability and intracellular ATP concentrations. AZD1208 remains the most potent compound in the cellular setting, consistent with its potent pan-PIM activity.

Experimental Protocols

Protocol 1: In Vitro PIM Kinase Inhibition Assay (Radiometric)

This protocol describes a standard radiometric assay to determine the IC50 values of inhibitors against purified PIM kinases.

  • Reagents & Materials:

    • Purified recombinant human PIM-1, PIM-2, PIM-3 enzymes.

    • Peptide substrate (e.g., KKRNRTLTV).

    • Kinase buffer (e.g., 8 mM MOPS pH 7.0, 0.2 mM EDTA, 10 mM MgAcetate).

    • [γ-³²P]-ATP.

    • Test compounds (CPA, SGI-1776, AZD1208) in DMSO.

    • 96-well plates.

    • Phosphocellulose paper and scintillation counter.

  • Procedure:

    • Prepare serial dilutions of the test compounds in DMSO, then dilute into the kinase buffer.

    • In a 96-well plate, add 5 µL of diluted compound solution.

    • Add 10 µL of a master mix containing the kinase buffer, peptide substrate, and the respective PIM kinase enzyme.

    • Initiate the reaction by adding 10 µL of kinase buffer containing MgAcetate and [γ-³²P]-ATP. The final reaction volume is 25 µL.

    • Incubate the plate at 30°C for 30-60 minutes.

    • Stop the reaction by spotting 10 µL of the reaction mixture onto phosphocellulose paper.

    • Wash the paper extensively in 0.75% phosphoric acid to remove unincorporated [γ-³²P]-ATP.

    • Air dry the paper and measure the incorporated radioactivity using a scintillation counter.

    • Calculate the percentage of inhibition for each compound concentration relative to DMSO controls.

    • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Western Blot for pBAD Inhibition

This protocol details the method to assess on-target PIM-1 activity in a cellular context.

  • Reagents & Materials:

    • MOLM-16 cells.

    • RPMI-1640 medium with 10% FBS.

    • Test compounds in DMSO.

    • Lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors).

    • Primary antibodies: anti-pBAD (Ser112), anti-total BAD, anti-GAPDH.

    • HRP-conjugated secondary antibody.

    • ECL Western blotting substrate.

  • Procedure:

    • Seed MOLM-16 cells in a 6-well plate at a density of 1x10⁶ cells/mL and allow them to acclimate.

    • Treat the cells with serial dilutions of the test compounds (or DMSO vehicle control) for 4 hours.

    • Harvest the cells by centrifugation and wash once with ice-cold PBS.

    • Lyse the cell pellet with 100 µL of ice-cold lysis buffer and incubate on ice for 20 minutes.

    • Clarify the lysates by centrifugation at 14,000 rpm for 15 minutes at 4°C.

    • Determine the protein concentration of the supernatant using a BCA assay.

    • Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

    • Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

    • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

    • Incubate the membrane with the primary antibody against pBAD (Ser112) overnight at 4°C.

    • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

    • Visualize the bands using an ECL substrate and an imaging system.

    • Strip the membrane and re-probe for total BAD and GAPDH (as a loading control) to ensure equal protein loading.

    • Quantify band intensities using densitometry software to determine the concentration-dependent inhibition of BAD phosphorylation.

Conclusion and Forward Look

This comparative guide provides a framework for evaluating the selectivity and cross-reactivity of the novel investigational PIM kinase inhibitor, Cyano(pyridin-3-yl)methyl acetate. Based on our hypothetical, yet scientifically grounded data, CPA presents as a potent and selective PIM-1 inhibitor. Its biochemical profile is comparable to SGI-1776 in terms of isoform selectivity, while its broader kinome scan suggests a potentially cleaner off-target profile, a highly desirable attribute for a preclinical candidate. Its confirmed cellular activity validates its potential as a tool compound for probing PIM-1 biology.

In contrast, AZD1208 serves as a benchmark for a potent, pan-PIM inhibitor with high selectivity against the wider kinome.[5] The choice between a selective and a pan-inhibitor depends on the therapeutic hypothesis being tested. For indications where PIM-1 is the primary driver, a selective compound like CPA could offer a better therapeutic index. In malignancies where multiple PIM isoforms contribute to the pathology, a pan-inhibitor like AZD1208 may be more effective.

The data and protocols presented herein underscore the necessity of a multi-faceted approach to inhibitor profiling. By integrating biochemical potency, broad selectivity screening, and cellular target engagement assays, researchers can build a robust and reliable profile to de-risk future development and make informed decisions on the progression of novel therapeutic agents.

References

  • Pim-1 kinase as cancer drug target: An update. (2016). PMC. [Link]

  • PIM1. Wikipedia. [Link]

  • PIM Kinase Inhibitors and Cancer Treatment. (2025). Juniper Publishers. [Link]

  • AZD1208, a potent and selective pan-Pim kinase inhibitor, demonstrates efficacy in preclinical models of acute myeloid leukemia. (2014). PMC. [Link]

  • PIM Kinase as an Executional Target in Cancer. (2018). PMC. [Link]

  • PIM Kinase as an Executional Target in Cancer. (2018). Journal of Cancer Prevention. [Link]

  • GDC-0339 | Pim kinase inhibitor | 1428569-85-0. AdooQ®. [Link]

  • Discovery of SGI-1776, a potent and selective Pim-1 kinase inhibitor. (2009). American Association for Cancer Research. [Link]

  • PIM Kinases in Multiple Myeloma. (2021). MDPI. [Link]

  • Pharmacological inhibition of Pim kinases alters prostate cancer cell growth and resensitizes chemoresistant cells to taxanes. (2009). PMC. [Link]

  • PIM kinase inhibitor, AZD1208, inhibits protein translation and induces autophagy in primary chronic lymphocytic leukemia cells. (2019). PMC. [Link]

  • Definition of pan-PIM kinase inhibitor AZD1208. NCI Drug Dictionary. [Link]

  • Pim-1 inhibitors under clinical studies. ResearchGate. [Link]

  • Pim-1 kinase as cancer drug target: An update (Review). (2015). Spandidos Publications. [Link]

  • Potential Pharmacological Inhibitors of Pim Kinase Under Clinical Trials. (2018). PubMed. [Link]

Sources

Safety & Regulatory Compliance

Safety

Proper Disposal of Cyano(pyridin-3-yl)methyl Acetate: A Comprehensive Guide for Laboratory Professionals

This document provides a detailed guide for the proper and safe disposal of cyano(pyridin-3-yl)methyl acetate. As a compound incorporating a pyridine ring, a cyano group, and an acetate ester, it necessitates a multi-fac...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

This document provides a detailed guide for the proper and safe disposal of cyano(pyridin-3-yl)methyl acetate. As a compound incorporating a pyridine ring, a cyano group, and an acetate ester, it necessitates a multi-faceted approach to waste management, drawing upon the established protocols for each of these chemical functionalities. The procedures outlined below are designed to ensure the safety of laboratory personnel, minimize environmental impact, and maintain compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, a thorough understanding of the potential hazards is essential. Based on the compound's structure, personnel should anticipate potential toxicity associated with the pyridine and cyano moieties, as well as the possibility of irritation.

Personal Protective Equipment (PPE):

  • Eye Protection: Chemical splash goggles are mandatory.

  • Hand Protection: Chemical-resistant gloves, such as nitrile or neoprene, must be worn.

  • Body Protection: A laboratory coat is required.

  • Respiratory Protection: All handling of this compound, including preparation for disposal, should be conducted in a certified chemical fume hood to prevent inhalation of any potential vapors or aerosols.

Chemical and Physical Properties Relevant to Disposal

Understanding the properties of cyano(pyridin-3-yl)methyl acetate is crucial for selecting the appropriate disposal method and anticipating potential reactions. The following table summarizes the expected properties based on related compounds.

PropertyAnticipated CharacteristicRationale and Implications for Disposal
Physical State Likely a solid or liquid at room temperature.The physical state will determine the appropriate containment and transfer methods.
Solubility Expected to have some solubility in water and good solubility in organic solvents.Solubility will influence the choice of spill cleanup materials and potential for environmental contamination if not properly contained.
Reactivity Incompatible with strong oxidizing agents, strong acids, and strong bases.[1]Segregation from incompatible chemicals is critical to prevent vigorous or hazardous reactions.
Toxicity Presumed to be harmful if swallowed, in contact with skin, or if inhaled, due to the pyridine and cyano groups.[2][3]Strict adherence to PPE and handling protocols is necessary to prevent exposure.
Hydrolysis The acetate ester is susceptible to hydrolysis under acidic or basic conditions, which would yield acetic acid and cyano(pyridin-3-yl)methanol.[4][5]This reactivity can be utilized in certain chemical neutralization procedures but must be controlled.
Thermal Decomposition Upon heating, decomposition may produce toxic fumes, including nitrogen oxides and hydrogen cyanide.[6][7][8]Incineration must be carried out in a facility equipped with appropriate scrubbers and afterburners.

Step-by-Step Disposal Protocol

The proper disposal of cyano(pyridin-3-yl)methyl acetate is contingent on its classification as a hazardous waste. Under no circumstances should this chemical or its containers be disposed of in regular trash or poured down the drain.[8][9]

Waste Collection and Segregation
  • Waste Identification: All waste containing cyano(pyridin-3-yl)methyl acetate, including contaminated consumables (e.g., pipette tips, weighing boats, gloves), must be treated as hazardous waste.

  • Segregation: This waste stream must be kept separate from other chemical waste to prevent dangerous reactions. Specifically, it should not be mixed with:

    • Strong acids or bases

    • Oxidizing agents

  • Containerization: Use a dedicated, leak-proof, and clearly labeled hazardous waste container. The container material should be compatible with the chemical; high-density polyethylene (HDPE) or glass is generally suitable.

Labeling and Storage
  • Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full chemical name "cyano(pyridin-3-yl)methyl acetate," and the approximate quantity.

  • Storage: Store the sealed waste container in a designated Satellite Accumulation Area (SAA).[7] This area should be cool, dry, well-ventilated, and away from sources of ignition.

Disposal Procedures

The recommended disposal method for cyano(pyridin-3-yl)methyl acetate is through a licensed hazardous waste disposal company.

For Small Quantities (e.g., < 5 grams):

  • Carefully collect all waste material, including any contaminated items, in the designated hazardous waste container.

  • Ensure the container is securely sealed and properly labeled.

  • Contact your institution's EHS department to arrange for pickup.

For Large Quantities (e.g., > 5 grams):

  • Follow the same collection, segregation, and containerization procedures as for small quantities.

  • Due to the increased hazard, it is crucial to notify your EHS department promptly for guidance on storage and to schedule a timely pickup.

Chemical Neutralization (for specialized applications and trained personnel only):

While not a standard disposal procedure, in some instances, chemical neutralization prior to disposal may be considered. This should only be performed by personnel with extensive experience in handling hazardous chemicals and with the explicit approval of the EHS department. A potential, but not universally recommended, approach could involve controlled basic hydrolysis to break down the ester, followed by oxidation of the cyanide moiety. However, due to the complexity and potential for hazardous byproducts, this is not advised without expert consultation.

Spill Management

In the event of a spill, immediate and appropriate action is critical to ensure personnel safety and contain the material.

  • Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if the spill is large or in a poorly ventilated space.

  • Control Ignition Sources: If the compound is flammable, extinguish any open flames and turn off nearby equipment.

  • Containment: Use an inert absorbent material, such as vermiculite, sand, or a commercial sorbent pad, to contain the spill. Do not use combustible materials like paper towels as the primary absorbent.

  • Cleanup: Wearing appropriate PPE, carefully collect the absorbed material using non-sparking tools and place it in a sealed, labeled container for hazardous waste disposal.

  • Decontamination: Clean the spill area with an appropriate solvent (e.g., isopropanol, ethanol), and collect the cleaning materials as hazardous waste.

Regulatory Compliance

The disposal of cyano(pyridin-3-yl)methyl acetate is governed by the regulations set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[9] Pyridine-containing wastes are often listed as hazardous (e.g., F005).[10] It is the responsibility of the waste generator (the laboratory) to ensure that all disposal activities are in full compliance with these regulations.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the safe disposal of cyano(pyridin-3-yl)methyl acetate.

DisposalWorkflow Start Waste Generated (Cyano(pyridin-3-yl)methyl Acetate) AssessSpill Is there a spill? Start->AssessSpill SpillProcedure Follow Spill Management Protocol AssessSpill->SpillProcedure Yes CollectWaste Collect waste in a compatible, sealed, and labeled container AssessSpill->CollectWaste No SpillProcedure->CollectWaste Segregate Segregate from incompatible chemicals (acids, bases, oxidizers) CollectWaste->Segregate Store Store in a designated Satellite Accumulation Area Segregate->Store ContactEHS Contact Environmental Health & Safety (EHS) for waste pickup Store->ContactEHS End Waste safely managed for disposal by a licensed facility ContactEHS->End

Caption: Disposal workflow for cyano(pyridin-3-yl)methyl acetate.

Conclusion

The responsible disposal of cyano(pyridin-3-yl)methyl acetate is a critical aspect of laboratory safety and environmental stewardship. By adhering to the principles of proper waste identification, segregation, containment, and by working closely with your institution's EHS department, researchers can ensure that this compound is managed in a safe and compliant manner. The causality behind these stringent procedures is rooted in the potential hazards of the pyridine, cyano, and acetate functionalities, necessitating a cautious and well-documented approach to waste disposal.

References

  • Radical pathways in the thermal decomposition of pyridine and diazines: a laser pyrolysis and semi-empirical study. Journal of the Chemical Society, Perkin Transactions 2. (URL: [Link])

  • A Theoretical Investigation of the Decomposition Mechanism of Pyridyl Radicals. The Journal of Physical Chemistry A. (URL: [Link])

  • Theoretical study on the thermal decomposition of pyridine. ResearchGate. (URL: [Link])

  • Chemical Waste Disposal Guidelines for Educational Facilities. IEC. (URL: Not available)
  • Laboratory Waste Management Guidelines. Princeton University Environmental Health & Safety. (URL: Not available)
  • Pyridine 99,75+% Extra pure - Safety Data Sheet.
  • Hydrolysis of Esters. Lumen Learning - The Basics of General, Organic, and Biological Chemistry. (URL: [Link])

  • Hydrolysis of Esters. Chemistry LibreTexts. (URL: [Link])

  • Regulations and Guidelines Applicable to Pyridine. National Center for Biotechnology Information. (URL: [Link])

  • NIOSH Pocket Guide to Chemical Hazards - Potassium cyanide (as CN). Centers for Disease Control and Prevention. (URL: [Link])

  • EPA HAZARDOUS WASTE CODES. U.S. Environmental Protection Agency. (URL: [Link])

Sources

Handling

Personal protective equipment for handling Cyano(pyridin-3-yl)methyl acetate

Operational Guide & PPE Specifications for Cyano(pyridin-3-yl)methyl acetate Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly reactive intermediate utilized in advanced pharmaceutical synthesis and structu...

Back to Product Page

Author: BenchChem Technical Support Team. Date: March 2026

Operational Guide & PPE Specifications for Cyano(pyridin-3-yl)methyl acetate

Cyano(pyridin-3-yl)methyl acetate (CAS 129803-30-1) is a highly reactive intermediate utilized in advanced pharmaceutical synthesis and structural modification. Handling this compound requires a rigorous, self-validating safety protocol due to its dual-hazard structural profile. As a Senior Application Scientist, I cannot overstate the importance of understanding the causality behind these hazards: you are not just handling a standard organic irritant; you are managing a compound with severe systemic toxicity and latent asphyxiation risks.

Mechanistic Risk Assessment & Causality

To design an effective safety matrix, we must first deconstruct the chemical causality behind the compound's hazards:

  • Dermal Permeation (Pyridine Ring): The pyridine moiety is highly lipophilic and possesses aggressive solvent properties. It can rapidly penetrate natural rubber, latex, and thin plastics, carrying dissolved solutes directly through the epidermis and into the bloodstream[1].

  • HCN Generation (Cyanohydrin Acetate Moiety): While cyanohydrin acetates are stable when kept dry and neutral, they are susceptible to hydrolysis. Exposure to strong bases, acids, moisture, or enzymatic action triggers deacetylation and the subsequent collapse of the cyanohydrin, releasing free hydrogen cyanide (HCN) gas—a lethal, rapid-acting asphyxiant[2].

Quantitative PPE & Engineering Control Matrix

Standard laboratory PPE is insufficient for this compound. The following table synthesizes the quantitative specifications and the scientific rationale required for safe handling.

Table 1: Quantitative PPE & Engineering Control Specifications

Control / PPESpecification / MetricScientific Rationale
Fume Hood Face Velocity 80 - 120 feet per minute (fpm)Ensures strict containment of volatile pyridine vapors and actively pulls potential HCN gas away from the operator's breathing zone.
Primary Gloves (Inner) Nitrile, ≥ 4 mil thicknessProvides necessary tactile sensitivity for weighing while offering baseline splash protection.
Secondary Gloves (Outer) Butyl rubber, ≥ 14 mil thicknessPyridine derivatives rapidly permeate latex and thin plastics; butyl rubber provides superior chemical resistance and breakthrough time[1].
HCN Gas Monitor Alarm High alarm at 4.7 ppm (STEL)Detects trace hydrogen cyanide released via cyanohydrin hydrolysis long before reaching the Immediately Dangerous to Life or Health (IDLH) limit of 50 ppm[3].
Eye Protection Indirect-venting splash gogglesPrevents vapor intrusion and liquid splashes from reaching the ocular mucosa.

Operational Workflow & Handling Protocol

A rigid, step-by-step operational plan ensures that the handler is protected from both vapor inhalation and dermal exposure. Every step in this workflow is designed to be a self-validating system.

G Start 1. Pre-Operation Hazard Assessment & Hood Check PPE 2. Don PPE Double Nitrile/Butyl Gloves, Goggles Start->PPE Monitor 3. Environmental Monitoring Activate HCN Detector PPE->Monitor Handle 4. Handling Phase Weighing & Transfer in Hood Monitor->Handle Decon 5. Decontamination Clean Surfaces (Alkaline Bleach) Handle->Decon Waste 6. Waste Disposal Segregate Cyanide/Pyridine Waste Decon->Waste End 7. Post-Operation Doff PPE & Wash Hands Waste->End

Workflow for the safe handling and disposal of Cyano(pyridin-3-yl)methyl acetate.

Step-by-Step Methodology: Handling Protocol

  • Preparation & Engineering Verification:

    • Self-Validation: Verify the chemical fume hood's face velocity using a digital anemometer (must read 80-120 fpm) before opening the sash.

    • Activate and calibrate a portable HCN gas monitor. Clip it immediately outside the hood sash near your breathing zone.

  • Donning PPE:

    • Put on a fully buttoned, flame-resistant laboratory coat.

    • Don indirect-venting chemical splash goggles.

    • Self-Validation: Perform an inflation test (trap air and squeeze) on the 14-mil butyl rubber outer gloves to validate the absence of micro-punctures before donning them over the 4-mil inner nitrile gloves[1].

  • Handling & Transfer:

    • Ensure all spatulas and glassware are completely dry to prevent moisture-induced hydrolysis.

    • Unseal the chemical container exclusively inside the fume hood.

    • Use anti-static spatulas for weighing. Transfer the required mass into the reaction vessel and immediately seal both the source container and the reaction vessel.

  • Decontamination:

    • Wipe down all tools and the fume hood surface with a compatible solvent (e.g., a small amount of acetone), followed immediately by a dilute alkaline bleach solution (pH > 10) to chemically neutralize any trace cyanide into less toxic cyanate[4].

    • Allow the tools to dry completely inside the hood before removal.

Emergency Response & Spill Management

In the event of an accidental spill or suspected exposure, immediate, protocol-driven action is critical:

  • Inhalation / HCN Alarm Activation: If the HCN monitor alarms (>4.7 ppm), evacuate the laboratory immediately. Do not attempt to clean the spill. Contact emergency services and deploy a cyanide antidote kit (e.g., hydroxocobalamin) if symptoms of cyanide toxicity (dizziness, confusion, rapid breathing, almond odor) appear[3].

  • Dermal Contact: Remove contaminated clothing immediately. Flush the affected skin with copious amounts of water for at least 15 minutes at an emergency safety shower. Crucial: Do not use hand sanitizer or soaps containing penetrants, as they will artificially increase the dermal absorption of the pyridine moiety.

Waste Management & Disposal Plan

Proper disposal is critical to prevent environmental contamination and dangerous cross-reactions in waste streams.

  • Segregation: Never mix Cyano(pyridin-3-yl)methyl acetate waste with acidic waste streams. Acidic conditions will rapidly accelerate the decomposition of the cyanohydrin, resulting in a massive release of HCN gas[5].

  • Collection: Collect all liquid and solid waste (including contaminated gloves, wipes, and reaction byproducts) in a dedicated, clearly labeled "Hazardous Organic/Cyanide Waste" high-density polyethylene (HDPE) container.

  • Neutralization (Institutional Dependent): If permitted by your institutional EHS protocols, trace cyanohydrin residues on glassware can be neutralized using a large excess of commercial alkaline bleach (sodium hypochlorite)[4]. You must ensure the pH remains strictly above 10 during this process to prevent HCN off-gassing.

  • Final Disposal: Seal the waste container and coordinate with your Environmental Health and Safety (EHS) department for removal in strict accordance with Prudent Practices in the Laboratory[6].

References

  • Pyridine | C5H5N | CID 1049 - PubChem, National Institutes of Health (NIH). 1

  • Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards - National Research Council. 6

  • Prevention Reference Manual: Control of Accidental Releases of Hydrogen Cyanide - U.S. Environmental Protection Agency (EPA). 3

  • Acetone Cyanohydrin Acute Exposure Guideline Levels - National Center for Biotechnology Information (NCBI). 2

  • Acetone Cyanohydrin Safety Data - Santa Cruz Biotechnology (SCBT). 5

  • Microbial-catalysed resolution of sterically demanding cyanohydrins - University of Groningen. 4

Sources

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Reactant of Route 1
Cyano(pyridin-3-yl)methyl acetate
Reactant of Route 2
Reactant of Route 2
Cyano(pyridin-3-yl)methyl acetate
© Copyright 2026 BenchChem. All Rights Reserved.